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  • Product: Cholesteryl 11-eicosenoate
  • CAS: 70832-37-0

Core Science & Biosynthesis

Foundational

The Role of Cholesteryl 11-Eicosenoate in Lipid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract Cholesteryl esters (CEs) are critical components of lipid metabolism, serving as the primary form for cholesterol storage and transport within the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl esters (CEs) are critical components of lipid metabolism, serving as the primary form for cholesterol storage and transport within the body.[1] While often studied as a bulk class, individual CE species, defined by their esterified fatty acid, possess unique physicochemical properties that may impart specific biological roles. This technical guide focuses on Cholesteryl 11-eicosenoate (CE 20:1), a monounsaturated CE, detailing its position within the broader context of lipid metabolism. Due to the limited specific research on Cholesteryl 11-eicosenoate, this document synthesizes information from the well-established pathways of general cholesteryl ester metabolism, analytical methodologies for their study, and the known properties of its constituent fatty acid, 11-eicosenoic acid.

Introduction to Cholesteryl Esters

Cholesteryl esters are neutral lipids formed by the esterification of a fatty acid to the hydroxyl group of cholesterol.[2] This conversion, which increases the hydrophobicity of cholesterol, allows for its efficient packaging into the core of lipoproteins for transport through the aqueous environment of the bloodstream and for storage within cytosolic lipid droplets in cells.[2][3] The synthesis and hydrolysis of CEs are tightly regulated processes central to maintaining cellular cholesterol homeostasis.[1] Dysregulation of CE metabolism is strongly associated with the pathogenesis of diseases such as atherosclerosis, where the accumulation of CEs in macrophage foam cells is a hallmark of plaque formation.[2][4]

Cholesteryl 11-eicosenoate is the ester of cholesterol and 11-eicosenoic acid (also known as gondoic acid), a 20-carbon monounsaturated omega-9 fatty acid.[5][6] Its properties and metabolic fate are governed by the enzymes that process all cholesteryl esters, but its unique fatty acid tail may influence substrate specificity and its ultimate biological impact.

Core Metabolic Pathways

The metabolism of Cholesteryl 11-eicosenoate is governed by the same enzymatic machinery responsible for the synthesis and breakdown of all cholesteryl esters.

Synthesis via Acyl-CoA:Cholesterol Acyltransferases (ACAT)

Intracellularly, the synthesis of cholesteryl esters is catalyzed by Acyl-CoA:cholesterol acyltransferases (ACATs), also known as sterol O-acyltransferases (SOATs).[1][7] These enzymes are located in the endoplasmic reticulum and utilize long-chain fatty acyl-CoAs and free cholesterol as substrates.[8]

The formation of Cholesteryl 11-eicosenoate would proceed via the following reaction:

Cholesterol + 11-Eicosenoyl-CoA → Cholesteryl 11-eicosenoate + CoA-SH

There are two main isoforms of ACAT in mammals:

  • ACAT1: Found ubiquitously in various tissues, including macrophages, adrenal glands, and kidneys. It plays a key role in storing excess cholesterol in peripheral cells to protect them from free cholesterol-induced toxicity.[7][9]

  • ACAT2: Primarily expressed in the intestine and liver, where it is crucial for the assembly and secretion of lipoproteins like chylomicrons and Very Low-Density Lipoprotein (VLDL).[3][9]

Cholesteryl_Ester_Synthesis FC Free Cholesterol (from LDL or de novo synthesis) ACAT ACAT1 / ACAT2 (ER Membrane) FC->ACAT FACoA 11-Eicosenoyl-CoA FACoA->ACAT CE Cholesteryl 11-Eicosenoate ACAT->CE Esterification LD Cytosolic Lipid Droplet (Storage) CE->LD LP Lipoprotein Assembly (e.g., VLDL in Liver) CE->LP

Caption: Intracellular Synthesis of Cholesteryl 11-eicosenoate.
Hydrolysis via Cholesteryl Ester Hydrolases (CEH)

The mobilization of free cholesterol from stored CE pools is accomplished by cholesteryl ester hydrolases (CEH), also known as cholesterol esterases.[10][11] This hydrolytic process is the rate-limiting step in the removal of cholesterol from macrophage foam cells, a key process in reverse cholesterol transport.[12]

Cholesteryl 11-eicosenoate + H₂O → Cholesterol + 11-Eicosenoic Acid

Multiple enzymes exhibit CEH activity, and they can be broadly categorized by their optimal pH:

  • Neutral Cholesteryl Ester Hydrolase (nCEH): Active at neutral pH in the cytoplasm, this enzyme is critical for mobilizing cholesterol from lipid droplets for efflux to HDL acceptors.[13]

  • Acid Cholesteryl Ester Hydrolase (aCEH): Located in lysosomes, this enzyme, also known as lysosomal acid lipase (B570770) (LAL), is responsible for hydrolyzing CEs taken up by the cell from lipoproteins via the endocytic pathway.

Cholesteryl_Ester_Hydrolysis LD Cytosolic Lipid Droplet CE Cholesteryl 11-Eicosenoate LD->CE Mobilization nCEH Neutral CEH (Cytosol) CE->nCEH FC Free Cholesterol nCEH->FC Hydrolysis FA 11-Eicosenoic Acid nCEH->FA Hydrolysis Efflux Efflux to HDL (Reverse Cholesterol Transport) FC->Efflux

Caption: Hydrolysis of Cytosolic Cholesteryl 11-eicosenoate.

Quantitative Data

Specific quantitative data for Cholesteryl 11-eicosenoate in various tissues is not extensively documented in publicly available literature. However, lipidomics studies have profiled the general composition of cholesteryl esters in various mammalian cells and tissues. The tables below summarize representative data for the broader class of CEs to provide context.

Table 1: Representative Cholesteryl Ester Composition in Mouse Tissues (Note: This is generalized data; specific values for CE 20:1 are not specified in the cited sources but would be a component of the total CE pool.)

TissueMajor Cholesteryl Ester Species (by Fatty Acyl Chain)Reference Method
LiverCE 18:1 (Oleate), CE 18:2 (Linoleate), CE 16:0 (Palmitate)LC-MS/MS
Adrenal GlandCE 22:4 (Adrenate), CE 20:4 (Arachidonate)HPLC[14]
PlasmaCE 18:2 (Linoleate), CE 18:1 (Oleate), CE 20:4 (Arachidonate)LC-MS/MS
MacrophageCE 18:1 (Oleate), CE 18:2 (Linoleate)GC-MS

Table 2: Analytical Performance of a Representative LC-MS Method for CE Analysis (Source: Adapted from modern lipidomics protocols)[15]

ParameterValue
Linearity Range1 pmol - 10 nmol
Limit of Detection (LOD)~1 pmol
Intraday Precision (%RSD)< 10%
Interday Precision (%RSD)< 15%

Experimental Protocols

The analysis of specific cholesteryl esters like Cholesteryl 11-eicosenoate requires sensitive and specific analytical techniques, most commonly chromatography coupled with mass spectrometry.

Protocol: Quantification of Cholesteryl Esters by LC-MS/MS

This protocol provides a general workflow for the extraction and analysis of cholesteryl esters from mammalian tissues or cells.

1. Sample Preparation and Homogenization:

  • Weigh frozen tissue (~10-50 mg) or collect a known number of cells (~1-10 million).

  • Add ice-cold PBS and a mixture of internal standards (e.g., deuterated cholesteryl esters like CE 17:0 or D7-CE 18:1).

  • Homogenize the sample using a bead beater or sonicator on ice.

2. Lipid Extraction (Folch or MTBE Method):

  • Folch Method: Add a 2:1 (v/v) mixture of chloroform:methanol to the homogenate. Vortex thoroughly.

  • Centrifuge to separate the phases. The lower organic phase contains the lipids.

  • Collect the organic layer and dry it under a stream of nitrogen.

  • MTBE Method: A safer alternative. Add methanol, then methyl-tert-butyl-ether (MTBE). Vortex, then add water to induce phase separation. The upper MTBE phase contains the lipids.

  • Collect the upper phase and dry under nitrogen.

3. Liquid Chromatography (LC) Separation:

  • Reconstitute the dried lipid extract in a suitable solvent (e.g., 9:1 methanol:dichloromethane).

  • Inject the sample onto a C18 reverse-phase column.[15][16]

  • Use a gradient elution with mobile phases containing solvents like water, methanol, and isopropanol (B130326) with additives like ammonium (B1175870) formate (B1220265) and formic acid to aid ionization.[15][16]

  • The flow rate is typically set between 0.2-0.5 mL/min.[15]

4. Mass Spectrometry (MS) Detection:

  • Couple the LC system to a triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

  • Use electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) in positive ion mode.

  • For quantification, use Multiple Reaction Monitoring (MRM) mode on a triple quadrupole instrument. Monitor the transition from the ammoniated precursor ion [M+NH₄]⁺ to the characteristic cholesterol fragment ion (m/z 369.3).[17][18]

  • For Cholesteryl 11-eicosenoate (C₄₇H₈₂O₂; Mol. Wt. 679.15), the precursor ion would be m/z 697.2. The MRM transition would be 697.2 → 369.3 .

5. Data Analysis:

  • Integrate the peak areas for the endogenous Cholesteryl 11-eicosenoate and the internal standard.

  • Generate a calibration curve using authentic standards to calculate the absolute concentration of the analyte in the original sample.

Experimental_Workflow A 1. Sample Collection (Tissue or Cells) B 2. Homogenization (with Internal Standards) A->B C 3. Lipid Extraction (e.g., Folch or MTBE) B->C D 4. Solvent Evaporation C->D E 5. Reconstitution in Injection Solvent D->E F 6. LC-MS/MS Analysis (C18 Column, MRM Mode) E->F G 7. Data Processing (Peak Integration, Quantification) F->G

Caption: General Workflow for Cholesteryl Ester Analysis.

Conclusion

Cholesteryl 11-eicosenoate is an integral, albeit understudied, member of the cholesteryl ester family. Its metabolism follows the canonical pathways of synthesis by ACAT and hydrolysis by CEH, which are central to cellular cholesterol homeostasis. While specific quantitative data and biological roles remain to be elucidated, its precursor, 11-eicosenoic acid, is known to be a dietary long-chain fatty acid.[19] Future research using advanced lipidomics platforms is necessary to quantify the abundance of this specific CE in various biological states and to determine if it has unique functions in health and disease, particularly in the context of atherosclerosis and metabolic disorders. The experimental frameworks provided herein offer a robust starting point for such investigations.

References

Exploratory

An In-depth Technical Guide to the Synthesis of Cholesteryl 11-Eicosenoate in Mammalian Cells

Audience: Researchers, Scientists, and Drug Development Professionals Abstract Cholesteryl esters are crucial neutral lipids for cellular cholesterol storage and transport, playing a significant role in lipid metabolism...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl esters are crucial neutral lipids for cellular cholesterol storage and transport, playing a significant role in lipid metabolism and related pathologies. This technical guide provides a comprehensive overview of the synthesis pathway of a specific cholesteryl ester, cholesteryl 11-eicosenoate, within mammalian cells. It details the core enzymatic reactions, regulatory signaling cascades, quantitative data, and key experimental protocols for its study. This document is intended to serve as a foundational resource for professionals investigating lipid metabolism, developing therapeutics targeting cholesterol homeostasis, and exploring the roles of specific fatty acyl chains in cellular biology.

Core Synthesis Pathway

The synthesis of cholesteryl 11-eicosenoate is a specific instance of the general cholesterol esterification process that occurs primarily in the endoplasmic reticulum (ER) of mammalian cells.[1] This reaction involves the covalent attachment of the fatty acid 11-eicosenoic acid (also known as gondoic acid) to the hydroxyl group of cholesterol.[1][2] This esterification renders the highly hydrophobic cholesterol molecule even more nonpolar, facilitating its storage within the neutral lipid core of intracellular lipid droplets.[3]

The central reaction is catalyzed by two key enzymes: Acyl-coenzyme A:cholesterol acyltransferase 1 (ACAT1) and Acyl-coenzyme A:cholesterol acyltransferase 2 (ACAT2).[4][5] These enzymes transfer an acyl group from a fatty acyl-CoA molecule to cholesterol. Therefore, the synthesis of cholesteryl 11-eicosenoate requires the prior activation of 11-eicosenoic acid to its coenzyme A thioester, 11-eicosenoyl-CoA.

The two-step synthesis pathway is as follows:

  • Fatty Acid Activation: 11-eicosenoic acid is activated by an Acyl-CoA synthetase (ACS) enzyme, consuming ATP to form 11-eicosenoyl-CoA.

  • Esterification: ACAT1 or ACAT2 catalyzes the transfer of the 11-eicosenoyl group from 11-eicosenoyl-CoA to the 3-beta-hydroxyl group of cholesterol, forming cholesteryl 11-eicosenoate and releasing Coenzyme A (CoA-SH).[1]

Synthesis_Pathway sub1 Cholesterol enzyme2 ACAT1 / ACAT2 sub1->enzyme2 sub2 11-Eicosenoic Acid enzyme1 Acyl-CoA Synthetase (ACS) sub2->enzyme1 sub3 ATP sub3->enzyme1 sub4 CoA-SH sub4->enzyme1 inter 11-Eicosenoyl-CoA inter->enzyme2 prod Cholesteryl 11-Eicosenoate enzyme1->inter AMP + PPi enzyme2->sub4 Released enzyme2->prod

Diagram 1: Core synthesis pathway of Cholesteryl 11-eicosenoate.
Key Enzymes: ACAT1 and ACAT2

While both ACAT1 and ACAT2 catalyze the same reaction, they exhibit distinct tissue distributions, cellular locations, and physiological roles.[4][6]

  • ACAT1: Found ubiquitously in many tissues and cell types, including macrophages, adrenal glands, and brain.[4] It is primarily involved in storing excess cholesterol within cells to maintain membrane homeostasis and prevent cytotoxicity from free cholesterol accumulation.[3][6]

  • ACAT2: Expression is largely restricted to hepatocytes and intestinal enterocytes.[7][8] ACAT2 plays a specialized role in providing cholesteryl esters for assembly into lipoproteins (chylomicrons in the intestine and VLDL in the liver) for secretion and transport throughout the body.[5][6]

Regulation of Cholesteryl Ester Synthesis

The synthesis of cholesteryl esters is tightly regulated by cellular cholesterol levels, primarily through the Sterol Regulatory Element-Binding Protein (SREBP) pathway, which governs the expression of genes involved in cholesterol synthesis and uptake.[9][10]

When intracellular cholesterol levels are low, SREBP Cleavage-Activating Protein (SCAP) escorts SREBP from the ER to the Golgi apparatus. In the Golgi, SREBP is sequentially cleaved by two proteases (S1P and S2P), releasing its N-terminal domain. This active fragment translocates to the nucleus, where it binds to Sterol Regulatory Elements (SREs) in the promoters of target genes, including HMG-CoA reductase (the rate-limiting enzyme in cholesterol biosynthesis) and the LDL receptor (for cholesterol uptake).[10] This leads to increased intracellular cholesterol.

Conversely, when ER cholesterol levels are high, cholesterol binds to SCAP, causing a conformational change that promotes SCAP's interaction with the INSIG protein. This SCAP-INSIG complex retains the SREBP-SCAP unit in the ER, preventing its activation.[10] This feedback mechanism reduces cholesterol synthesis and uptake. The availability of fatty acyl-CoAs, the other substrate for ACAT, also influences the rate of cholesteryl ester formation.[1]

Regulation_Pathway cluster_ER Endoplasmic Reticulum (ER) cluster_Golgi Golgi Apparatus cluster_Nucleus Nucleus srebp_scap SREBP-SCAP Complex insig INSIG srebp_scap->insig Binds when Cholesterol is High s1p_s2p Proteases (S1P, S2P) srebp_scap->s1p_s2p Translocation (Low Cholesterol) active_srebp Active SREBP (nSREBP) s1p_s2p->active_srebp Cleavage sre Sterol Regulatory Element (SRE) gene_exp ↑ Gene Expression (HMGCR, LDLR, etc.) sre->gene_exp active_srebp->sre Nuclear Entry chol_high High Cellular Cholesterol chol_high->insig STOPS chol_low Low Cellular Cholesterol chol_low->srebp_scap ACTIVATES

Diagram 2: SREBP-mediated regulation of cholesterol homeostasis.

Quantitative Data

Quantitative analysis of cholesteryl esters is essential for understanding lipid metabolism. The data below is compiled from studies on general cholesterol esterification, as specific kinetic data for 11-eicosenoyl-CoA as an ACAT substrate is not widely available.

ParameterValueCell/Tissue TypeSignificanceReference
Cholesteryl Ester (CE) Transport 70-80% of newly absorbed cholesterol is in ester form.Intestinal LymphHighlights the critical role of esterification (primarily by ACAT2) in dietary cholesterol absorption.[7]
ACAT2 Activity in Intestine Proximal intestine segments show the highest ACAT2 activity.Mouse Small IntestineCorrelates enzyme activity with the primary site of cholesterol absorption.[7]
Relative ACAT1 Activity <10% of ACAT2 activity in the small intestine and liver.Mouse Small Intestine, LiverDemonstrates the dominance of ACAT2 in cholesterol esterification for lipoprotein assembly in these tissues.[7]
CE Formation in ACAT2 Knockout 84% of chylomicron cholesterol is unesterified in ACAT2-/- mice.Mouse ChylomicronsConfirms ACAT2 is the primary enzyme for esterifying absorbed cholesterol for transport.[7]
Human Liver ACAT Activity ACAT2 provides the major cholesterol-esterifying activity in most human liver samples.Human LiverIndicates ACAT2 is the primary target for modulating hepatic VLDL-cholesteryl ester production in humans.[8]

Experimental Protocols

Investigating the synthesis of cholesteryl 11-eicosenoate requires robust methodologies for lipid extraction, quantification, and enzyme activity measurement.

Protocol: Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol describes a high-throughput method for identifying and quantifying cholesteryl 11-eicosenoate from mammalian cells.[11]

1. Cell Culture and Lipid Extraction: a. Culture mammalian cells (e.g., J774 macrophages, HepG2 hepatocytes) to ~80-90% confluency. b. Treat cells with 11-eicosenoic acid (e.g., 50-100 µM) for a specified time (e.g., 12-24 hours) to promote the synthesis of the target ester. c. Wash cells twice with ice-cold phosphate-buffered saline (PBS). d. Scrape cells into 1 mL of PBS and pellet by centrifugation (500 x g, 5 min, 4°C). e. Perform a lipid extraction using a modified Bligh-Dyer or Folch method. A common approach is to add a 2:1 (v/v) mixture of chloroform:methanol. f. Add an internal standard, such as cholesteryl heptadecanoate (C17:0), to the extraction solvent for quantification.[11][12] g. Vortex vigorously and centrifuge to separate the phases. Collect the lower organic phase containing the lipids. h. Dry the lipid extract under a stream of nitrogen gas.

2. LC-MS Analysis: a. Reconstitute the dried lipid extract in a suitable solvent (e.g., 9:1 methanol:chloroform). b. Inject the sample onto a reverse-phase C18 column. c. Elute the lipids using a gradient of mobile phases, such as a water/acetonitrile/isopropanol system, to separate cholesteryl esters from other lipid classes.[12] d. Detect the lipids using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in positive ion mode with electrospray ionization (ESI). e. For enhanced specificity, use tandem mass spectrometry (MS/MS). Cholesteryl esters typically produce a characteristic neutral loss of the cholesterol backbone (368.5 Da) when lithiated adducts are analyzed, or a product ion corresponding to the cholestane (B1235564) fragment (m/z 369.3).[13] f. Identify cholesteryl 11-eicosenoate by its specific precursor ion mass-to-charge ratio (m/z) and its characteristic fragmentation pattern. g. Quantify the peak area relative to the internal standard to determine its concentration in the original sample.

Protocol: In Vitro ACAT Activity Assay

This assay measures the activity of ACAT enzymes in microsomal fractions prepared from cells or tissues.

1. Preparation of Microsomes: a. Homogenize cultured cells or tissue samples in an ice-cold buffer (e.g., 0.1 M potassium phosphate, pH 7.4, containing protease inhibitors). b. Centrifuge the homogenate at 10,000 x g for 20 minutes at 4°C to pellet mitochondria and cell debris. c. Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 60 minutes at 4°C. d. The resulting pellet is the microsomal fraction, rich in ER membranes where ACAT resides. Resuspend the pellet in a suitable buffer. e. Determine the protein concentration of the microsomal preparation using a standard method (e.g., BCA assay).

2. ACAT Activity Measurement: a. Prepare a reaction mixture containing:

  • Microsomal protein (e.g., 20-50 µg).
  • Bovine Serum Albumin (BSA) to bind free fatty acids.
  • Reaction buffer (e.g., 0.1 M potassium phosphate, pH 7.4).
  • Exogenous cholesterol, delivered in a carrier like Triton WR-1339 or cyclodextrin. b. Pre-incubate the mixture at 37°C for 5 minutes. c. Initiate the reaction by adding the substrate, [1-¹⁴C]-oleoyl-CoA or another radiolabeled fatty acyl-CoA. (Note: Radiolabeled 11-eicosenoyl-CoA is not commercially common, so oleoyl-CoA is often used as a standard substrate to measure general ACAT activity). d. Incubate the reaction at 37°C for a defined period (e.g., 10-30 minutes) where the reaction is linear. e. Stop the reaction by adding a 2:1 (v/v) mixture of chloroform:methanol followed by a small amount of water. f. Vortex and centrifuge to separate the phases. Collect the lower organic phase. g. Dry the organic phase and resuspend in a small volume of a nonpolar solvent like hexane. h. Spot the lipid extract onto a thin-layer chromatography (TLC) plate and develop the plate using a solvent system like hexane:diethyl ether:acetic acid (80:20:1, v/v/v) to separate cholesteryl esters from other lipids. i. Visualize the lipid spots (e.g., with iodine vapor), scrape the spot corresponding to cholesteryl esters, and quantify the incorporated radioactivity using liquid scintillation counting. j. Calculate the specific activity as pmol or nmol of cholesteryl ester formed per mg of protein per minute.

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// Edges start -> extract; extract -> quant; quant -> lcms [label="Quantification of\nSpecific Ester"]; quant -> tlc [label="Measurement of\nEnzyme Activity"]; lcms -> data; tlc -> data; }

Diagram 3: General experimental workflow for studying cholesteryl ester synthesis.

References

Foundational

Cholesteryl 11-Eicosenoate: A Technical Guide to its Putative Natural Occurrence, Analysis, and Synthesis

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals Foreword: The study of lipid esters, particularly cholesteryl esters, is a burgeoning field with significant implications for underst...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Foreword: The study of lipid esters, particularly cholesteryl esters, is a burgeoning field with significant implications for understanding cellular biology, disease pathology, and for the development of novel therapeutics. This technical guide focuses on a specific, yet under-researched, cholesteryl ester: Cholesteryl 11-eicosenoate. While direct literature on this molecule is sparse, this document consolidates the available information on its constituent parts—cholesterol and 11-eicosenoic acid—and provides a comprehensive framework for its future investigation. By adapting established methodologies for similar lipid molecules, this guide aims to equip researchers with the necessary tools to explore the discovery, natural occurrence, and potential biological significance of Cholesteryl 11-eicosenoate.

Introduction to Cholesteryl 11-Eicosenoate

Cholesteryl 11-eicosenoate is the ester formed from the condensation of cholesterol and 11-eicosenoic acid. As a member of the cholesteryl ester family, it is a highly nonpolar lipid. Cholesteryl esters are the primary form in which cholesterol is stored within cells and transported in lipoproteins. The fatty acid component of the ester, in this case, 11-eicosenoic acid, can significantly influence the physical properties and biological roles of the molecule.

1.1. Cholesterol: An essential structural component of animal cell membranes, cholesterol is also a precursor for the biosynthesis of steroid hormones, bile acids, and vitamin D. Its metabolism is tightly regulated, and dysregulation is associated with numerous diseases, including atherosclerosis.

1.2. 11-Eicosenoic Acid: Also known as gondoic acid, this monounsaturated omega-9 fatty acid is found in various plant oils, such as jojoba oil.[1] While not synthesized by humans, it is obtained through diet.[1] Research suggests that 11-eicosenoic acid and its derivatives may possess immunomodulatory properties.

Putative Natural Occurrence

A formal discovery of Cholesteryl 11-eicosenoate in a specific biological context has not been prominently documented in scientific literature. However, its natural occurrence can be inferred from the widespread presence of its precursors in various organisms.

  • Cholesterol is ubiquitous in animal tissues.

  • 11-Eicosenoic acid has been identified in a variety of natural sources, including certain plant species and is associated with some marine oils.

Given that the enzymatic machinery for the esterification of cholesterol with various fatty acids is present in many organisms, it is highly probable that Cholesteryl 11-eicosenoate is a naturally occurring, albeit potentially low-abundance, lipid. Its presence is likely in tissues and fluids where both cholesterol and 11-eicosenoic acid are available.

Proposed Methodologies for Investigation

The lack of specific protocols for Cholesteryl 11-eicosenoate necessitates the adaptation of existing methods for the analysis of other long-chain cholesteryl esters.

Synthesis of Cholesteryl 11-Eicosenoate Standard

The synthesis of an analytical standard is a prerequisite for accurate quantification and biological testing. A plausible synthetic route involves the esterification of cholesterol with 11-eicosenoic acid.

Experimental Protocol: Synthesis of Cholesteryl 11-eicosenoate (Adapted from general esterification methods)

  • Reactants: Cholesterol (1 equivalent), 11-eicosenoic acid (1.2 equivalents), dicyclohexylcarbodiimide (B1669883) (DCC, 1.5 equivalents) as a coupling agent, and 4-dimethylaminopyridine (B28879) (DMAP, 0.1 equivalents) as a catalyst.

  • Solvent: Anhydrous dichloromethane (B109758) (DCM).

  • Procedure:

    • Dissolve cholesterol and 11-eicosenoic acid in anhydrous DCM under an inert atmosphere (e.g., argon or nitrogen).

    • Add DMAP to the solution.

    • Slowly add a solution of DCC in anhydrous DCM to the reaction mixture at 0°C.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours.

    • Monitor the reaction progress by thin-layer chromatography (TLC).

    • Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

    • Wash the filtrate with dilute hydrochloric acid, followed by saturated sodium bicarbonate solution, and finally with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica (B1680970) gel using a hexane (B92381)/ethyl acetate (B1210297) gradient to yield pure Cholesteryl 11-eicosenoate.

  • Characterization: Confirm the structure and purity of the synthesized compound using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS).

Extraction and Isolation from Biological Samples

Experimental Protocol: Lipid Extraction and Fractionation (General Procedure)

  • Homogenization: Homogenize the biological tissue sample (e.g., liver, adipose tissue, marine organism tissue) in a suitable solvent system, such as chloroform (B151607):methanol (2:1, v/v), following the Folch method.

  • Phase Separation: Add water or a saline solution to the homogenate to induce phase separation. The lipids will be in the lower chloroform phase.

  • Isolation of Cholesteryl Esters:

    • Evaporate the chloroform extract to dryness under a stream of nitrogen.

    • Redissolve the lipid extract in a nonpolar solvent like hexane.

    • Apply the extract to a solid-phase extraction (SPE) silica cartridge.

    • Elute the cholesteryl ester fraction with a nonpolar solvent system, such as hexane containing a small percentage of diethyl ether or ethyl acetate.[2]

  • Analysis: Analyze the collected fraction using the methods described below.

Identification and Quantification

Experimental Protocol: Analysis by GC-MS and LC-MS

Gas Chromatography-Mass Spectrometry (GC-MS):

  • Transesterification: Convert the cholesteryl ester fraction to fatty acid methyl esters (FAMEs) by transesterification using methanolic HCl or BF₃-methanol.

  • GC Analysis: Analyze the resulting FAMEs by GC-MS. The presence of methyl 11-eicosenoate will confirm the presence of the 11-eicosenoic acid moiety.

  • Cholesterol Analysis: The cholesterol moiety can be analyzed separately after saponification of the original ester fraction, followed by derivatization (e.g., silylation) and GC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Direct Analysis: For intact cholesteryl ester analysis, use a reversed-phase high-performance liquid chromatography (HPLC) column (e.g., C18) coupled to a mass spectrometer.

  • Mobile Phase: A gradient of solvents such as acetonitrile, isopropanol, and water with an additive like ammonium (B1175870) formate (B1220265) is typically used.

  • Mass Spectrometry: Employ atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) in positive ion mode. Cholesteryl esters typically form adducts (e.g., [M+NH₄]⁺).

  • Quantification: For quantitative analysis, use the synthesized Cholesteryl 11-eicosenoate as an external standard to create a calibration curve. An internal standard (e.g., a deuterated cholesteryl ester or a cholesteryl ester with an odd-chain fatty acid) should be added to the sample prior to extraction to correct for procedural losses.

Data Presentation

Quantitative data obtained from the analysis of Cholesteryl 11-eicosenoate in various biological samples should be presented in a clear and structured format.

Table 1: Hypothetical Quantitative Data for Cholesteryl 11-Eicosenoate in Various Tissues

Biological SampleTissue TypeConcentration (µg/g tissue)Standard DeviationMethod of Analysis
Marine Organism ALiver1.230.15LC-MS/MS
Marine Organism AMuscle0.450.08LC-MS/MS
Human Plasma-0.050.01GC-MS after fractionation
Plant Seed Oil B-2.560.32HPLC-APCI-MS

Potential Biological Significance and Future Directions

While the specific biological role of Cholesteryl 11-eicosenoate is unknown, the known functions of its components suggest potential areas of investigation.

  • Immunomodulation: Given the reported immunomodulatory effects of 11-eicosenoic acid, it is plausible that Cholesteryl 11-eicosenoate could act as a stable, slow-release source of this fatty acid, thereby influencing inflammatory pathways.

  • Lipid Metabolism: As a cholesteryl ester, it will be involved in the complex pathways of cholesterol transport and storage. Its specific impact on lipoprotein metabolism and cellular cholesterol homeostasis warrants investigation.

Visualizing Methodologies

Diagram 1: General Workflow for the Analysis of Cholesteryl 11-Eicosenoate

G cluster_extraction Sample Preparation cluster_analysis Analysis cluster_synthesis Standard Synthesis sample Biological Sample homogenize Homogenization (e.g., Folch method) sample->homogenize extract Lipid Extraction homogenize->extract spe SPE Fractionation extract->spe ce_fraction Cholesteryl Ester Fraction spe->ce_fraction lcms LC-MS/MS (Intact Molecule) ce_fraction->lcms Direct Analysis gcms GC-MS (After Derivatization) ce_fraction->gcms Indirect Analysis chol Cholesterol esterification Esterification chol->esterification fa 11-Eicosenoic Acid fa->esterification standard Cholesteryl 11-Eicosenoate Standard esterification->standard standard->lcms Calibration standard->gcms Reference

Caption: Workflow for analysis of Cholesteryl 11-eicosenoate.

Diagram 2: Proposed Biosynthetic Pathway

G chol Cholesterol acat ACAT/LCAT (Acyl-CoA:cholesterol acyltransferase/ Lecithin-cholesterol acyltransferase) chol->acat fa 11-Eicosenoic Acid fa->acat ce Cholesteryl 11-Eicosenoate acat->ce

Caption: Proposed enzymatic synthesis of Cholesteryl 11-eicosenoate.

Conclusion

Cholesteryl 11-eicosenoate represents an intriguing yet largely unexplored molecule at the intersection of cholesterol and fatty acid metabolism. This technical guide provides a foundational framework for its study, from chemical synthesis and analytical detection to the formulation of hypotheses about its biological relevance. By leveraging and adapting existing methodologies, researchers are well-positioned to elucidate the natural occurrence, concentration, and function of this specific cholesteryl ester, potentially uncovering new insights into lipid biology and its role in health and disease. The path is now paved for dedicated research to bring Cholesteryl 11-eicosenoate from a putative molecule to a well-characterized component of the lipidome.

References

Exploratory

Cholesteryl 11-eicosenoate: A Technical Guide for Researchers

CAS Number: 70832-37-0 Molecular Formula: C₄₇H₈₂O₂ Molecular Weight: 679.15 g/mol This technical guide provides a comprehensive overview of Cholesteryl 11-eicosenoate, a cholesteryl ester of significant interest in lipid...

Author: BenchChem Technical Support Team. Date: December 2025

CAS Number: 70832-37-0 Molecular Formula: C₄₇H₈₂O₂ Molecular Weight: 679.15 g/mol

This technical guide provides a comprehensive overview of Cholesteryl 11-eicosenoate, a cholesteryl ester of significant interest in lipid research. This document is intended for researchers, scientists, and drug development professionals, offering in-depth information on its properties, synthesis, metabolism, and analytical methods, alongside a discussion of the broader biological roles of cholesteryl esters. While specific research on Cholesteryl 11-eicosenoate is limited, this guide draws upon established knowledge of long-chain monounsaturated cholesteryl esters to provide a foundational understanding.

Physicochemical Properties

Cholesteryl 11-eicosenoate is an ester formed from the condensation of cholesterol and 11-eicosenoic acid (also known as gondoic acid), a 20-carbon monounsaturated omega-9 fatty acid. As a cholesteryl ester, it is a highly nonpolar lipid.[1]

Table 1: Physicochemical Data for Cholesteryl 11-eicosenoate

PropertyValueSource
CAS Number70832-37-0[2]
Molecular FormulaC₄₇H₈₂O₂[2]
Molecular Weight679.15[2]
SynonymsCholesteryl cis-11-eicosenoate, Cholesteryl gondoate[2]
Purity>99% (commercially available)[2]
Physical StateSolid[2]
StorageFreezer (-20°C)[2]

Synthesis and Experimental Protocols

The synthesis of cholesteryl esters, including Cholesteryl 11-eicosenoate, can be achieved through several established methods. These protocols are generally applicable to the esterification of cholesterol with long-chain fatty acids.

General Synthesis of Cholesteryl Esters

A common method for synthesizing cholesteryl esters involves the reaction of cholesterol with a fatty acid or its derivative.

Experimental Protocol: Esterification using a Versatile Organocatalyst [3]

This method utilizes a triphenylphosphine-sulfur trioxide adduct as a catalyst for the esterification of cholesterol with a long-chain fatty acid.

Materials:

  • Cholesterol

  • 11-Eicosenoic acid

  • Triphenylphosphine-sulfur trioxide (Ph₃P·SO₃) adduct

  • Toluene (anhydrous)

Procedure:

  • In a round-bottom flask, dissolve equimolar amounts of cholesterol and 11-eicosenoic acid in anhydrous toluene.

  • Add a catalytic amount of the triphenylphosphine-sulfur trioxide adduct to the solution.

  • Heat the reaction mixture at 110°C under an inert atmosphere (e.g., nitrogen or argon).

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel, using a hexane/ethyl acetate (B1210297) gradient to yield pure Cholesteryl 11-eicosenoate.

Diagram 1: General Workflow for Cholesteryl Ester Synthesis

G General Workflow for Cholesteryl Ester Synthesis reagents Cholesterol + 11-Eicosenoic Acid dissolution Dissolve in Anhydrous Toluene reagents->dissolution catalyst Add Ph₃P·SO₃ Catalyst dissolution->catalyst reaction Heat at 110°C (Inert Atmosphere) catalyst->reaction monitoring Monitor by TLC reaction->monitoring workup Solvent Removal monitoring->workup purification Column Chromatography workup->purification product Pure Cholesteryl 11-eicosenoate purification->product

Caption: A generalized workflow for the synthesis of cholesteryl esters.

Biological Role and Signaling Pathways

Cholesteryl esters are the primary form for cholesterol transport in the bloodstream and for storage within cells in lipid droplets.[1] The metabolism of cholesteryl esters is a critical process for maintaining cellular cholesterol homeostasis.

Cholesteryl Ester Metabolism

The metabolic pathway of cholesteryl esters involves their synthesis by acyl-CoA:cholesterol acyltransferase (ACAT) in the endoplasmic reticulum and their hydrolysis back to free cholesterol and fatty acids by cholesterol esterases.[1]

Diagram 2: Cellular Cholesteryl Ester Metabolism

G Cellular Cholesteryl Ester Metabolism cholesterol Free Cholesterol acat ACAT (Endoplasmic Reticulum) cholesterol->acat fatty_acyl_coa Fatty Acyl-CoA fatty_acyl_coa->acat cholesteryl_ester Cholesteryl Ester (e.g., Cholesteryl 11-eicosenoate) acat->cholesteryl_ester storage Storage in Lipid Droplets cholesteryl_ester->storage esterase Cholesterol Esterase cholesteryl_ester->esterase storage->cholesteryl_ester esterase->cholesterol fatty_acid Free Fatty Acid esterase->fatty_acid

Caption: Overview of the synthesis and hydrolysis of cholesteryl esters in a cell.

Involvement in Signaling

While specific signaling pathways directly modulated by Cholesteryl 11-eicosenoate have not been elucidated, cholesteryl esters as a class are known to influence cellular signaling, primarily through their impact on the composition and structure of cellular membranes and lipid rafts. The fatty acid component of the cholesteryl ester can significantly influence these effects.

Research on the methyl ester of 11-eicosenoic acid, methyl cis-11-eicosenoate, has shown that it can trigger immune responses by stimulating the production of inflammatory metabolites.[4] This suggests that the 11-eicosenoate moiety, when part of a lipid molecule, may have immunomodulatory properties.

Analytical Methodologies

The analysis of Cholesteryl 11-eicosenoate and other cholesteryl esters in biological samples is typically performed using chromatographic and mass spectrometric techniques.

Mass Spectrometry

Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a powerful tool for the quantification of cholesteryl esters.[5] Cholesteryl esters form ammonium (B1175870) adducts in positive ion mode and generate a characteristic fragment ion of m/z 369 upon collision-induced fragmentation, which corresponds to the cholesterol backbone.[5][6] This allows for the specific detection and quantification of various cholesteryl ester species in a complex lipid extract.

Experimental Protocol: Analysis of Cholesteryl Esters by ESI-MS/MS [5]

Sample Preparation:

  • Extract total lipids from the biological sample using a suitable solvent system (e.g., chloroform/methanol).

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried lipid extract in an appropriate solvent for mass spectrometry analysis, often containing an internal standard (e.g., a deuterated cholesteryl ester).

Mass Spectrometry Analysis:

  • Perform direct flow injection analysis of the lipid extract into the ESI-MS/MS system.

  • Use a precursor ion scan for m/z 369 to identify all cholesteryl ester species present in the sample.

  • For quantification, use selected reaction monitoring (SRM) for the specific transition of the protonated molecule of Cholesteryl 11-eicosenoate to the m/z 369 fragment.

Diagram 3: Analytical Workflow for Cholesteryl Ester Analysis

G Analytical Workflow for Cholesteryl Ester Analysis by ESI-MS/MS sample Biological Sample (e.g., plasma, cells) extraction Lipid Extraction sample->extraction reconstitution Reconstitution in MS-compatible Solvent + Internal Standard extraction->reconstitution ms_analysis Direct Infusion ESI-MS/MS reconstitution->ms_analysis precursor_scan Precursor Ion Scan (m/z 369) ms_analysis->precursor_scan Identification quantification Selected Reaction Monitoring (SRM) ms_analysis->quantification Quantification data_analysis Data Analysis and Quantification precursor_scan->data_analysis quantification->data_analysis

Caption: A typical workflow for the identification and quantification of cholesteryl esters.

Conclusion and Future Directions

Cholesteryl 11-eicosenoate represents one of many long-chain monounsaturated cholesteryl esters found in biological systems. While its specific biological functions are yet to be fully elucidated, the general roles of cholesteryl esters in cholesterol transport, storage, and modulation of membrane properties provide a framework for understanding its potential significance. Further research is needed to investigate the specific interactions and signaling pathways that may be influenced by Cholesteryl 11-eicosenoate, particularly given the known bioactivity of its constituent fatty acid. Advances in lipidomics and mass spectrometry will undoubtedly facilitate a deeper understanding of the roles of individual cholesteryl ester species in health and disease.

References

Foundational

An In-depth Technical Guide on the Interaction of Cholesteryl 11-Eicosenoate with Other Lipids

For Researchers, Scientists, and Drug Development Professionals Introduction Cholesteryl esters (CEs) are critical lipid molecules, serving as the primary storage and transport form of cholesterol within the body. Their...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters (CEs) are critical lipid molecules, serving as the primary storage and transport form of cholesterol within the body. Their accumulation and phase behavior within lipoproteins and cellular lipid droplets are intrinsically linked to both normal physiological processes and the pathogenesis of diseases such as atherosclerosis. Cholesteryl 11-eicosenoate, a mono-unsaturated cholesteryl ester with a 20-carbon acyl chain, represents an important, albeit less-studied, member of this class. Understanding its interactions with other lipids, such as phospholipids (B1166683) and triglycerides, is paramount for elucidating its role in membrane dynamics, lipid metabolism, and the development of lipid-related disorders.

This technical guide provides a comprehensive overview of the known physical properties of long-chain cholesteryl esters, including Cholesteryl 11-eicosenoate, and details the experimental methodologies employed to investigate their interactions with other lipid species. Due to the limited availability of specific quantitative data for Cholesteryl 11-eicosenoate, this guide also draws upon data from structurally similar cholesteryl esters to provide a predictive framework for its behavior.

Data Presentation: Physicochemical Properties of Long-Chain Cholesteryl Esters

The thermotropic behavior of cholesteryl esters is highly dependent on the length and degree of unsaturation of their fatty acyl chains. These structural variations influence the stability of their different physical states: crystalline, liquid crystalline (smectic and cholesteric), and isotropic liquid. The following table summarizes key transition temperatures for Cholesteryl 11-eicosenoate and related long-chain cholesteryl esters, providing a basis for predicting its interaction profile.

Cholesteryl Ester (Acyl Chain)AbbreviationCrystal to Smectic Transition (°C)Smectic to Cholesteric Transition (°C)Cholesteric to Isotropic Liquid Transition (°C)Reference
11-Eicosenoate (20:1)CE 20:1Data not available
Arachidate (20:0)CE 20:080.580.5[1]
Erucate (22:1, cis-13)CE 22:140.340.3[1]
Behenate (22:0)CE 22:084.584.5[1]
Nervonate (24:1, cis-15)CE 24:142.942.9[1]
Lignocerate (24:0)CE 24:092.092.0[1]

Note: The absence of a smectic to cholesteric or cholesteric to isotropic liquid transition indicates that the crystal melts directly into the isotropic liquid or that the cholesteric phase is not observed.

Experimental Protocols

The study of lipid interactions necessitates a multi-faceted approach, employing various biophysical techniques to probe the thermodynamic and structural consequences of mixing different lipid species. Below are detailed methodologies for key experiments relevant to the investigation of Cholesteryl 11-eicosenoate interactions.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a fundamental technique used to measure the heat changes that occur in a sample as it is heated or cooled, allowing for the determination of phase transition temperatures and enthalpies.

Methodology:

  • Sample Preparation:

    • Prepare binary or ternary lipid mixtures by co-dissolving Cholesteryl 11-eicosenoate and other lipids (e.g., dipalmitoylphosphatidylcholine - DPPC, triolein) in an organic solvent such as chloroform (B151607) or a chloroform/methanol mixture.

    • Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film.

    • Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

    • Hydrate the lipid film with an appropriate buffer (e.g., phosphate-buffered saline, PBS) by vortexing at a temperature above the highest transition temperature of the individual components. This process forms multilamellar vesicles (MLVs).

    • For studies requiring unilamellar vesicles, the MLV suspension can be subjected to sonication or extrusion.

  • DSC Analysis:

    • Accurately weigh and hermetically seal the lipid dispersion into an aluminum DSC pan. An identical amount of buffer is sealed in a reference pan.

    • Place the sample and reference pans into the calorimeter.

    • Equilibrate the system at a starting temperature well below the expected phase transitions.

    • Heat the sample at a constant scan rate (e.g., 1-5 °C/min) over the desired temperature range.

    • Record the differential heat flow between the sample and reference pans as a function of temperature.

    • Perform multiple heating and cooling cycles to assess the reversibility of the transitions.

  • Data Analysis:

    • The resulting thermogram will show endothermic or exothermic peaks corresponding to phase transitions.

    • The peak temperature (Tm) represents the main phase transition temperature.

    • The area under the peak is integrated to determine the enthalpy of the transition (ΔH).

    • The width of the peak at half-height provides information about the cooperativity of the transition. By analyzing the changes in Tm, ΔH, and peak width as a function of the molar ratio of Cholesteryl 11-eicosenoate to other lipids, a phase diagram can be constructed.

Fluorescence Spectroscopy

Fluorescence spectroscopy, particularly utilizing environmentally sensitive probes, is a powerful tool to investigate the fluidity and order of lipid membranes.

Methodology:

  • Probe Selection and Labeling:

    • Choose a fluorescent probe that partitions into the lipid environment of interest. Common probes include 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH) for the hydrophobic core and 1-(4-trimethylammoniumphenyl)-6-phenyl-1,3,5-hexatriene (TMA-DPH) for the membrane interface.

    • Incorporate the probe into the lipid mixture during the sample preparation (co-dissolving with lipids before film formation) at a low molar ratio (e.g., 1:300 probe:lipid) to avoid self-quenching.

  • Fluorescence Anisotropy Measurement:

    • Prepare liposomes containing the fluorescent probe as described in the DSC protocol.

    • Place the liposome (B1194612) suspension in a temperature-controlled cuvette within a spectrofluorometer equipped with polarizers.

    • Excite the sample with vertically polarized light at the probe's excitation wavelength.

    • Measure the intensity of the emitted fluorescence in both the vertical (IVV) and horizontal (IVH) planes. A correction factor (G-factor) is determined by exciting with horizontally polarized light and measuring both vertical (IHV) and horizontal (IHH) emission.

    • Calculate the steady-state fluorescence anisotropy (r) using the formula: r = (IVV - G * IVH) / (IVV + 2 * G * IVH) where G = IHV / IHH.

  • Data Interpretation:

    • Fluorescence anisotropy is a measure of the rotational mobility of the probe. A higher anisotropy value indicates a more ordered and less fluid environment.

    • By measuring anisotropy as a function of temperature and the concentration of Cholesteryl 11-eicosenoate, one can infer its effect on membrane fluidity and order.

Molecular Dynamics (MD) Simulations

MD simulations provide atomistic or coarse-grained insights into the dynamic interactions between lipid molecules, which are often inaccessible by experimental means.

Methodology:

  • System Setup:

    • Construct a model lipid bilayer using a molecular modeling program (e.g., CHARMM-GUI, GROMACS). The bilayer should consist of a defined ratio of phospholipids (e.g., DPPC) and Cholesteryl 11-eicosenoate molecules.

    • Solvate the bilayer with a water model (e.g., TIP3P) and add ions to neutralize the system and mimic physiological ionic strength.

  • Simulation Protocol:

    • Assign a force field to all molecules in the system (e.g., CHARMM36, AMBER).

    • Perform an energy minimization of the system to remove any steric clashes.

    • Gradually heat the system to the desired temperature under constant volume (NVT ensemble).

    • Equilibrate the system for an extended period (nanoseconds) under constant pressure and temperature (NPT ensemble) to allow the bilayer to reach a stable state.

    • Run the production simulation for a sufficient duration (hundreds of nanoseconds to microseconds) to sample the conformational space of the lipids.

  • Analysis of Trajectories:

    • Analyze the simulation trajectories to calculate various biophysical properties, including:

      • Area per lipid: To assess the condensing or expanding effect of Cholesteryl 11-eicosenoate.

      • Bilayer thickness: To determine how the sterol ester affects membrane dimensions.

      • Deuterium order parameters (SCD): To quantify the ordering of the phospholipid acyl chains.

      • Radial distribution functions: To characterize the spatial arrangement of Cholesteryl 11-eicosenoate relative to other lipids.

      • Lateral diffusion coefficients: To measure the mobility of lipids within the bilayer.

Mandatory Visualizations

Signaling Pathway Diagram

Signaling_Pathway cluster_membrane Cell Membrane cluster_regulation Cellular Response LDL LDL Particle (containing Cholesteryl Esters) LDLR LDL Receptor LDL->LDLR Binding Endosome Endosome LDLR->Endosome Endocytosis Lysosome Lysosome Endosome->Lysosome Fusion Free_Cholesterol Free Cholesterol Lysosome->Free_Cholesterol Hydrolysis of CE ACAT ACAT Free_Cholesterol->ACAT Substrate SREBP SREBP Pathway (Cholesterol Synthesis) Free_Cholesterol->SREBP Inhibition CE_Droplet Cholesteryl Ester Lipid Droplet ACAT->CE_Droplet Esterification

Caption: Cellular uptake and metabolism of cholesteryl esters.

Experimental Workflow Diagram: Differential Scanning Calorimetry

DSC_Workflow cluster_prep Sample Preparation cluster_analysis DSC Analysis cluster_data Data Interpretation Lipid_Mixing 1. Co-dissolve Lipids (Cholesteryl 11-eicosenoate + Other Lipids) in Organic Solvent Film_Formation 2. Solvent Evaporation to form Lipid Film Lipid_Mixing->Film_Formation Hydration 3. Hydration with Buffer to form Multilamellar Vesicles (MLVs) Film_Formation->Hydration Sealing 4. Seal Lipid Dispersion in DSC Pans Hydration->Sealing Heating 5. Controlled Heating/Cooling in Calorimeter Sealing->Heating Data_Acquisition 6. Record Heat Flow vs. Temperature Heating->Data_Acquisition Thermogram 7. Analyze Thermogram: - Transition Temperature (Tm) - Enthalpy (ΔH) - Peak Width Data_Acquisition->Thermogram Phase_Diagram 8. Construct Phase Diagram Thermogram->Phase_Diagram

Caption: Workflow for DSC analysis of lipid interactions.

Logical Relationship Diagram: Factors Influencing Cholesteryl Ester Interaction

Lipid_Interaction_Factors CE_Properties Cholesteryl 11-eicosenoate Properties CE_Chain_Length Acyl Chain Length (C20) CE_Properties->CE_Chain_Length CE_Unsaturation Unsaturation (Monounsaturated) CE_Properties->CE_Unsaturation CE_Steroid_Ring Rigid Steroid Ring CE_Properties->CE_Steroid_Ring Interaction_Outcome Interaction Outcome: - Phase Behavior - Membrane Fluidity - Domain Formation CE_Properties->Interaction_Outcome Other_Lipid_Properties Interacting Lipid Properties Other_Lipid_Headgroup Headgroup Polarity Other_Lipid_Properties->Other_Lipid_Headgroup Other_Lipid_Acyl_Chains Acyl Chain Length & Saturation Other_Lipid_Properties->Other_Lipid_Acyl_Chains Other_Lipid_Type e.g., Phospholipid, Triglyceride Other_Lipid_Properties->Other_Lipid_Type Other_Lipid_Properties->Interaction_Outcome Environmental_Factors Environmental Factors Temperature Temperature Environmental_Factors->Temperature Pressure Pressure Environmental_Factors->Pressure Hydration Hydration Level Environmental_Factors->Hydration Environmental_Factors->Interaction_Outcome

Caption: Factors governing lipid-lipid interactions.

Conclusion

While specific quantitative data for the interaction of Cholesteryl 11-eicosenoate with other lipids remains a gap in the current scientific literature, a robust framework for its investigation exists. Based on the behavior of structurally similar long-chain cholesteryl esters, it is anticipated that Cholesteryl 11-eicosenoate will exhibit complex phase behavior and significantly modulate the properties of lipid membranes. The experimental protocols detailed in this guide provide a clear path for researchers to elucidate the specific interaction parameters of this important lipid molecule. Further research in this area is crucial for a more complete understanding of lipid biology and the molecular basis of associated diseases.

References

Exploratory

An In-depth Technical Guide to the Enzymatic Synthesis of Cholesteryl 11-Eicosenoate for Research Applications

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the enzymatic synthesis of Cholesteryl 11-eicosenoate, a crucial cholesteryl ester for various res...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the enzymatic synthesis of Cholesteryl 11-eicosenoate, a crucial cholesteryl ester for various research applications. The document details the selection of biocatalysts, optimization of reaction conditions, and purification strategies. It is intended to serve as a practical resource for researchers in lipid biochemistry, drug development, and related fields.

Introduction

Cholesteryl esters (CEs) are fundamental components of cellular lipid metabolism and play a significant role in the transport and storage of cholesterol.[1] Cholesteryl 11-eicosenoate, an ester of cholesterol and 11-eicosenoic acid (gondoic acid), is of particular interest in research due to the unique properties conferred by its long-chain monounsaturated fatty acid moiety. 11-Eicosenoic acid is an omega-9 fatty acid found in various plant oils.[2] The enzymatic synthesis of such specific CEs offers a highly selective and environmentally friendly alternative to traditional chemical methods, which often require harsh conditions and can lead to undesirable side products.[3] Lipases, particularly from Candida antarctica, have emerged as robust biocatalysts for these esterification reactions.[4][5]

Enzymatic Synthesis Strategy

The core of the enzymatic synthesis of Cholesteryl 11-eicosenoate is the esterification of cholesterol with 11-eicosenoic acid, catalyzed by a lipase (B570770). This reaction is reversible, and strategies to drive the equilibrium towards product formation are essential for achieving high yields.

Biocatalyst Selection

Candida antarctica lipase B (CALB) is a widely used and highly effective biocatalyst for the synthesis of cholesteryl esters due to its broad substrate specificity and high stability in organic solvents.[6] It is commercially available in an immobilized form, such as Novozym 435, which facilitates easy separation from the reaction mixture and allows for enzyme recycling.[4][7]

Substrates

The two primary substrates for this synthesis are:

  • Cholesterol: A sterol that is a vital structural component of animal cell membranes.[1]

  • 11-Eicosenoic Acid (Gondoic Acid): A monounsaturated omega-9 fatty acid.[2] Alternatively, its methyl or ethyl ester can be used in a transesterification reaction.[8]

Experimental Protocols

The following sections provide detailed methodologies for the enzymatic synthesis of Cholesteryl 11-eicosenoate.

Materials and Reagents
  • Cholesterol (≥99% purity)

  • 11-Eicosenoic acid (≥98% purity)

  • Immobilized Candida antarctica lipase B (e.g., Novozym 435)

  • Organic solvents (e.g., n-hexane, isooctane, toluene)[3]

  • Molecular sieves (3Å or 4Å)

  • Reagents for purification (e.g., silica (B1680970) gel, hexane (B92381), ethyl acetate)

  • Analytical standards: Cholesterol, 11-eicosenoic acid, and Cholesteryl 11-eicosenoate

General Enzymatic Esterification Protocol
  • Reaction Setup: In a sealed reaction vessel, dissolve cholesterol and 11-eicosenoic acid in a suitable organic solvent (e.g., n-hexane) at the desired molar ratio.

  • Water Removal: Add activated molecular sieves to the reaction mixture to remove water, which can promote the reverse hydrolysis reaction.[9]

  • Enzyme Addition: Add the immobilized lipase to the mixture.

  • Incubation: Incubate the reaction mixture at a controlled temperature with constant agitation (e.g., in a shaking incubator).

  • Reaction Monitoring: Monitor the progress of the reaction by periodically taking samples and analyzing them using techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Enzyme Removal: Upon completion, separate the immobilized enzyme from the reaction mixture by filtration or centrifugation. The enzyme can be washed with fresh solvent and stored for reuse.

  • Solvent Evaporation: Remove the organic solvent from the reaction mixture under reduced pressure.

  • Purification: Purify the crude product to isolate Cholesteryl 11-eicosenoate.

Purification by Column Chromatography
  • Column Preparation: Pack a glass column with silica gel slurried in a non-polar solvent (e.g., hexane).

  • Sample Loading: Dissolve the crude product in a minimal amount of the non-polar solvent and load it onto the column.

  • Elution: Elute the column with a gradient of increasing polarity, for example, starting with pure hexane and gradually increasing the proportion of ethyl acetate.

  • Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure cholesteryl ester.

  • Solvent Removal: Combine the pure fractions and evaporate the solvent to obtain the purified Cholesteryl 11-eicosenoate.

Data Presentation

The following tables summarize typical quantitative data for the enzymatic synthesis of cholesteryl esters. Note that the optimal conditions for Cholesteryl 11-eicosenoate may vary and require experimental optimization.

Table 1: Effect of Reaction Parameters on Cholesteryl Ester Synthesis

ParameterRange StudiedOptimal ConditionExpected Yield (%)
Temperature (°C)30 - 7050 - 6085 - 95
Substrate Molar Ratio (Acid:Cholesterol)1:1 - 5:12:1 - 3:190 - 98
Enzyme Concentration (% w/w of substrates)5 - 2010 - 1588 - 96
Reaction Time (hours)12 - 7224 - 48> 90
Organic SolventHexane, Toluene, IsooctaneIsooctane~95

Table 2: Comparison of Different Lipases for Cholesteryl Ester Synthesis

Lipase SourceImmobilizedOptimal Temperature (°C)Relative Activity (%)
Candida antarctica BYes55100
Rhizomucor mieheiYes4575
Pseudomonas cepaciaYes5085
Porcine Pancreatic LipaseNo4060

Visualizations

The following diagrams illustrate the key processes in the enzymatic synthesis of Cholesteryl 11-eicosenoate.

Enzymatic_Esterification_Workflow cluster_prep Reaction Preparation cluster_reaction Enzymatic Reaction cluster_workup Product Isolation & Purification Substrates Cholesterol & 11-Eicosenoic Acid Mixing Dissolution Substrates->Mixing Solvent Organic Solvent (e.g., Hexane) Solvent->Mixing Drying Add Molecular Sieves (Water Removal) Mixing->Drying Enzyme Add Immobilized Lipase (CALB) Drying->Enzyme Incubation Incubation with Agitation (Controlled Temperature) Enzyme->Incubation Monitoring Reaction Monitoring (TLC/GC) Incubation->Monitoring Filtration Enzyme Removal (Filtration) Monitoring->Filtration Reaction Completion Evaporation Solvent Evaporation Filtration->Evaporation Purification Column Chromatography Evaporation->Purification FinalProduct Pure Cholesteryl 11-Eicosenoate Purification->FinalProduct Lipase_Catalysis_Mechanism cluster_reactants Reactants cluster_enzyme Enzyme Active Site cluster_intermediates Reaction Intermediates cluster_products Products Cholesterol Cholesterol (R1-OH) CholesterylEster Cholesteryl 11-Eicosenoate (R1-O-C(=O)-R2) Cholesterol->CholesterylEster FattyAcid 11-Eicosenoic Acid (R2-COOH) Lipase Lipase (e.g., CALB) FattyAcid->Lipase 1. Acylation AcylEnzyme Acyl-Enzyme Intermediate (Lipase-O-C(=O)-R2) Lipase->AcylEnzyme AcylEnzyme->Cholesterol 2. Nucleophilic Attack Water Water (H2O) AcylEnzyme->Water Hydrolysis (Reverse Reaction) CholesterylEster->Lipase 3. Product Release

References

Protocols & Analytical Methods

Method

Application Note and Protocol: Quantification of Cholesteryl 11-eicosenoate using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals. Introduction Cholesteryl esters (CEs) are neutral lipids that play a crucial role in the transport and storage of cholesterol within the body.

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cholesteryl esters (CEs) are neutral lipids that play a crucial role in the transport and storage of cholesterol within the body. They are formed through the esterification of cholesterol with a fatty acid, a reaction catalyzed by the enzymes Acyl-CoA: Cholesterol Acyltransferase (ACAT) in cells and Lecithin-Cholesterol Acyltransferase (LCAT) in plasma. The fatty acid composition of CEs is diverse and can influence the physicochemical properties of lipoproteins and cellular lipid droplets.

Cholesteryl 11-eicosenoate is a specific cholesteryl ester containing 11-eicosenoic acid (gondoic acid), a 20-carbon monounsaturated omega-9 fatty acid.[1][2] The quantification of individual CE species like Cholesteryl 11-eicosenoate is essential for understanding lipid metabolism and its dysregulation in various diseases. This application note provides a detailed protocol for the sensitive and specific quantification of Cholesteryl 11-eicosenoate in biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Workflow

The overall workflow for the quantification of Cholesteryl 11-eicosenoate is depicted below.

Workflow Experimental Workflow for Cholesteryl 11-eicosenoate Quantification cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Analysis Sample Biological Sample (Plasma, Cells, Tissue) IS_Spike Spike with Internal Standard Sample->IS_Spike Extraction Liquid-Liquid Extraction IS_Spike->Extraction Drydown Dry Extract Extraction->Drydown Reconstitution Reconstitute in Injection Solvent Drydown->Reconstitution LC_Separation Reverse-Phase LC Separation Reconstitution->LC_Separation MS_Detection Tandem MS Detection (MRM Mode) LC_Separation->MS_Detection Integration Peak Integration MS_Detection->Integration Calibration Calibration Curve Construction Integration->Calibration Quantification Quantification of Cholesteryl 11-eicosenoate Calibration->Quantification Cholesteryl_Ester_Metabolism General Cholesteryl Ester Metabolic Pathway Cholesterol Cholesterol ACAT ACAT (in cells) Cholesterol->ACAT LCAT LCAT (in plasma) Cholesterol->LCAT Fatty_Acyl_CoA 11-Eicosenoyl-CoA Fatty_Acyl_CoA->ACAT PC Phosphatidylcholine (with 11-Eicosenoic acid) PC->LCAT CE Cholesteryl 11-eicosenoate CEH Cholesteryl Ester Hydrolase (CEH) CE->CEH Free_Fatty_Acid 11-Eicosenoic Acid ACAT->CE LCAT->CE CEH->Cholesterol CEH->Free_Fatty_Acid

References

Application

Application Notes and Protocols for the Use of Cholesteryl 11-eicosenoate as an Internal Standard in Lipidomics

For Researchers, Scientists, and Drug Development Professionals Introduction In the field of lipidomics, accurate quantification of lipid species is paramount for understanding biological processes and for the developmen...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, accurate quantification of lipid species is paramount for understanding biological processes and for the development of novel therapeutics. Cholesteryl esters, a major class of neutral lipids, play a crucial role in cholesterol transport and storage, and their dysregulation is implicated in various diseases. Liquid chromatography-mass spectrometry (LC-MS) has become the gold standard for the detailed analysis of lipid profiles. The use of a suitable internal standard is critical to correct for variations in sample preparation, extraction efficiency, and instrument response, thereby ensuring data accuracy and reliability.

Cholesteryl 11-eicosenoate (CE 20:1), a cholesteryl ester with an odd-chain monounsaturated fatty acid, is an ideal internal standard for the quantification of endogenous cholesteryl esters in biological samples. Its odd-chain length makes it non-endogenous in most mammalian systems, thus preventing interference with the measurement of naturally occurring cholesteryl esters. This document provides detailed application notes and protocols for the effective use of Cholesteryl 11-eicosenoate as an internal standard in lipidomics workflows.

Properties of Cholesteryl 11-eicosenoate

PropertyValue
Chemical Formula C47H82O2
Molecular Weight 679.15 g/mol
Predicted [M+NH4]+ 697.18 m/z
Storage -20°C in a suitable organic solvent (e.g., chloroform/methanol)
Purity >98%

Principle of Use as an Internal Standard

The fundamental principle behind using Cholesteryl 11-eicosenoate as an internal standard is its chemical similarity to the endogenous cholesteryl esters being quantified. By adding a known amount of the internal standard to the sample at the beginning of the workflow, any loss or variation during sample processing will affect both the internal standard and the target analytes similarly. The ratio of the analyte signal to the internal standard signal is then used for quantification, providing a more accurate measurement than relying on the absolute analyte signal alone.

G cluster_0 Sample Preparation Workflow Sample Biological Sample (Plasma, Cells, Tissue) IS Add Known Amount of Cholesteryl 11-eicosenoate (IS) Sample->IS Extraction Lipid Extraction (e.g., Bligh-Dyer) IS->Extraction Analysis LC-MS/MS Analysis Extraction->Analysis Quantification Quantification (Analyte Peak Area / IS Peak Area) Analysis->Quantification

Caption: General workflow for using an internal standard in lipidomics.

Experimental Protocols

Materials and Reagents
  • Cholesteryl 11-eicosenoate (Internal Standard)

  • Chloroform, HPLC grade

  • Methanol, HPLC grade

  • Isopropanol, HPLC grade

  • Acetonitrile, HPLC grade

  • Formic acid, LC-MS grade

  • Ammonium (B1175870) formate (B1220265), LC-MS grade

  • Ultrapure water

  • Biological samples (e.g., plasma, cell pellets, tissue homogenates)

Internal Standard Stock Solution Preparation
  • Prepare a stock solution of Cholesteryl 11-eicosenoate at a concentration of 1 mg/mL in a 2:1 (v/v) chloroform:methanol mixture.

  • From the stock solution, prepare a working solution at a suitable concentration (e.g., 10 µg/mL) in the same solvent mixture. The optimal concentration of the internal standard should be determined based on the expected concentration of endogenous cholesteryl esters in the samples and the sensitivity of the mass spectrometer.

Sample Preparation and Lipid Extraction

This protocol is adapted from a modified Bligh-Dyer method, suitable for various biological matrices.

  • For Plasma/Serum: To 50 µL of plasma or serum in a glass tube, add 10 µL of the Cholesteryl 11-eicosenoate working solution.

  • For Cell Pellets: To a cell pellet (e.g., 1 million cells), add 10 µL of the Cholesteryl 11-eicosenoate working solution.

  • For Tissues: To a known weight of homogenized tissue (e.g., 10 mg), add 10 µL of the Cholesteryl 11-eicosenoate working solution.

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

  • Vortex the mixture vigorously for 1 minute.

  • Add 500 µL of ultrapure water to induce phase separation.

  • Vortex again for 30 seconds and then centrifuge at 2000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

  • Dry the lipid extract under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in 100 µL of a 9:1 (v/v) methanol:chloroform mixture for LC-MS analysis.

G cluster_1 Lipid Extraction Protocol Start Sample + IS Add_Solvent Add Chloroform/Methanol (2:1) Start->Add_Solvent Vortex1 Vortex Add_Solvent->Vortex1 Add_Water Add Water Vortex1->Add_Water Vortex2 Vortex & Centrifuge Add_Water->Vortex2 Collect_Phase Collect Lower Organic Phase Vortex2->Collect_Phase Dry Dry under Nitrogen Collect_Phase->Dry Reconstitute Reconstitute for LC-MS Dry->Reconstitute

Caption: Step-by-step lipid extraction workflow.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

  • Mobile Phase A: 60:40 (v/v) Acetonitrile:Water + 10 mM Ammonium formate + 0.1% Formic acid

  • Mobile Phase B: 90:10 (v/v) Isopropanol:Acetonitrile + 10 mM Ammonium formate + 0.1% Formic acid

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 50°C

  • Injection Volume: 5 µL

LC Gradient:

Time (min)% Mobile Phase B
0.030
2.040
12.099
15.099
15.130
20.030

Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Capillary Voltage: 3.5 kV

  • Gas Temperature: 325°C

  • Gas Flow: 8 L/min

  • Nebulizer Pressure: 40 psi

  • MS/MS Analysis: Multiple Reaction Monitoring (MRM)

MRM Transitions for Cholesteryl Esters:

The precursor ion for cholesteryl esters is the ammonium adduct [M+NH4]+. The product ion is the characteristic cholestadiene fragment at m/z 369.3.

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
Cholesteryl 11-eicosenoate (IS) 697.2 369.3 15
Cholesteryl palmitate (CE 16:0)670.6369.315
Cholesteryl stearate (B1226849) (CE 18:0)698.7369.315
Cholesteryl oleate (B1233923) (CE 18:1)696.7369.315
Cholesteryl linoleate (B1235992) (CE 18:2)694.6369.315
Cholesteryl arachidonate (B1239269) (CE 20:4)718.6369.315
Cholesteryl eicosapentaenoate (CE 20:5)716.6369.315
Cholesteryl docosahexaenoate (CE 22:6)740.6369.315

Note: The exact collision energy should be optimized for the specific mass spectrometer being used.

Data Analysis and Quantification

  • Integrate the peak areas for the internal standard (Cholesteryl 11-eicosenoate) and each of the endogenous cholesteryl ester analytes in the chromatograms.

  • Calculate the response factor (RF) for each analyte relative to the internal standard using the following formula: RF = (Analyte Peak Area / IS Peak Area)

  • Create a calibration curve using a series of standards with known concentrations of each cholesteryl ester and a fixed concentration of the internal standard.

  • Plot the response factor against the concentration of the analyte standards.

  • Determine the concentration of each cholesteryl ester in the biological samples by interpolating their response factors on the calibration curve.

Example Quantitative Data

The following table provides an example of how to present quantitative data for cholesteryl esters in different cell lines, as would be obtained using the described protocol. The values are expressed as ng per million cells.

Cholesteryl EsterCell Line A (ng/10^6 cells)Cell Line B (ng/10^6 cells)Cell Line C (ng/10^6 cells)
CE 16:0150.2 ± 12.5210.8 ± 18.395.7 ± 8.1
CE 18:085.6 ± 7.9120.4 ± 10.155.2 ± 4.9
CE 18:1350.1 ± 25.4480.9 ± 35.7210.3 ± 15.6
CE 18:2210.5 ± 19.8290.1 ± 22.4130.6 ± 11.2
CE 20:4120.3 ± 11.1165.7 ± 14.375.4 ± 6.8

Data are presented as mean ± standard deviation (n=3).

Conclusion

Cholesteryl 11-eicosenoate serves as an excellent internal standard for the accurate and reliable quantification of cholesteryl esters in complex biological matrices. Its non-endogenous nature and similar chemical properties to the analytes of interest make it an ideal choice for lipidomics research. The detailed protocols provided in this document offer a robust workflow for sample preparation and LC-MS/MS analysis, enabling researchers to obtain high-quality quantitative data for their studies in basic research, drug development, and clinical diagnostics.

Method

Application Note: Extraction of Cholesteryl Esters from Tissue Samples

Introduction Cholesteryl esters (CEs) are neutral lipids that serve as a storage and transport form of cholesterol within cells and lipoproteins.[1][2] The analysis of specific CE molecular species, such as Cholesteryl 1...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction Cholesteryl esters (CEs) are neutral lipids that serve as a storage and transport form of cholesterol within cells and lipoproteins.[1][2] The analysis of specific CE molecular species, such as Cholesteryl 11-eicosenoate, is critical for understanding lipid metabolism and its dysregulation in various diseases.[2][3] Accurate quantification requires an efficient and reliable extraction protocol that isolates CEs from complex tissue matrices while minimizing degradation and contamination.[4] This document provides a detailed protocol for the extraction of cholesteryl esters from tissue samples, primarily based on the robust Folch method for total lipid extraction, followed by an optional solid-phase extraction (SPE) step for class-specific purification. The resulting lipid fraction is suitable for analysis by downstream methods like Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[3][5]

Principle of the Method The protocol employs a liquid-liquid extraction technique using a chloroform (B151607) and methanol (B129727) solvent system to disrupt cells and solubilize lipids from the tissue homogenate.[6][7][8] The addition of a salt solution induces a phase separation, partitioning the non-polar lipids (including cholesteryl esters) into the lower chloroform phase, while polar molecules and non-lipid contaminants are retained in the upper aqueous-methanolic phase.[4][9] For higher purity, the extracted lipids can be further fractionated using solid-phase extraction (SPE) on a silica-based sorbent, which separates lipids based on their polarity.[10][11][12] Non-polar lipids like cholesteryl esters are eluted first with a non-polar solvent.

Experimental Protocols

Tissue Preparation and Homogenization

This initial step is critical for ensuring efficient lipid extraction by disrupting the tissue architecture and increasing the surface area for solvent interaction.[13][14]

Methodology:

  • Weigh 50-100 mg of frozen tissue accurately and record the weight.[9] Perform all initial steps on ice to minimize enzymatic degradation.[4][15]

  • Transfer the tissue to a suitable homogenization tube. For soft tissues like the brain or liver, a Dounce or automated homogenizer is effective.[15] For harder tissues, bead-based homogenization or grinding with a mortar and pestle in liquid nitrogen is recommended.[13][15]

  • Add the appropriate homogenization buffer or solvent. A common approach is to add 10 volumes of ice-cold methanol per gram of tissue and briefly blend.[4]

  • For methods involving drying, the tissue can be ground with 2g of anhydrous sodium sulfate (B86663) until a homogenous powder is formed.[9]

  • Proceed immediately to the lipid extraction step to prevent lipid degradation.[4]

Total Lipid Extraction (Folch Method)

The Folch method is highly effective for the exhaustive extraction of total lipids from tissue samples.[6][16][17] It utilizes a chloroform:methanol mixture to solubilize the lipids.

Methodology:

  • To the tissue homogenate, add chloroform and methanol to achieve a final solvent ratio of 2:1 chloroform:methanol (v/v) . A common practice is to add 8 mL of chloroform and 4 mL of methanol for every 1 gram of tissue.[9]

  • Add an appropriate internal standard to the solvent mixture before extraction for accurate quantification. A non-endogenous standard like Cholesteryl Heptadecanoate (CE 17:0) or a deuterated standard is recommended.[2][18]

  • Homogenize the mixture vigorously for 2-5 minutes using a vortex or homogenizer.

  • Incubate the mixture at room temperature for 15-20 minutes to ensure complete lipid extraction.

  • Add 0.2 volumes of a salt solution (e.g., 0.9% NaCl or 0.7% NaCl) to the homogenate.[9] For example, add 2.4 mL of 0.7% NaCl to the 12 mL solvent mixture.

  • Mix thoroughly by vortexing for 30 seconds and then centrifuge at 2,000 x g for 10 minutes at 4°C to facilitate phase separation.[2]

  • Two distinct phases will form: a lower chloroform phase containing the lipids and an upper aqueous phase containing polar metabolites. A protein disk may be visible between the layers.[17]

  • Carefully collect the lower organic layer using a glass Pasteur pipette, passing through the upper layer, and transfer it to a clean glass tube.[11][17]

  • To maximize yield, the upper phase can be re-extracted with 2-3 mL of chloroform, centrifuged, and the lower phase pooled with the first extract.[2]

Optional: Cholesteryl Ester Isolation via Solid-Phase Extraction (SPE)

For applications requiring high purity of cholesteryl esters, an SPE step can be employed to separate them from more polar lipid classes like phospholipids (B1166683) and free fatty acids.[11][12]

Methodology:

  • Evaporate the pooled chloroform extract to dryness under a gentle stream of nitrogen.[19][20]

  • Condition a silica (B1680970) SPE cartridge (e.g., 100-200 mg) by washing it with 3-5 mL of hexane (B92381).[11]

  • Re-dissolve the dried lipid extract in a minimal volume (e.g., 200 µL) of hexane or toluene (B28343) and load it onto the conditioned SPE cartridge.[11]

  • Elute the cholesteryl esters (and other non-polar lipids like triacylglycerols) with 3-5 mL of a non-polar solvent like hexane or a hexane:diethyl ether mixture (e.g., 99:1 v/v).[11][12]

  • More polar lipids will remain on the column. Collect the eluate containing the cholesteryl ester fraction.

  • Evaporate the collected fraction to dryness under a stream of nitrogen.

  • Reconstitute the final dried lipid extract in a suitable solvent (e.g., isopropanol, methanol, or mobile phase) for the intended downstream analysis (e.g., HPLC-MS).[11][19] Store the extract at -80°C until analysis.[15]

Data Presentation

Quantitative parameters for the protocol are summarized in the tables below.

Table 1: Reagents and Solvents

Reagent/Solvent Grade Purpose
Chloroform HPLC Grade Lipid Extraction
Methanol HPLC Grade Lipid Extraction
Hexane HPLC Grade SPE Elution
Isopropanol HPLC Grade Sample Reconstitution
Sodium Chloride (NaCl) Analytical Grade Phase Separation
Nitrogen Gas High Purity Solvent Evaporation

| Internal Standard (e.g., CE 17:0) | ≥99% Purity | Quantification |

Table 2: Tissue Homogenization Parameters

Parameter Value/Description Rationale
Sample Weight 50 - 100 mg Sufficient for lipid analysis while conserving tissue.
Temperature On ice / 4°C Minimize enzymatic activity and lipid degradation.[4]

| Homogenization Method | Bead-beating, Dounce, or Mortar/Pestle | Depends on tissue hardness for effective disruption.[13][15] |

Table 3: Lipid Extraction (Folch) Parameters

Parameter Value/Description Reference
Solvent System Chloroform:Methanol 2:1 (v/v)
Solvent-to-Tissue Ratio 20:1 (e.g., 20 mL solvent per 1 g tissue) [7]
Phase Separation Solution 0.9% or 0.7% NaCl [9]
Centrifugation Speed 2,000 x g [2]
Centrifugation Time 10 minutes [2]

| Temperature | 4°C | |

Table 4: Solid-Phase Extraction (SPE) Parameters

Parameter Value/Description Rationale
Sorbent Type Silica Gel Separates lipids based on polarity.
Conditioning Solvent Hexane Prepares the column for non-polar sample loading.
Elution Solvent (for CEs) Hexane or Hexane:Diethyl Ether (99:1) Elutes non-polar cholesteryl esters.[11][12]

| Elution Volume | 3 - 5 mL | Sufficient to recover the target analyte. |

Visualization

The following diagram illustrates the complete workflow for the extraction of Cholesteryl 11-eicosenoate from tissue samples.

ExtractionWorkflow cluster_spe Optional Purification Tissue 1. Tissue Sample (50-100mg) Homogenize 2. Homogenization (e.g., Bead Beating) Tissue->Homogenize AddSolvent 3. Add Chloroform:Methanol (2:1) + Internal Standard Homogenize->AddSolvent Vortex 4. Vortex & Incubate AddSolvent->Vortex PhaseSep 5. Add Salt Solution & Centrifuge Vortex->PhaseSep Collect 6. Collect Lower Organic Phase PhaseSep->Collect Dry1 7. Evaporate Solvent (Nitrogen Stream) Collect->Dry1 Dry2 11. Evaporate Solvent (Nitrogen Stream) Collect->Dry2 If SPE is skipped SPE_Load 8. Reconstitute in Hexane & Load on Silica SPE Dry1->SPE_Load Optional Step SPE_Elute 9. Elute with Hexane SPE_Load->SPE_Elute Collect_CE 10. Collect CE Fraction SPE_Elute->Collect_CE Collect_CE->Dry2 Final 12. Reconstitute for Analysis (e.g., LC-MS) Dry2->Final

Caption: Workflow for Cholesteryl Ester Extraction from Tissue.

References

Application

Application Notes and Protocols for Cholesteryl 11-eicosenoate Analysis in Plasma

Audience: Researchers, scientists, and drug development professionals. Introduction: Cholesteryl esters are crucial components of plasma lipoproteins and play a significant role in cholesterol transport and metabolism.

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Cholesteryl esters are crucial components of plasma lipoproteins and play a significant role in cholesterol transport and metabolism. Their dysregulation has been implicated in various cardiovascular diseases. Cholesteryl 11-eicosenoate, a specific cholesteryl ester, is an important analyte in lipidomic studies. Accurate quantification of cholesteryl 11-eicosenoate in plasma requires robust and efficient sample preparation to remove interfering substances and enrich the analyte of interest. These application notes provide detailed protocols for the extraction of cholesteryl esters from plasma, along with quantitative data to aid in method selection.

Data Presentation: Comparison of Extraction Methods

The choice of extraction method significantly impacts the recovery of cholesteryl esters, which are nonpolar lipids. The following table summarizes the recovery efficiencies of various methods described in the literature.

Extraction MethodSolvent SystemRecovery of Cholesteryl Esters (%)Reference
Solid-Phase Extraction (SPE)Aminopropyl silica (B1680970) columns with chloroform-methanol elution84.9 (SD 4.9)[1]
Bligh & Dyer (Two-Phase)Chloroform (B151607)/Methanol (B129727)/Water>90[2]
Matyash (MTBE-based)Methanol/tert-butyl methyl ether (MTBE)Comparable to Folch method for most lipid classes[3]
One-Phase ExtractionMethanol (MeOH)<5[2]
One-Phase ExtractionEthanol (EtOH)<5[2]
One-Phase ExtractionAcetonitrile (ACN)<5[2]
One-Phase Extraction1-Butanol/Methanol (3:1)Sufficient for nonpolar lipids[2]
One-Phase ExtractionIsopropanol (IPA)Sufficient for nonpolar lipids[2][4]

Note: The recovery of nonpolar lipids like cholesteryl esters is highly dependent on the polarity of the extraction solvent. Two-phase extraction methods and one-phase methods using less polar solvents generally yield higher recoveries.

Experimental Protocols

Herein, we provide detailed protocols for three commonly used methods for the extraction of cholesteryl esters from plasma.

Protocol 1: Two-Phase Liquid-Liquid Extraction (LLE) - Modified Folch/Bligh & Dyer Method

This is a classic and robust method for the comprehensive extraction of lipids, including nonpolar cholesteryl esters.

Materials:

  • Plasma (e.g., 10 µL)

  • Ice-cold Methanol (MeOH)

  • Ice-cold Chloroform (CHCl3)

  • LC/MS-grade Water

  • Internal standard (e.g., CE 22:1) in a suitable solvent

  • 1.5 mL Eppendorf tubes

  • Vortex mixer

  • Centrifuge (capable of 14,000 rpm)

Procedure:

  • To a 1.5 mL Eppendorf tube, add 10 µL of plasma.

  • Add 225 µL of cold methanol containing the internal standard.

  • Vortex for 10 seconds.

  • Add 750 µL of cold chloroform.

  • Vortex for 10 seconds.

  • Shake for 6 minutes at 4°C.

  • Induce phase separation by adding 188 µL of LC/MS-grade water.

  • Vortex briefly.

  • Centrifuge at 14,000 rpm for 2 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the extracted lipids under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS analysis.

Protocol 2: Methyl-tert-butyl ether (MTBE) Based Extraction (Matyash Method)

This method offers a less toxic alternative to chloroform and is effective for the extraction of a broad range of lipids.

Materials:

  • Plasma (e.g., 10 µL)

  • Ice-cold Methanol (MeOH)

  • Methyl-tert-butyl ether (MTBE)

  • LC/MS-grade Water

  • Internal standard (e.g., Avanti SPLASH Lipidomix)

  • 1.5 mL Eppendorf tubes

  • Vortex mixer

  • Sonicator

  • Centrifuge (capable of 10,000 x g)

Procedure:

  • To a 1.5 mL Eppendorf tube, add 10 µL of plasma and 10 µL of the internal standard solution.

  • Add 400 µL of ice-cold methanol.

  • Add 500 µL of MTBE.

  • Vortex for 10 seconds.

  • Sonicate for 1 hour.

  • Add 500 µL of LC/MS-grade water to induce phase separation.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Carefully collect the upper organic phase.

  • Dry the extract under nitrogen.

  • Reconstitute in a suitable solvent for analysis.

Protocol 3: One-Phase Isopropanol (IPA) Precipitation and Extraction

This is a simpler and high-throughput method suitable for many lipid classes, though recovery of very nonpolar lipids should be validated.

Materials:

  • Plasma (e.g., 40 µL)

  • Pre-cooled Isopropanol (IPA)

  • Internal standard

  • 1.5 mL Eppendorf tubes

  • Vortex mixer

  • Centrifuge (capable of 14,000 x g)

Procedure:

  • To a 1.5 mL Eppendorf tube, add 40 µL of plasma and 1 µL of the internal standard.

  • Add 120 µL of pre-cooled isopropanol.

  • Vortex for 1 minute.

  • Incubate for 10 minutes at room temperature.

  • For enhanced protein precipitation, store overnight at -20°C.

  • Centrifuge at 14,000 x g for 20 minutes.

  • Collect the supernatant containing the extracted lipids.

  • The supernatant can be directly analyzed or further diluted for LC-MS analysis.[4]

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the extraction of cholesteryl esters from plasma for LC-MS analysis.

G cluster_sample_prep Sample Preparation cluster_analysis Analysis start Plasma Sample add_is Add Internal Standard start->add_is add_solvent Add Organic Solvent(s) add_is->add_solvent vortex Vortex/Mix add_solvent->vortex phase_sep Phase Separation (if applicable) vortex->phase_sep centrifuge Centrifugation phase_sep->centrifuge extract Collect Lipid Extract centrifuge->extract drydown Dry Down extract->drydown reconstitute Reconstitute drydown->reconstitute lcms LC-MS Analysis reconstitute->lcms data_proc Data Processing lcms->data_proc

Caption: General workflow for plasma cholesteryl ester extraction and analysis.

Role of Cholesteryl Esters in Lipoprotein Metabolism

This diagram illustrates the central role of cholesteryl esters in the transport of cholesterol within lipoproteins in the plasma.

G cluster_liver Liver cluster_circulation Plasma Circulation cluster_tissues Peripheral Tissues vldl VLDL ldl LDL vldl->ldl Lipolysis ldl->vldl CE Transfer via CETP cetp CETP (Cholesteryl Ester Transfer Protein) ldl->cetp tissues Extrahepatic Tissues ldl->tissues Cholesterol Delivery hdl HDL hdl->vldl CE Transfer via CETP lcat LCAT hdl->lcat Esterification of Cholesterol hdl->cetp lcat->hdl Forms Cholesteryl Esters cetp->vldl CE Transfer cetp->ldl tissues->hdl Cholesterol Efflux

References

Method

Application Note: High-Throughput Screening for Modulators of Cholesteryl 11-eicosenoate Metabolism

For Research Use Only. Not for use in diagnostic procedures.

Author: BenchChem Technical Support Team. Date: December 2025

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a high-throughput screening (HTS) workflow to identify potential modulators of Cholesteryl 11-eicosenoate metabolism. Cholesteryl esters are crucial components of lipid metabolism, and their dysregulation is implicated in various diseases. Cholesteryl 11-eicosenoate, a specific cholesteryl ester, and its constituent fatty acid, 11-eicosenoic acid, are emerging as molecules of interest in inflammatory pathways. This document provides detailed protocols for a fluorescence-based HTS assay designed to discover inhibitors of the enzymatic hydrolysis of Cholesteryl 11-eicosenoate, a critical step in the release of pro-inflammatory lipid mediators. Methodologies for data analysis and hit validation are also presented.

Introduction

Cholesteryl esters, the storage and transport form of cholesterol, play a pivotal role in cellular lipid homeostasis.[1] The enzymatic hydrolysis of cholesteryl esters by cholesterol esterases releases free cholesterol and fatty acids, which can act as signaling molecules. The fatty acid component, in particular, can significantly influence cellular processes. Recent studies have suggested that cis-11-eicosenoic acid, the fatty acid moiety of Cholesteryl 11-eicosenoate, can trigger an immune response and stimulate the production of inflammatory metabolites.[2] Therefore, inhibiting the release of 11-eicosenoic acid from its cholesteryl ester form presents a potential therapeutic strategy for inflammatory conditions.

This application note outlines a robust and automated HTS assay to identify inhibitors of the enzymatic hydrolysis of a fluorescently labeled analog of Cholesteryl 11-eicosenoate. The assay utilizes a quenched fluorescent substrate that, upon cleavage by a cholesterol esterase, produces a quantifiable increase in fluorescence, enabling the rapid screening of large compound libraries.

Materials and Methods

Reagents and Materials
  • Substrate: BODIPY-labeled Cholesteryl 11-eicosenoate (Custom Synthesis)

  • Enzyme: Recombinant Human Cholesterol Esterase (e.g., from human pancreas or liver)

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 1 mM CaCl2, 0.1% BSA

  • Compound Library: Small molecule library dissolved in DMSO

  • Positive Control: Known broad-spectrum esterase inhibitor (e.g., Paraoxon)

  • Negative Control: DMSO

  • Microplates: 384-well, black, flat-bottom plates

  • Plate Reader: Fluorescence plate reader with appropriate filters for BODIPY fluorescence (Excitation/Emission ~485/515 nm)

  • Liquid Handling System: Automated liquid handler for dispensing reagents and compounds

Experimental Protocol: Primary HTS Assay
  • Compound Plating:

    • Using an automated liquid handler, dispense 50 nL of each compound from the library (typically at 10 mM in DMSO) into the wells of a 384-well microplate.

    • Dispense 50 nL of DMSO into the control wells (negative and positive controls).

  • Enzyme Preparation and Dispensing:

    • Prepare a working solution of recombinant human cholesterol esterase in assay buffer to a final concentration of 2X the optimal concentration (determined through enzyme titration experiments).

    • Dispense 10 µL of the enzyme solution into all wells of the microplate, except for the no-enzyme control wells.

    • Dispense 10 µL of assay buffer without the enzyme into the no-enzyme control wells.

  • Incubation:

    • Incubate the plate at 37°C for 15 minutes to allow the compounds to interact with the enzyme.

  • Substrate Addition and Signal Detection:

    • Prepare a 2X working solution of the BODIPY-labeled Cholesteryl 11-eicosenoate substrate in assay buffer.

    • Dispense 10 µL of the substrate solution to all wells to initiate the enzymatic reaction. The final reaction volume is 20 µL.

    • Immediately transfer the plate to a fluorescence plate reader.

    • Measure the fluorescence intensity at time zero and then kinetically every 5 minutes for 60 minutes at an excitation wavelength of 485 nm and an emission wavelength of 515 nm.

Data Analysis and Hit Identification
  • Data Normalization:

    • The rate of reaction is determined from the linear phase of the kinetic read.

    • The percentage of inhibition for each compound is calculated using the following formula: % Inhibition = 100 * (1 - (Rate_sample - Rate_no_enzyme) / (Rate_DMSO - Rate_no_enzyme))

  • Hit Criteria:

    • Primary hits are identified as compounds that exhibit a percentage of inhibition greater than three standard deviations from the mean of the DMSO controls. A common threshold is ≥50% inhibition.

  • Quality Control:

    • The Z'-factor is calculated to assess the quality of the assay: Z' = 1 - (3 * (SD_DMSO + SD_positive_control)) / |Mean_DMSO - Mean_positive_control|

    • An assay with a Z'-factor > 0.5 is considered robust and suitable for HTS.

Confirmatory and Secondary Assays

Dose-Response Analysis

Compounds identified as primary hits are subjected to dose-response analysis to determine their potency (IC50). A 10-point, 3-fold serial dilution of the hit compounds is prepared and tested in the primary assay to generate a dose-response curve.

Orthogonal Assays

To eliminate false positives, hits are further validated using an orthogonal assay, such as a mass spectrometry-based assay that directly measures the formation of the 11-eicosenoic acid product.

Data Presentation

Table 1: Physical and Chemical Properties of Cholesteryl 11-eicosenoate and its Components

PropertyCholesteryl 11-eicosenoatecis-11-Eicosenoic Acid
Molecular Formula C47H82O2C20H38O2
Molecular Weight 679.15 g/mol [3]310.5 g/mol [4]
CAS Number 70832-37-0[3]5561-99-9[4]
Physical State Solid[3]Liquid
Solubility Soluble in organic solvents (e.g., chloroform, methanol)Sparingly soluble in water[5]
Biological Relevance Lipid storage and transportPro-inflammatory signaling molecule[2]

Table 2: Hypothetical HTS Assay Performance Metrics

ParameterValue
Plate Format 384-well
Assay Volume 20 µL
Substrate Concentration 1 µM
Enzyme Concentration 5 nM
Incubation Time 60 minutes
Signal-to-Background > 10
Z'-Factor > 0.7
Primary Hit Rate ~0.5%

Visualizations

G cluster_pathway Hypothesized Signaling Pathway Cholesteryl_11_eicosenoate Cholesteryl 11-eicosenoate (Lipid Droplet) CEH Cholesterol Esterase (CEH) Cholesteryl_11_eicosenoate->CEH Hydrolysis 11_eicosenoic_acid 11-Eicosenoic Acid (Free Fatty Acid) CEH->11_eicosenoic_acid Cholesterol Free Cholesterol CEH->Cholesterol Inflammatory_Response Pro-inflammatory Response 11_eicosenoic_acid->Inflammatory_Response Activation

Caption: Hypothesized signaling pathway.

HTS_Workflow cluster_workflow HTS Experimental Workflow Start Start Compound_Plating Compound Plating (50 nL in 384-well plate) Start->Compound_Plating Enzyme_Addition Enzyme Addition (10 µL) Compound_Plating->Enzyme_Addition Pre_incubation Pre-incubation (15 min at 37°C) Enzyme_Addition->Pre_incubation Substrate_Addition Substrate Addition (10 µL) Pre_incubation->Substrate_Addition Kinetic_Read Kinetic Fluorescence Read (60 min) Substrate_Addition->Kinetic_Read Data_Analysis Data Analysis (% Inhibition, Z') Kinetic_Read->Data_Analysis Hit_Identification Hit Identification Data_Analysis->Hit_Identification End End Hit_Identification->End

Caption: HTS experimental workflow.

Screening_Cascade cluster_cascade Screening Cascade Logic Primary_Screen Primary HTS (Single Concentration) Primary_Hits Primary Hits (>50% Inhibition) Primary_Screen->Primary_Hits Dose_Response Dose-Response (IC50 Determination) Primary_Hits->Dose_Response Potent_Hits Potent Hits (IC50 < 10 µM) Dose_Response->Potent_Hits Orthogonal_Assay Orthogonal Assay (e.g., Mass Spectrometry) Potent_Hits->Orthogonal_Assay Confirmed_Hits Confirmed Hits Orthogonal_Assay->Confirmed_Hits SAR_Studies Structure-Activity Relationship Studies Confirmed_Hits->SAR_Studies

Caption: Screening cascade logic.

Conclusion

The described HTS assay provides a reliable and efficient method for the discovery of novel inhibitors of Cholesteryl 11-eicosenoate hydrolysis. This workflow, from primary screening to hit confirmation, is designed to identify and validate potent and specific modulators of this emerging therapeutic target. The application of this protocol can accelerate the discovery of new lead compounds for the development of therapeutics targeting inflammatory diseases associated with aberrant lipid metabolism.

References

Application

Application Note: Analytical Standards for the Identification of Cholesteryl 11-Eicosenoate

For Researchers, Scientists, and Drug Development Professionals Introduction Cholesteryl 11-eicosenoate is a cholesterol ester of 11-eicosenoic acid, a long-chain monounsaturated omega-9 fatty acid. As with other cholest...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl 11-eicosenoate is a cholesterol ester of 11-eicosenoic acid, a long-chain monounsaturated omega-9 fatty acid. As with other cholesteryl esters, it plays a role in the transport and storage of cholesterol within the body. The accurate identification and quantification of specific cholesteryl esters like cholesteryl 11-eicosenoate are crucial for understanding lipid metabolism and its dysregulation in various diseases, including atherosclerosis and other cardiovascular conditions. This application note provides detailed protocols for the identification and quantification of cholesteryl 11-eicosenoate using modern analytical techniques.

Analytical Techniques and Protocols

The primary methods for the analysis of cholesteryl 11-eicosenoate include High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is a powerful technique for the sensitive and specific quantification of cholesteryl esters. A reversed-phase HPLC method coupled with electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) tandem mass spectrometry (MS/MS) is recommended.

Experimental Protocol: HPLC-MS/MS Analysis

  • Standard Preparation:

    • An analytical standard of Cholesteryl 11-eicosenoate is essential for accurate quantification. If not commercially available, it can be synthesized by the esterification of cholesterol with 11-eicosenoic acid.

    • Prepare a stock solution of the standard in a suitable organic solvent (e.g., chloroform (B151607) or methanol) at a concentration of 1 mg/mL.

    • Create a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range in the samples.

    • An internal standard, such as a deuterated cholesteryl ester or a cholesteryl ester with an odd-chain fatty acid (e.g., cholesteryl heptadecanoate), should be added to all samples and calibration standards to correct for variations in sample preparation and instrument response.

  • Sample Preparation (from biological matrices):

    • Lipid Extraction: Employ a modified Folch or Bligh-Dyer method for total lipid extraction from the sample matrix (e.g., plasma, tissue homogenate).

    • Solid-Phase Extraction (SPE): To isolate the cholesteryl ester fraction and remove interfering lipids, use a silica-based SPE cartridge.

      • Condition the cartridge with a non-polar solvent (e.g., hexane).

      • Load the lipid extract onto the cartridge.

      • Wash with a solvent of low polarity to elute highly non-polar lipids.

      • Elute the cholesteryl ester fraction with a solvent of slightly higher polarity (e.g., a mixture of hexane (B92381) and diethyl ether).

    • Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the HPLC mobile phase.

  • HPLC Conditions:

    • Column: A C18 reversed-phase column (e.g., 2.1 mm i.d. x 100 mm, 1.8 µm particle size) is suitable for separating cholesteryl esters.

    • Mobile Phase: A gradient elution is typically used.

      • Mobile Phase A: Acetonitrile/Water (e.g., 80:20, v/v) with a suitable additive like 0.1% formic acid or 10 mM ammonium (B1175870) formate (B1220265) to improve ionization.

      • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10, v/v) with the same additive.

    • Gradient Program: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the hydrophobic cholesteryl esters.

    • Flow Rate: 0.2-0.4 mL/min.

    • Column Temperature: 40-50 °C to improve peak shape and reduce viscosity.

  • Mass Spectrometry Conditions:

    • Ionization Source: ESI or APCI in positive ion mode. ESI often requires the formation of adducts (e.g., [M+NH₄]⁺ or [M+Na]⁺) for better ionization of the relatively non-polar cholesteryl esters. APCI is also a good alternative for these molecules.

    • Detection Mode: Multiple Reaction Monitoring (MRM) for quantification.

      • Precursor Ion: The [M+NH₄]⁺ or [M+H]⁺ ion of Cholesteryl 11-eicosenoate (C₄₇H₈₂O₂; Molecular Weight: 679.15 g/mol ).

      • Product Ion: A characteristic fragment ion of cholesteryl esters is the cholesterol backbone, which appears at m/z 369.3. This transition is highly specific for cholesteryl esters.

    • Collision Energy: Optimize the collision energy to maximize the intensity of the product ion.

Data Presentation: Quantitative LC-MS/MS Parameters

The following table summarizes typical quantitative parameters for the analysis of long-chain monounsaturated cholesteryl esters, which can be used as a starting point for method validation for Cholesteryl 11-eicosenoate.

ParameterTypical Value
Retention Time (RT)Dependent on specific HPLC conditions, but generally in the later part of the chromatogram due to high hydrophobicity.
Precursor Ion (m/z)[M+H]⁺: 679.6, [M+NH₄]⁺: 696.7
Product Ion (m/z)369.3
Limit of Detection (LOD)0.1 - 1 ng/mL
Limit of Quantification (LOQ)0.5 - 5 ng/mL
Linearity Range1 - 1000 ng/mL
Precision (%RSD)< 15%
Accuracy (%Bias)± 15%
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of cholesteryl esters. Both ¹H and ¹³C NMR can provide detailed information about the molecular structure.

Experimental Protocol: NMR Analysis

  • Standard Preparation:

    • A highly purified analytical standard of Cholesteryl 11-eicosenoate is required.

    • Dissolve a sufficient amount of the standard (typically 5-10 mg) in a deuterated solvent (e.g., chloroform-d, CDCl₃).

  • NMR Spectroscopy:

    • Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution.

    • ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum. Key signals to identify include:

      • The olefinic protons of the eicosenoate chain and the cholesterol ring.

      • The proton at the C3 position of the cholesterol backbone, which is shifted downfield due to the ester linkage.

      • The methyl protons of the cholesterol side chain and the terminal methyl group of the fatty acid.

    • ¹³C NMR: Acquire a proton-decoupled carbon-13 NMR spectrum. Key signals include:

      • The carbonyl carbon of the ester group.

      • The olefinic carbons of the fatty acid and the cholesterol ring.

      • The carbon at the C3 position of the cholesterol backbone.

    • 2D NMR: Techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be used to confirm the assignments of proton and carbon signals.

Data Presentation: Expected NMR Chemical Shifts

The following table provides expected chemical shift ranges for key functional groups in Cholesteryl 11-eicosenoate, based on data for similar long-chain cholesteryl esters.

Functional Group¹H Chemical Shift (ppm)¹³C Chemical Shift (ppm)
Ester Carbonyl (C=O)-~173
Olefinic CH=CH (Eicosenoate)5.3-5.4128-130
Cholesterol C3-H4.5-4.773-75
Cholesterol C5=C6~5.4~122 (C6), ~140 (C5)
Cholesterol Methyls (C18, C19)0.6-1.112-20
Fatty Acid Terminal CH₃~0.9~14

Visualization of Experimental Workflow and Metabolic Pathway

Experimental Workflow for Cholesteryl 11-eicosenoate Analysis

G cluster_sample_prep Sample Preparation cluster_analysis Analytical Instrumentation cluster_data Data Processing Sample Biological Sample LipidExtract Total Lipid Extraction Sample->LipidExtract SPE Solid-Phase Extraction LipidExtract->SPE FinalSample Reconstituted Sample SPE->FinalSample HPLC HPLC Separation FinalSample->HPLC Injection NMR NMR Analysis FinalSample->NMR For Structural ID MS MS/MS Detection HPLC->MS Quant Quantification MS->Quant Struct Structural Elucidation NMR->Struct

Caption: Workflow for the analysis of Cholesteryl 11-eicosenoate.

Simplified Metabolic Pathway of Cholesteryl Ester Synthesis

Cholesteryl esters are synthesized from cholesterol and fatty acids through enzymatic reactions. The primary enzymes involved are Acyl-CoA:cholesterol acyltransferase (ACAT) in cells and Lecithin-cholesterol acyltransferase (LCAT) in plasma.

G cluster_cellular Intracellular cluster_plasma Plasma (on HDL) Cholesterol_cell Cholesterol ACAT ACAT Cholesterol_cell->ACAT FattyAcylCoA 11-Eicosenoyl-CoA FattyAcylCoA->ACAT CE_cell Cholesteryl 11-Eicosenoate ACAT->CE_cell Esterification Cholesterol_plasma Cholesterol LCAT LCAT Cholesterol_plasma->LCAT Lecithin Lecithin (with 11-Eicosenoate) Lecithin->LCAT CE_plasma Cholesteryl 11-Eicosenoate LCAT->CE_plasma Transesterification

Caption: Synthesis of Cholesteryl 11-eicosenoate.

Conclusion

The analytical methods described in this application note provide a robust framework for the accurate identification and quantification of Cholesteryl 11-eicosenoate. The detailed protocols for HPLC-MS/MS and NMR, along with the provided quantitative data and workflow visualizations, will aid researchers in studying the role of this specific cholesteryl ester in various biological processes and its potential as a biomarker in drug development. The successful application of these methods relies on the availability of a high-purity analytical standard and careful method validation.

Method

Application Notes and Protocols for the Separation of Cholesteryl 11-eicosenoate Isomers

For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed methodologies for the separation of Cholesteryl 11-eicosenoate isomers, focusing on geometric (cis/trans) isomers o...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the separation of Cholesteryl 11-eicosenoate isomers, focusing on geometric (cis/trans) isomers of the 11-eicosenoate fatty acid moiety. The protocols are compiled from established methods for the separation of cholesteryl esters and other lipid isomers.

Introduction

Cholesteryl 11-eicosenoate is a cholesteryl ester containing a 20-carbon monounsaturated fatty acid. The presence of a double bond at the 11th position gives rise to geometric isomers, namely the cis (Z) and trans (E) forms. The separation and quantification of these isomers are crucial for understanding their distinct biological roles and for the development of therapeutics targeting lipid metabolism. This document outlines several chromatographic techniques applicable to this separation challenge.

Separation Techniques Overview

A variety of chromatographic techniques can be employed for the separation of cholesteryl ester isomers. The choice of method depends on the specific requirements of the analysis, such as the desired resolution, sensitivity, and sample throughput. The primary techniques include High-Performance Liquid Chromatography (HPLC) in both normal and reversed-phase modes, Supercritical Fluid Chromatography (SFC), and Gas Chromatography-Mass Spectrometry (GC-MS).

Data Summary of Separation Techniques

TechniqueStationary Phase (Column)Mobile Phase/Carrier GasDetectionKey Advantages
Reversed-Phase HPLC (RP-HPLC) C18 (e.g., 250 mm x 4.6 mm, 5 µm)Acetonitrile/Isopropanol or Methanol (B129727)/Acetonitrile gradientsUV (low wavelength), ELSD, MSGood separation of cholesteryl esters based on fatty acid chain length and unsaturation.[1][2][3]
Normal-Phase HPLC (NP-HPLC) Silica (B1680970) Gel (e.g., 250 mm x 4.6 mm, 5 µm)Hexane/Isopropanol/Acetic Acid or Hexane/MTBE/Acetic Acid.[4][5][6]UV (low wavelength), ELSD, MSEffective for class separation and can provide selectivity for isomers.[4][5][6]
Supercritical Fluid Chromatography (SFC) Diol, Cyano, or C18Supercritical CO2 with a modifier (e.g., Methanol)FID, ELSD, MSHigh efficiency, reduced solvent consumption, and good for isomer separation.[7][8][9]
Gas Chromatography-Mass Spectrometry (GC-MS) High-temperature capillary column (e.g., polysiloxane-based)HeliumMass Spectrometry (MS)High resolution and structural information from mass spectra, but requires derivatization.[10][11]

Experimental Protocols

Protocol 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This protocol is adapted from established methods for the separation of cholesteryl esters and is a good starting point for optimizing the separation of Cholesteryl 11-eicosenoate isomers.[1][2][3]

Objective: To separate cis and trans isomers of Cholesteryl 11-eicosenoate.

Materials:

  • HPLC system with a gradient pump, autosampler, column oven, and a suitable detector (UV/Vis, ELSD, or MS).

  • Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • HPLC-grade acetonitrile, isopropanol, and water.

  • Cholesteryl 11-eicosenoate isomer standards (if available) or sample extract.

Procedure:

  • Sample Preparation: Dissolve the lipid extract or standards in a suitable organic solvent (e.g., chloroform/methanol 2:1, v/v) and filter through a 0.22 µm PTFE syringe filter.

  • Chromatographic Conditions:

    • Column: C18, 250 mm x 4.6 mm, 5 µm.

    • Mobile Phase A: Acetonitrile.

    • Mobile Phase B: Isopropanol.

    • Gradient:

      • 0-5 min: 50% B

      • 5-25 min: Linear gradient to 80% B

      • 25-30 min: Hold at 80% B

      • 30.1-35 min: Return to 50% B and equilibrate.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Injection Volume: 10-20 µL.

  • Detection:

    • UV: 205 nm.

    • ELSD: Nebulizer temperature 40 °C, Evaporator temperature 60 °C, Gas flow 1.5 L/min.

    • MS (APCI or ESI): Positive ion mode. For identification, monitor for the protonated molecule [M+H]+ and characteristic fragment ions. A key fragment for cholesteryl esters is the neutral loss of the cholestane (B1235564) moiety (NL 368.5 Da).[12]

Expected Results: The trans isomer is expected to elute slightly earlier than the cis isomer due to its more linear shape, which results in weaker interactions with the C18 stationary phase.

Protocol 2: Normal-Phase High-Performance Liquid Chromatography (NP-HPLC)

Normal-phase chromatography separates compounds based on polarity and can be effective for separating geometric isomers.[4][5][6]

Objective: To separate cis and trans isomers of Cholesteryl 11-eicosenoate.

Materials:

  • HPLC system with an isocratic or gradient pump, autosampler, and a suitable detector.

  • Silica gel column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • HPLC-grade hexane, isopropanol, and acetic acid.

  • Sample or standards prepared as in Protocol 1.

Procedure:

  • Sample Preparation: As described in Protocol 1.

  • Chromatographic Conditions:

    • Column: Silica, 250 mm x 4.6 mm, 5 µm.

    • Mobile Phase: Isocratic mixture of Hexane:Isopropanol:Acetic Acid (98:2:0.02, v/v/v).

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 25 °C.

    • Injection Volume: 10-20 µL.

  • Detection: As described in Protocol 1.

Expected Results: The cis isomer, being slightly more polar due to the bend in the fatty acid chain, is expected to interact more strongly with the polar silica stationary phase and thus have a longer retention time than the trans isomer.

Protocol 3: Supercritical Fluid Chromatography (SFC)

SFC is a powerful technique for the separation of isomers, offering high efficiency and speed.[7][8][9]

Objective: To achieve rapid separation of Cholesteryl 11-eicosenoate isomers.

Materials:

  • SFC system with a CO2 pump, modifier pump, back-pressure regulator, column oven, and a suitable detector (FID, ELSD, or MS).

  • SFC column (e.g., Diol or Cyano, 150 mm x 4.6 mm, 3.5 µm).

  • Supercritical fluid grade CO2 and HPLC-grade methanol.

  • Sample or standards prepared as in Protocol 1.

Procedure:

  • Sample Preparation: As described in Protocol 1.

  • Chromatographic Conditions:

    • Column: Diol, 150 mm x 4.6 mm, 3.5 µm.

    • Mobile Phase: Supercritical CO2 with a methanol modifier gradient.

    • Gradient:

      • 0-2 min: 2% Methanol

      • 2-10 min: Linear gradient to 10% Methanol

      • 10-12 min: Hold at 10% Methanol

      • 12.1-15 min: Return to 2% Methanol and equilibrate.

    • Flow Rate: 2.0 mL/min.

    • Back Pressure: 150 bar.

    • Column Temperature: 40 °C.

    • Injection Volume: 5 µL.

  • Detection:

    • ELSD: As in Protocol 1.

    • MS (APCI): Positive ion mode, monitoring for the protonated molecule and characteristic fragments.

Expected Results: SFC provides excellent resolving power for isomers. The elution order will depend on the specific interactions with the stationary phase and the mobile phase conditions.

Protocol 4: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high resolution and detailed structural information but requires derivatization to make the cholesteryl esters volatile.[10][11]

Objective: To separate and identify Cholesteryl 11-eicosenoate isomers.

Materials:

  • GC-MS system with a high-temperature capillary column and a mass spectrometer.

  • High-temperature capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, suitable for high-temperature analysis).

  • Helium (carrier gas).

  • Derivatization agent (e.g., BSTFA with 1% TMCS).

  • Solvents: hexane, pyridine (B92270).

  • Sample or standards.

Procedure:

  • Sample Derivatization (Silylation):

    • Dry down the lipid extract or standard under a stream of nitrogen.

    • Add 50 µL of pyridine and 50 µL of BSTFA with 1% TMCS.

    • Heat at 60 °C for 30 minutes.

    • Evaporate the derivatization reagents under nitrogen and reconstitute the sample in hexane.

  • GC-MS Conditions:

    • Column: High-temperature capillary column.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Injector Temperature: 300 °C.

    • Oven Temperature Program:

      • Initial temperature: 150 °C, hold for 1 min.

      • Ramp to 320 °C at 10 °C/min.

      • Hold at 320 °C for 10 min.

    • MS Transfer Line Temperature: 300 °C.

    • MS Ion Source Temperature: 230 °C.

    • MS Mode: Electron Ionization (EI) at 70 eV. Scan range m/z 50-800.

Expected Results: The TMS-derivatized cholesteryl eicosenoate isomers will be separated based on their volatility and interaction with the stationary phase. The mass spectra will show characteristic fragmentation patterns for identification.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the separation and analysis of Cholesteryl 11-eicosenoate isomers.

Separation_Workflow cluster_sample_prep Sample Preparation cluster_separation Chromatographic Separation cluster_detection Detection and Analysis start Biological Sample extraction Lipid Extraction (e.g., Bligh-Dyer) start->extraction concentration Solvent Evaporation extraction->concentration reconstitution Reconstitution in Injection Solvent concentration->reconstitution hplc HPLC (RP or NP) reconstitution->hplc sfc SFC reconstitution->sfc gc GC (after derivatization) reconstitution->gc uv UV/Vis hplc->uv elsd ELSD hplc->elsd ms Mass Spectrometry hplc->ms sfc->elsd sfc->ms gc->ms data_analysis Data Analysis (Quantification, Identification) ms->data_analysis

Caption: General workflow for the separation and analysis of Cholesteryl 11-eicosenoate isomers.

This workflow outlines the key steps from sample preparation through to chromatographic separation and final detection and data analysis. The choice of separation and detection technique will be guided by the specific analytical goals.

Signaling Pathway Context (Hypothetical)

While a specific signaling pathway for Cholesteryl 11-eicosenoate isomers is not well-defined in the literature, the metabolism of cholesteryl esters is intrinsically linked to cholesterol homeostasis and lipoprotein metabolism. The diagram below illustrates a simplified, hypothetical pathway showing the potential involvement of these isomers.

Signaling_Pathway cluster_cellular Cellular Cholesteryl Ester Metabolism cluster_lipoprotein Lipoprotein Metabolism ACAT ACAT CE_pool Cholesteryl Ester Pool (including 11-eicosenoate isomers) ACAT->CE_pool CEH CEH FreeCholesterol Free Cholesterol CEH->FreeCholesterol FreeCholesterol->ACAT Esterification CE_pool->CEH Hydrolysis LipidDroplet Lipid Droplet Storage CE_pool->LipidDroplet HDL HDL CE_pool->HDL Efflux LCAT LCAT LCAT->HDL esterification HDL->LCAT uptake of free cholesterol Liver Liver HDL->Liver Reverse Cholesterol Transport LDL LDL PeripheralTissues Peripheral Tissues LDL->PeripheralTissues Cholesterol Delivery PeripheralTissues->FreeCholesterol

Caption: Simplified overview of cholesteryl ester metabolism and transport.

This diagram shows the intracellular esterification of cholesterol by ACAT to form cholesteryl esters, which can be stored in lipid droplets or hydrolyzed by CEH. In plasma, LCAT on HDL particles esterifies cholesterol, which is then transported to the liver. The separation techniques described are essential for determining the specific isomeric composition of the cholesteryl ester pool.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Improving Ionization Efficiency of Cholesteryl 11-eicosenoate in ESI-MS

Welcome to our technical support center. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the ionization efficie...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to our technical support center. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the ionization efficiency of Cholesteryl 11-eicosenoate and other cholesteryl esters in Electrospray Ionization Mass Spectrometry (ESI-MS).

Troubleshooting Guide

Issue 1: Low Signal Intensity or No Detectable Signal for Cholesteryl 11-eicosenoate

Possible Cause 1: Poor Ionization of the Analyte.

Cholesteryl esters, including Cholesteryl 11-eicosenoate, are nonpolar lipids that ionize poorly in ESI-MS due to their weak dipole moment.[1]

  • Solution 1: Promote Adduct Formation. The most effective strategy to enhance the ionization of cholesteryl esters is to facilitate the formation of adducts with alkali metals or ammonium (B1175870) ions.[2][3][4] This increases the polarity of the molecule, making it more amenable to ESI.

    • Ammonium Adducts ([M+NH₄]⁺): Commonly formed by adding ammonium formate (B1220265) or ammonium acetate (B1210297) to the mobile phase.[5][6][7] While widely used, they may produce only moderate signal intensity and fragmentation.[4]

    • Sodium Adducts ([M+Na]⁺): Can be formed by adding sodium-containing salts. Sodiated adducts have been shown to enhance ion intensity and provide specific fragmentation patterns, such as the neutral loss of cholestane (B1235564) (NL 368.5), which is useful for targeted analysis.[3][4]

    • Lithium Adducts ([M+Li]⁺): Often provide superior ionization and more informative fragmentation compared to ammonium adducts.[1][2] The addition of a small amount of lithium hydroxide (B78521) (LiOH) to the sample solution can significantly boost the signal.[2]

  • Solution 2: Derivatization. While not always necessary, chemical derivatization can be employed to improve ionization efficiency.[8][9] For example, acetylation of the cholesterol moiety can be performed, but care must be taken to avoid altering the native cholesteryl esters.[10]

Possible Cause 2: Suboptimal Solvent System.

The choice of solvent is critical for dissolving the nonpolar analyte and for promoting efficient electrospray.

  • Solution: Use a solvent system that can dissolve Cholesteryl 11-eicosenoate while being compatible with ESI.

    • A mixture of chloroform (B151607) and methanol (B129727) (e.g., 2:1 v/v) is often used for initial lipid extraction and dissolution.[11]

    • For direct infusion, the sample can be resuspended in a solvent mixture such as methanol with a small amount of an adduct-forming reagent.[2]

    • For LC-MS, mobile phases containing acetonitrile, isopropanol, and water with additives like ammonium formate are common.[11] A post-column infusion of a solvent containing an adduct-forming salt can also be effective.[6]

Possible Cause 3: Inappropriate ESI Source Parameters.

The settings of the ESI source heavily influence ionization efficiency.

  • Solution: Optimize the ESI source parameters. A systematic approach, adjusting one parameter at a time while monitoring the signal of the target adduct, is recommended.[7] Key parameters to optimize include:

    • Spray Voltage

    • Capillary Temperature

    • Sheath and Auxiliary Gas Flow Rates

    • Gas Heater Temperature

Issue 2: Inconsistent Signal and Poor Reproducibility

Possible Cause 1: Presence of Multiple Adducts.

The presence of various cations (e.g., Na⁺, K⁺, NH₄⁺) from glassware, solvents, or the sample matrix can lead to the formation of multiple adducts for the same molecule, splitting the signal and reducing the intensity of the desired adduct.[7]

  • Solution 1: Controlled Adduct Formation. To favor a specific adduct, add the corresponding salt at a concentration that will dominate over other endogenous cations. For instance, adding a few millimolars of ammonium formate will promote the formation of [M+NH₄]⁺ adducts.[7]

  • Solution 2: High-Purity Reagents. Use high-purity solvents and reagents to minimize contamination from unwanted salts.[7]

Possible Cause 2: Ion Suppression.

High concentrations of other easily ionizable lipids (like phospholipids) or even high concentrations of cholesteryl esters themselves can suppress the ionization of the target analyte.[7]

  • Solution 1: Sample Dilution. Dilute the sample to reduce the overall lipid concentration.[7]

  • Solution 2: Chromatographic Separation. Use Liquid Chromatography (LC) to separate Cholesteryl 11-eicosenoate from interfering compounds before it enters the mass spectrometer.[6][7]

  • Solution 3: Sample Prefractionation. Employ Solid-Phase Extraction (SPE) to separate lipid classes before analysis.[7]

Frequently Asked Questions (FAQs)

Q1: Which adduct is best for analyzing Cholesteryl 11-eicosenoate?

A1: While ammonium adducts ([M+NH₄]⁺) are commonly used, studies have shown that lithium ([M+Li]⁺) and sodium ([M+Na]⁺) adducts can provide enhanced ion intensity and more specific fragmentation patterns.[1][2][3] Lithiated adducts, in particular, have been demonstrated to improve ionization and fragmentation for cholesteryl esters.[2] The choice may also depend on the specific instrumentation and experimental goals.

Q2: What are the typical ESI source parameters for cholesteryl ester analysis?

A2: Optimal parameters can vary between instruments. However, a good starting point for optimization, based on literature for similar lipids, could be:

  • Spray Voltage: 3.0 - 4.0 kV[7]

  • Capillary Temperature: 270 - 350 °C[4][7]

  • Sheath Gas Flow Rate: 30 - 80 (arbitrary units)[4][7]

  • Auxiliary Gas Heater Temperature: 200 - 400 °C[7]

Q3: Can I analyze Cholesteryl 11-eicosenoate without chromatography (direct infusion)?

A3: Yes, direct-infusion ESI-MS is a common method for analyzing cholesteryl esters, especially when coupled with tandem mass spectrometry (MS/MS) techniques like neutral loss scanning for the cholestane backbone (NL 368.5).[2][3][4] This approach is rapid but may be more susceptible to ion suppression from complex matrices.

Q4: My signal for Cholesteryl 11-eicosenoate is much lower than for other unsaturated cholesteryl esters in the same sample. Why?

A4: The ionization efficiency of cholesteryl esters can be influenced by the degree of unsaturation in the fatty acid chain.[4] It has been observed that for sodiated adducts, the signal intensity increases with the degree of unsaturation.[4] Therefore, it is important to use an appropriate internal standard and create calibration curves for accurate quantification.

Experimental Protocols

Protocol 1: Enhancing Ionization using Lithiated Adducts for Direct Infusion ESI-MS

This protocol is adapted from studies demonstrating the effectiveness of lithiated adducts for cholesteryl ester analysis.[2]

  • Sample Preparation:

    • Extract lipids from the sample using a suitable method (e.g., Bligh-Dyer).

    • Dry the lipid extract under a stream of nitrogen.

    • Resuspend the dried lipid extract in a solvent mixture such as methanol or chloroform:methanol (2:1, v/v).

  • Adduct Formation:

    • For a typical analysis, take a 60 µL aliquot of the resuspended lipid solution.

    • Add 240 µL of methanol.

    • Add 11 µL of a 10 mM lithium hydroxide (LiOH) solution in water. This will result in a final LiOH concentration of approximately 350 µM.

  • Direct Infusion ESI-MS Analysis:

    • Infuse the final sample solution into the ESI source at a flow rate of 3-5 µL/min.

    • Acquire data in positive ion mode.

    • Optimize ESI source parameters (spray voltage, capillary temperature, gas flows) to maximize the signal of the [M+Li]⁺ ion for Cholesteryl 11-eicosenoate.

    • For targeted analysis, perform MS/MS experiments, such as neutral loss scanning for the loss of the cholestane backbone (NL 368.5 Da).[1][2]

Protocol 2: LC-MS Analysis with Ammonium Adduct Formation

This protocol is a general approach for the analysis of cholesteryl esters using LC-MS with post-column modification.[6]

  • Sample Preparation:

    • Extract and dry the lipids as described in Protocol 1.

    • Reconstitute the sample in the initial mobile phase solvent.

  • Liquid Chromatography:

    • Use a suitable column for nonpolar lipid separation (e.g., a C18 or C30 reversed-phase column).

    • A typical mobile phase system could be:

      • Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium formate and 0.1% formic acid.[11]

      • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate and 0.1% formic acid.[11]

    • Run a gradient from a lower to a higher percentage of Mobile Phase B to elute the cholesteryl esters.

  • Post-Column Infusion (Optional but Recommended):

    • To ensure stable adduct formation without compromising the chromatography, a solution of 10 mM ammonium acetate in an appropriate solvent (e.g., isopropanol/acetonitrile/water mixture) can be introduced post-column via a T-junction before the ESI source.[6]

  • ESI-MS Analysis:

    • Acquire data in positive ion mode.

    • Monitor for the [M+NH₄]⁺ adduct of Cholesteryl 11-eicosenoate.

    • For identification and quantification, use precursor ion scanning for the characteristic cholesteryl cation fragment at m/z 369.3.[12]

Quantitative Data Summary

Table 1: Comparison of Adduct Formation Strategies for Cholesteryl Esters
Adduct TypeCommon ReagentTypical ConcentrationAdvantagesDisadvantages
Ammonium ([M+NH₄]⁺) Ammonium Formate/Acetate5-10 mM in mobile phaseWidely used, good for LC-MSModerate ionization and fragmentation[4]
Sodium ([M+Na]⁺) Endogenous or added NaClLow µM to mMEnhanced signal for unsaturated CEs[4]Can lead to multiple adducts if not controlled
Lithium ([M+Li]⁺) Lithium Hydroxide (LiOH)Low µM to mMEnhanced ionization and fragmentation[1][2]Less commonly used than ammonium
Table 2: Recommended ESI Source Parameter Starting Ranges
ParameterRecommended Starting RangeRationale
Spray Voltage (Positive) 3.0 - 4.0 kVPromotes stable electrospray of organic solvents.
Capillary Temperature 270 - 350 °CAids in desolvation of the analyte ions.
Sheath Gas Flow Rate 30 - 80 (arbitrary units)Helps to nebulize the liquid stream.
Auxiliary Gas Heater Temp 200 - 400 °CFacilitates further desolvation of droplets.

Visualizations

ESI_MS_Troubleshooting_Workflow Troubleshooting Workflow for Low Cholesteryl Ester Signal start Low or No Signal for Cholesteryl 11-eicosenoate cause1 Possible Cause: Poor Ionization start->cause1 cause2 Possible Cause: Suboptimal Solvents start->cause2 cause3 Possible Cause: Ion Suppression start->cause3 cause4 Possible Cause: Poor Source Parameters start->cause4 solution1 Solution: Promote Adduct Formation (Li+, Na+, NH4+) cause1->solution1 solution2 Solution: Use Aprotic Solvents (e.g., MeOH/CHCl3) cause2->solution2 solution3 Solution: Dilute Sample or Use Chromatography (LC) cause3->solution3 solution4 Solution: Systematically Optimize Source Parameters cause4->solution4 end Signal Improved solution1->end solution2->end solution3->end solution4->end

Caption: Troubleshooting workflow for low ESI-MS signal of cholesteryl esters.

Adduct_Formation_Pathway Adduct Formation for Enhanced Ionization cluster_solution In Solution cluster_gas Gas Phase (ESI) CE Cholesteryl Ester (CE) (Neutral, Poorly Ionizable) Adduct [CE+Adduct]+ (Charged, Readily Ionizable) CE->Adduct + Reagent in Solvent Reagent Adduct-Forming Reagent (e.g., LiOH, NH4OAc) Solvent ESI Solvent System (e.g., Methanol) MS Detection in Mass Spectrometer Adduct->MS Electrospray

Caption: Logical diagram of adduct formation for improved ESI-MS detection.

References

Optimization

Technical Support Center: Troubleshooting HPLC Analysis of Cholesteryl 11-eicosenoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering peak tailing issues during the High-Perform...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering peak tailing issues during the High-Performance Liquid Chromatography (HPLC) analysis of Cholesteryl 11-eicosenoate.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving peak tailing in the HPLC analysis of Cholesteryl 11-eicosenoate.

Question: My Cholesteryl 11-eicosenoate peak is tailing. What are the potential causes and how can I fix it?

Answer:

Peak tailing for a large, hydrophobic, and non-ionizable molecule like Cholesteryl 11-eicosenoate in HPLC can be caused by several factors, often related to secondary interactions with the stationary phase, issues with the mobile phase or sample, or problems with the HPLC system itself. Below is a step-by-step troubleshooting guide to help you identify and resolve the issue.

Troubleshooting Workflow

The following diagram outlines a logical workflow to diagnose the cause of peak tailing.

Troubleshooting_Workflow Troubleshooting Workflow for Peak Tailing cluster_column Column Issues cluster_mobile_phase Mobile Phase/Sample Issues cluster_system System Issues start Peak Tailing Observed check_column Step 1: Evaluate the Column start->check_column col_contamination Contamination? check_column->col_contamination check_mobile_phase Step 2: Assess Mobile Phase & Sample Solvent mp_composition Suboptimal Mobile Phase? check_mobile_phase->mp_composition check_system Step 3: Inspect HPLC System extra_col_vol Extra-Column Volume? check_system->extra_col_vol solution Peak Shape Improved col_degradation Degradation? col_contamination->col_degradation No flush_col Flush or Replace Column/Guard Column col_contamination->flush_col Yes col_degradation->check_mobile_phase No col_degradation->flush_col Yes flush_col->solution sample_solvent Sample Solvent Mismatch? mp_composition->sample_solvent No optimize_mp Optimize Mobile Phase Composition mp_composition->optimize_mp Yes temp_issue Incorrect Temperature? sample_solvent->temp_issue No adjust_solvent Adjust Sample Solvent sample_solvent->adjust_solvent Yes temp_issue->check_system No adjust_temp Optimize Column Temperature temp_issue->adjust_temp Yes optimize_mp->solution adjust_solvent->solution adjust_temp->solution fittings_leak Leaks or Bad Fittings? extra_col_vol->fittings_leak No check_tubing Check Tubing and Connections extra_col_vol->check_tubing Yes fittings_leak->solution No, consult instrument manual fittings_leak->check_tubing Yes check_tubing->solution

Caption: A step-by-step workflow for troubleshooting peak tailing.

Step 1: Evaluate the Column

Column-related issues are a frequent cause of peak tailing.

  • Is the column contaminated?

    • Cause: Accumulation of strongly retained sample matrix components or precipitated sample on the column inlet frit or packing material can lead to peak distortion.

    • Solution:

      • Disconnect the column from the detector and flush it with a strong solvent (e.g., isopropanol (B130326) or a mixture of hexane (B92381) and isopropanol for reverse-phase; methyl tert-butyl ether (MTBE) for normal-phase).

      • If a guard column is in use, replace it.

      • If the problem persists, consider replacing the analytical column.

  • Is the column degrading?

    • Cause: Over time, the stationary phase can degrade, especially under harsh mobile phase conditions or high temperatures. This can expose active sites (silanols) that cause secondary interactions.

    • Solution: Replace the column with a new one of the same type. To prolong column lifetime, ensure the mobile phase pH (if applicable) and temperature are within the manufacturer's recommended range.

Step 2: Assess the Mobile Phase and Sample Solvent

The composition of the mobile phase and the solvent used to dissolve the sample are critical for good peak shape.

  • Is the mobile phase composition optimal?

    • Cause: For large, hydrophobic molecules, the choice and proportion of organic modifiers are crucial. An insufficiently strong mobile phase can lead to prolonged elution and peak tailing.

    • Solution:

      • Reverse-Phase: Increase the proportion of the stronger organic solvent (e.g., isopropanol or acetonitrile). Consider adding a small amount of a different solvent (e.g., tetrahydrofuran, THF) to the mobile phase to modify selectivity and potentially reduce secondary interactions.

      • Normal-Phase: Increase the concentration of the polar modifier (e.g., isopropanol or ethyl acetate) in the non-polar mobile phase (e.g., hexane).

  • Is there a mismatch between the sample solvent and the mobile phase?

    • Cause: Dissolving Cholesteryl 11-eicosenoate in a solvent that is significantly stronger than the initial mobile phase can cause the sample band to spread before it reaches the column, resulting in a distorted peak.

    • Solution:

      • Ideally, dissolve the sample in the initial mobile phase.

      • If the sample is not soluble in the mobile phase, use the weakest possible solvent that provides adequate solubility.

      • Minimize the injection volume to reduce the impact of the sample solvent.

  • Is the column temperature appropriate?

    • Cause: Low column temperatures can lead to increased mobile phase viscosity and slow mass transfer, which can contribute to peak broadening and tailing.

    • Solution: Increase the column temperature in increments of 5-10°C. This can improve analyte solubility in the mobile phase and enhance diffusion kinetics, leading to sharper peaks. Ensure the temperature does not exceed the column's recommended limit.

Step 3: Inspect the HPLC System

Mechanical issues within the HPLC system can also lead to peak shape problems.

  • Is there excessive extra-column volume?

    • Cause: Long or wide-bore tubing between the injector, column, and detector can cause the peak to broaden and tail.

    • Solution: Use tubing with the shortest possible length and the smallest appropriate internal diameter. Ensure all fittings are properly connected to minimize dead volume.

  • Are there leaks or improperly seated fittings?

    • Cause: A leak in the system can cause a loss of pressure and flow rate fluctuations, leading to distorted peaks. Improperly seated fittings can create dead volumes where the sample can diffuse, causing tailing.

    • Solution: Systematically check all fittings for signs of leakage. Ensure that all ferrules are correctly swaged and that tubing is fully seated in each port.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a reverse-phase HPLC method for Cholesteryl 11-eicosenoate to avoid peak tailing?

A1: A good starting point for a reverse-phase method would be a C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) and isopropanol. A gradient elution from a lower to a higher percentage of isopropanol is often effective for separating different cholesteryl esters. Maintaining a column temperature of around 30-40°C can also be beneficial.

Q2: Can secondary interactions with the stationary phase still be an issue for a non-ionizable compound like Cholesteryl 11-eicosenoate?

A2: Yes. While the classic example of secondary interactions involves basic analytes and acidic silanol (B1196071) groups on the silica (B1680970) surface, other types of interactions can occur. For large, non-polar molecules, interactions with the silica backbone or impurities within the stationary phase can still lead to peak tailing. Using a high-purity, well-endcapped column can help minimize these effects.

Q3: How does sample overload cause peak tailing for Cholesteryl 11-eicosenoate?

A3: Injecting too much sample can saturate the stationary phase at the column inlet. This leads to a non-linear relationship between the concentration of the analyte and its retention, causing the peak to broaden and tail. To check for this, try injecting a dilution of your sample. If the peak shape improves, you were likely overloading the column.

Q4: I've tried adjusting my mobile phase and temperature, but the peak is still tailing. What should I try next?

A4: If you have optimized the mobile phase and temperature without success, the next logical step is to focus on the column and the HPLC system.

  • Check for column contamination: Flush the column with a strong solvent.

  • Replace the guard column: If you are using one, it may be the source of the problem.

  • Try a different column: A column with a different stationary phase chemistry (e.g., a phenyl-hexyl or a different C18 phase) might provide better peak shape.

  • Inspect your system for dead volume: Check all tubing and connections between the injector and detector.

Quantitative Data Summary

Table 1: Effect of Mobile Phase Composition on Peak Shape (Reverse-Phase)

Mobile Phase ChangeExpected Effect on Peak TailingRationale
Increase % IsopropanolDecreaseIncreases mobile phase strength, leading to faster elution and less time for band broadening.
Add a small % of THFMay DecreaseCan modify selectivity and disrupt secondary interactions with the stationary phase.
Decrease % Organic ModifierIncreaseWeaker mobile phase leads to longer retention and more opportunity for peak broadening.

Table 2: Effect of Column Temperature on Peak Shape

Temperature ChangeExpected Effect on Peak TailingRationale
Increase TemperatureDecreaseLowers mobile phase viscosity, improves mass transfer, and can reduce secondary interactions.
Decrease TemperatureIncreaseIncreases mobile phase viscosity and slows diffusion, potentially leading to broader peaks.

Experimental Protocols

Protocol 1: Reverse-Phase HPLC Analysis of Cholesteryl 11-eicosenoate

This protocol provides a general method for the analysis of Cholesteryl 11-eicosenoate using reverse-phase HPLC.

  • Column: C18, 4.6 x 150 mm, 5 µm particle size

  • Mobile Phase A: Acetonitrile

  • Mobile Phase B: Isopropanol

  • Gradient:

    • 0-5 min: 80% A, 20% B

    • 5-20 min: Linear gradient to 50% A, 50% B

    • 20-25 min: Hold at 50% A, 50% B

    • 25.1-30 min: Return to 80% A, 20% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 35°C

  • Detector: UV at 210 nm

  • Injection Volume: 10 µL

  • Sample Preparation: Dissolve the sample in a 50:50 (v/v) mixture of acetonitrile and isopropanol to a final concentration of approximately 1 mg/mL.

Protocol 2: Normal-Phase HPLC Analysis of Cholesteryl 11-eicosenoate

This protocol provides a general method for the analysis of Cholesteryl 11-eicosenoate using normal-phase HPLC.

  • Column: Silica, 4.6 x 250 mm, 5 µm particle size

  • Mobile Phase: Hexane:Isopropanol (99:1, v/v)

  • Flow Rate: 1.5 mL/min

  • Column Temperature: 30°C

  • Detector: UV at 210 nm

  • Injection Volume: 20 µL

  • Sample Preparation: Dissolve the sample in the mobile phase to a final concentration of approximately 1 mg/mL.

Signaling Pathways and Logical Relationships

The following diagram illustrates the chemical and physical interactions that can lead to peak tailing for a hydrophobic molecule like Cholesteryl 11-eicosenoate.

Peak_Tailing_Causes Causes of Peak Tailing for Cholesteryl 11-eicosenoate cluster_interactions Retention Mechanisms cluster_factors Contributing Factors analyte Cholesteryl 11-eicosenoate primary_interaction Primary Hydrophobic Interaction (Good Peak Shape) analyte->primary_interaction interacts with secondary_interaction Secondary Interactions (e.g., with residual silanols) analyte->secondary_interaction also interacts with stationary_phase Stationary Phase (e.g., C18) mobile_phase Mobile Phase mobile_phase->primary_interaction competes for peak_tailing Peak Tailing primary_interaction->stationary_phase secondary_interaction->peak_tailing slow_kinetics Slow Mass Transfer/ Diffusion slow_kinetics->peak_tailing column_overload Column Overload column_overload->peak_tailing solvent_mismatch Sample Solvent/ Mobile Phase Mismatch solvent_mismatch->peak_tailing

Caption: Interactions leading to peak tailing for hydrophobic molecules.

Troubleshooting

optimization of mobile phase for Cholesteryl 11-eicosenoate separation

This guide provides troubleshooting advice and frequently asked questions (FAQs) for the optimization of the mobile phase for separating Cholesteryl 11-eicosenoate and related cholesteryl esters. Frequently Asked Questio...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides troubleshooting advice and frequently asked questions (FAQs) for the optimization of the mobile phase for separating Cholesteryl 11-eicosenoate and related cholesteryl esters.

Frequently Asked Questions (FAQs)

Q1: What are the most common chromatographic techniques for separating Cholesteryl 11-eicosenoate?

The primary techniques for separating cholesteryl esters, including Cholesteryl 11-eicosenoate, are High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC). HPLC can be performed in two main modes:

  • Normal-Phase (NP-HPLC): Separates lipids based on the polarity of their head groups.

  • Reversed-Phase (RP-HPLC): Separates lipids based on their hydrophobicity and the length and saturation of their fatty acid chains.

  • Supercritical Fluid Chromatography (SFC): Uses supercritical CO2 as the primary mobile phase, offering a "green" alternative with fast and efficient separations, particularly for non-polar compounds like cholesteryl esters.[1][2]

Q2: What is a good starting mobile phase for reversed-phase HPLC separation of cholesteryl esters?

For reversed-phase separation on a C18 column, a common starting point is a binary mixture of isopropanol (B130326) and acetonitrile (B52724). A 50:50 (v/v) mixture is frequently used for isocratic elution.[3][4][5] Other successful mobile phases include mixtures of methanol (B129727) and 2-propanol (e.g., 70:30 v/v).[6] Modifying the solvent ratios is a key step in optimizing the separation.[7]

Q3: What mobile phases are recommended for normal-phase HPLC?

Normal-phase HPLC typically uses non-polar solvents. A mobile phase consisting of hexane, n-butyl chloride, acetonitrile, and acetic acid (90:10:1.5:0.01, v/v/v/v) has been shown to achieve complete separation of major neutral lipid classes, including cholesteryl esters.[8][9] Another option is a simpler mixture of hexane, 2-propanol, and acetic acid (100:0.5:0.1), though this may result in incomplete separation of cholesteryl esters from triglycerides.[8][9]

Q4: How can I improve poor resolution between different cholesteryl esters in RP-HPLC?

Improving resolution often involves adjusting the mobile phase selectivity.[10] Consider the following strategies:

  • Adjust Solvent Strength: In reversed-phase, decreasing the percentage of the organic modifier (e.g., acetonitrile or isopropanol) will increase retention times and may improve separation. A 10% decrease in the organic modifier can increase retention by 2-3 fold.[11]

  • Change Organic Modifier: Solvents like methanol, acetonitrile, and isopropanol have different properties. Switching from one to another can alter selectivity and resolve co-eluting peaks.[12][13]

  • Implement a Gradient: A gradient elution, where the mobile phase composition is changed over time, is highly effective for separating compounds with a wide range of polarities and can sharpen peaks.[10]

  • Optimize Temperature: Adjusting the column temperature can influence selectivity and efficiency.[12][13]

Q5: What is the best way to detect Cholesteryl 11-eicosenoate after separation?

Cholesteryl esters lack a strong UV chromophore, making detection challenging. The most common method is UV detection at low wavelengths, typically between 206 and 212 nm.[3][4][8] For higher sensitivity and for use with gradients that are not UV-compatible, other detectors are recommended, such as:

  • Evaporative Light Scattering Detector (ELSD)

  • Charged Aerosol Detector (CAD)

  • Mass Spectrometry (MS)

Q6: What are the advantages of using Supercritical Fluid Chromatography (SFC) for this separation?

SFC offers several benefits for lipid analysis. It uses supercritical CO2, which has low viscosity and high diffusivity, allowing for faster separations at lower pressures compared to HPLC.[1][14] It is also considered a "greener" technique due to the significant reduction in organic solvent consumption. SFC is particularly well-suited for separating non-polar, hydrophobic compounds like cholesteryl esters.[1][2]

Mobile Phase Composition Tables

Table 1: Recommended Mobile Phases for Reversed-Phase HPLC of Cholesteryl Esters
Stationary PhaseMobile Phase CompositionModeReference(s)
C18Isopropanol : Acetonitrile (50:50, v/v)Isocratic[3][4][5]
C18Methanol : 2-Propanol (70:30, v/v)Isocratic[6]
C18Acetonitrile : Isopropanol : Water (60:30:10, v/v/v)Isocratic[3]
C18Ethanol and Methanol in AcetonitrileGradient[12][13]
Table 2: Recommended Mobile Phases for Normal-Phase HPLC of Cholesteryl Esters
Stationary PhaseMobile Phase CompositionModeReference(s)
SilicaHexane : n-Butyl Chloride : Acetonitrile : Acetic Acid (90:10:1.5:0.01, v/v/v/v)Isocratic[8][9]
SilicaHexane : 2-Propanol : Acetic Acid (100:0.5:0.1, v/v/v/v)Isocratic[8][9]
Table 3: Common Modifiers for Supercritical Fluid Chromatography (SFC) of Lipids
Primary Mobile PhaseCommon ModifiersPurposeReference(s)
Supercritical CO₂Methanol, Ethanol, IsopropanolTo enhance solubility and adjust selectivity.[1][14]
Supercritical CO₂2-Propanol / Acetonitrile + 0.1% Formic AcidUsed successfully for separating related lipid molecules (eicosanoids).[14]

Troubleshooting Guide

Problem: Poor resolution or co-elution of cholesteryl ester peaks.

Q: My Cholesteryl 11-eicosenoate peak is merging with an adjacent peak. How can I resolve them?

A: Poor resolution is a common issue that can often be solved by adjusting the mobile phase.

  • Initial Steps:

    • Decrease Mobile Phase Strength (for RP-HPLC): Reduce the proportion of the organic solvent (e.g., acetonitrile, isopropanol) in 5% increments. This will increase the retention time and may allow the peaks to separate.

    • Change Solvent Selectivity: If adjusting the strength is ineffective, switch one of the organic modifiers. For example, if you are using acetonitrile/isopropanol, try replacing acetonitrile with methanol.

    • Implement a Shallow Gradient: If using an isocratic method, switch to a gradient. A slow, shallow gradient around the elution time of your target analyte can significantly improve resolution.

    • Check System Health: Ensure your column is not contaminated or degraded, as this can lead to broader peaks and poor separation.[15] Flush the column with a strong solvent or replace it if necessary.

G start Poor Resolution q1 Is the method isocratic? start->q1 a1_yes Implement a shallow gradient around the elution point. q1->a1_yes Yes a1_no Decrease the gradient slope (make it shallower). q1->a1_no No q2 Is resolution improved? a1_yes->q2 a1_no->q2 a2_no Change the organic modifier (e.g., ACN to MeOH). q2->a2_no No end_good Problem Solved q2->end_good Yes end_bad Consider changing stationary phase. a2_no->end_bad

Caption: Troubleshooting workflow for poor peak resolution.

Problem: Analyte peak is tailing or fronting.

Q: The peak for my cholesteryl ester is asymmetrical. What causes this and how can I fix it?

A: Peak asymmetry is typically caused by chemical or physical issues in the chromatographic system.

  • Peak Tailing:

    • Cause: Often due to contamination of the column, blockage of the column inlet frit, or secondary interactions with the stationary phase.[15]

    • Solution:

      • Backflush the column according to the manufacturer's instructions.

      • If contamination is suspected, flush the column with a strong solvent (e.g., isopropanol or hexane, depending on the phase).

      • Ensure the sample is fully dissolved in the mobile phase. Injecting a sample in a solvent much stronger than the mobile phase can cause peak distortion.

  • Peak Fronting:

    • Cause: This is a classic sign of column overload.[15]

    • Solution:

      • Reduce the mass of the sample injected onto the column. Perform a dilution series of your sample to find the optimal concentration.

      • Ensure the sample solvent is not significantly weaker than the mobile phase, which can cause the sample to band improperly at the head of the column.

Problem: The analyte is insoluble or precipitates during the run.

Q: I am having trouble dissolving my sample, or I suspect it is precipitating in the system. What should I do?

A: Cholesteryl esters are highly hydrophobic and have limited solubility in highly aqueous mobile phases.

  • Solution:

    • Use a Strong Sample Solvent: Dissolve the sample in a solvent that ensures complete solubility, such as dichloromethane (B109758) or a hexane/isopropanol mixture.

    • Match Sample Solvent to Mobile Phase: Whenever possible, dissolve the sample in the initial mobile phase of your gradient or in a solvent that is of similar or weaker strength.

    • Avoid Aqueous Mobile Phases (for RP-HPLC): Ensure the initial mobile phase conditions have a high enough percentage of organic solvent to keep the analyte dissolved as it enters the column. For highly non-polar lipids, 100% organic mobile phases (non-aqueous reversed-phase) are often required.[3]

Experimental Protocols

Protocol 1: General Purpose RP-HPLC Method for Cholesteryl Esters

This protocol is a starting point based on common methods for separating cholesteryl esters.[3][4] Optimization will be required for specific applications.

  • Chromatographic System:

    • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

    • Detector: UV/Vis Detector set to 210 nm or an ELSD/CAD/MS.

    • Column Temperature: 40 °C.

  • Mobile Phase Preparation:

    • Solvent A: Acetonitrile

    • Solvent B: Isopropanol

    • Use HPLC-grade solvents. Degas the solvents prior to use.[15]

  • Chromatographic Conditions:

    • Mode: Isocratic or Gradient.

    • Isocratic Elution: 50% Solvent A, 50% Solvent B.

    • Example Gradient Elution:

      • 0-2 min: 50% B

      • 2-20 min: Linear ramp to 80% B

      • 20-25 min: Hold at 80% B

      • 25.1-30 min: Return to 50% B and equilibrate.

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Extract lipids from the sample matrix using a suitable method (e.g., Bligh-Dyer or Folch extraction).

    • Dry the lipid extract under a stream of nitrogen.

    • Reconstitute the dried extract in a strong solvent like dichloromethane, then dilute into the initial mobile phase composition for injection.

G cluster_prep Sample Preparation cluster_hplc HPLC Analysis p1 Lipid Extraction (e.g., Bligh-Dyer) p2 Dry Extract (Nitrogen Stream) p1->p2 p3 Reconstitute in Mobile Phase p2->p3 h1 Inject Sample p3->h1 h2 Separation on C18 Column (Isocratic or Gradient) h1->h2 h3 Detection (UV @ 210 nm or ELSD/MS) h2->h3 h4 Data Analysis h3->h4

References

Optimization

Technical Support Center: Analysis of Cholesteryl 11-eicosenoate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize in-source fragmentation of Cholesteryl 11-e...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize in-source fragmentation of Cholesteryl 11-eicosenoate during mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why is it a problem for Cholesteryl 11-eicosenoate analysis?

A1: In-source fragmentation (ISF) is the unintended breakdown of analyte ions within the ion source of a mass spectrometer before they reach the mass analyzer. For Cholesteryl 11-eicosenoate, this is particularly problematic as it can lead to the loss of the fatty acid side chain, generating a common cholestadiene fragment ion (m/z 369.3). This fragmentation can result in:

  • Misidentification and Misquantification: The fragment ion can be mistaken for other endogenous lipids, leading to inaccurate quantification.

  • Reduced Sensitivity: The intensity of the precursor ion for Cholesteryl 11-eicosenoate is diminished, leading to lower sensitivity in your assay.

  • Complex Spectra: The presence of fragment ions complicates data analysis and interpretation.

Q2: What are the primary causes of in-source fragmentation of cholesteryl esters?

A2: In-source fragmentation of cholesteryl esters is primarily caused by harsh ionization conditions. Key contributing factors include:

  • High Cone Voltage (Declustering Potential): This voltage, used to desolvate ions, can impart excess energy, causing them to fragment.

  • High Source Temperature: Elevated temperatures can increase the internal energy of the ions, leading to thermal degradation.

  • High Collision Energy: While primarily used for MS/MS, residual gas in the source can lead to collisions and fragmentation if the energy is too high.

  • **Ion Transfer Optics

Troubleshooting

Technical Support Center: Quantification of Cholesteryl 11-eicosenoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in the quantification of Ch...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in the quantification of Cholesteryl 11-eicosenoate and other cholesteryl esters using liquid chromatography-mass spectrometry (LC-MS).

Troubleshooting Guide

This guide addresses common issues encountered during the quantification of Cholesteryl 11-eicosenoate, offering potential causes and actionable solutions.

Issue Potential Cause(s) Suggested Solution(s)
Low Signal Intensity or Poor Sensitivity Ion Suppression: Co-eluting matrix components, particularly phospholipids (B1166683), can suppress the ionization of Cholesteryl 11-eicosenoate in the mass spectrometer's ion source.[1][2][3]1. Optimize Sample Preparation: Employ more rigorous extraction techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[1][4] 2. Improve Chromatographic Separation: Adjust the LC gradient, mobile phase composition, or use a different column to separate the analyte from matrix interferences.[2] 3. Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, but ensure the analyte concentration remains above the limit of detection.[2][5] 4. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction of signal suppression.[5]
High Variability in Replicate Injections Inconsistent Matrix Effects: The composition and concentration of matrix components can vary between samples, leading to inconsistent ion suppression or enhancement.[2][6] Sample Preparation Inconsistency: Variability in the extraction process can lead to differing amounts of matrix components in the final extract.1. Implement a Robust Sample Preparation Protocol: Ensure consistent execution of the chosen extraction method (LLE or SPE) for all samples. 2. Utilize Matrix-Matched Calibrators: Prepare calibration standards in a blank matrix that closely resembles the study samples to mimic the matrix effects.[7] 3. Employ a SIL-IS: This is the most effective way to compensate for sample-to-sample variations in matrix effects.[5]
Poor Peak Shape (e.g., Tailing, Splitting) Matrix Overload: High concentrations of matrix components can overload the analytical column, leading to poor chromatography.[8] Incompatible Sample Solvent: If the solvent used to reconstitute the final extract is significantly different from the initial mobile phase, it can cause peak distortion.[8]1. Enhance Sample Cleanup: Use a more selective SPE sorbent or a multi-step LLE to further reduce matrix components. 2. Optimize Reconstitution Solvent: Reconstitute the dried extract in a solvent that is compatible with or weaker than the initial mobile phase.[8] 3. Reduce Injection Volume: Injecting a smaller volume can lessen the impact of matrix components on the column.
Unexpected Peaks or Interferences Co-eluting Isobaric Compounds: Other lipids or endogenous molecules may have the same nominal mass as Cholesteryl 11-eicosenoate and co-elute, causing interference.[9] Contamination: Contaminants from solvents, collection tubes, or lab equipment can introduce interfering peaks.1. Optimize MS/MS Parameters: Use Multiple Reaction Monitoring (MRM) with highly specific precursor-product ion transitions for Cholesteryl 11-eicosenoate to improve selectivity. 2. Improve Chromatographic Resolution: A longer gradient or a column with higher resolving power can help separate the analyte from isobaric interferences. 3. Perform Blank Injections: Analyze solvent blanks and blank matrix extracts to identify and trace the source of any contaminating peaks.

Frequently Asked Questions (FAQs)

1. What are matrix effects and how do they affect the quantification of Cholesteryl 11-eicosenoate?

Matrix effects are the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[2] In the context of Cholesteryl 11-eicosenoate quantification by LC-MS, this can lead to either suppression or enhancement of the analyte's signal, compromising the accuracy, precision, and sensitivity of the analysis.[2][7] Phospholipids are a major contributor to matrix effects in lipidomics, especially when using electrospray ionization (ESI).[2][3]

2. How can I determine if my analysis is affected by matrix effects?

Two common methods to assess matrix effects are:

  • Post-Extraction Spike Method: This quantitative method involves comparing the signal response of an analyte in a neat solvent to the response of the same analyte spiked into a blank matrix sample after extraction.[2][3] The percentage difference in the signal indicates the extent of the matrix effect.[2]

  • Post-Column Infusion Method: This is a qualitative method used to identify at what points in the chromatogram matrix effects are occurring.[10] A constant flow of the analyte is infused into the mass spectrometer after the analytical column while a blank, extracted sample is injected. Any dip or rise in the baseline signal of the infused analyte indicates ion suppression or enhancement, respectively, at that retention time.[10]

3. What is the best sample preparation technique to minimize matrix effects for Cholesteryl 11-eicosenoate quantification?

While there is no single "best" method for all sample types, Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are generally more effective at removing matrix interferences than Protein Precipitation (PPT).[4]

  • LLE: Methods like the Folch or Bligh/Dyer are classic choices for lipid extraction.[11] A three-phase liquid extraction has also been shown to be effective in separating neutral lipids like cholesteryl esters.[12]

  • SPE: Using a silica-based or a mixed-mode sorbent can effectively separate cholesteryl esters from more polar phospholipids.[13][14]

The choice between LLE and SPE will depend on the specific matrix, required throughput, and the availability of instrumentation. Combining LLE with SPE can provide the most comprehensive sample cleanup.[15]

4. Why is a stable isotope-labeled internal standard (SIL-IS) recommended for accurate quantification?

A SIL-IS is considered the gold standard for compensating for matrix effects in LC-MS analysis.[5] Because the SIL-IS is chemically identical to the analyte, it co-elutes and experiences the same degree of ion suppression or enhancement. By calculating the ratio of the analyte signal to the SIL-IS signal, the variability caused by matrix effects can be effectively normalized, leading to more accurate and precise quantification.

5. Can I use a different cholesteryl ester as an internal standard if a SIL-IS for Cholesteryl 11-eicosenoate is unavailable?

While using a structurally similar, non-endogenous cholesteryl ester (e.g., CE 17:0) as an internal standard is better than no internal standard, it is not ideal.[16] This is because its chromatographic behavior and ionization efficiency may not perfectly match that of Cholesteryl 11-eicosenoate, leading to incomplete correction for matrix effects. Whenever possible, a stable isotope-labeled version of the analyte of interest should be used.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) based on a modified Bligh/Dyer method

This protocol is suitable for the extraction of total lipids, including cholesteryl esters, from plasma or serum.

Materials:

  • Chloroform

  • Methanol

  • Deionized Water

  • Sample (e.g., 100 µL of plasma)

  • Glass centrifuge tubes with PTFE-lined caps

Procedure:

  • To 100 µL of plasma in a glass tube, add the internal standard solution (e.g., deuterated Cholesteryl 11-eicosenoate).

  • Add 375 µL of a chloroform:methanol (1:2, v/v) mixture. Vortex for 30 seconds.

  • Add 125 µL of chloroform. Vortex for 30 seconds.

  • Add 125 µL of deionized water. Vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a clean tube.

  • Dry the extracted lipids under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a solvent compatible with the LC-MS system (e.g., isopropanol:acetonitrile, 1:1, v/v) for analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Cleanup of Cholesteryl Esters

This protocol is designed to isolate cholesteryl esters from a total lipid extract, removing more polar interfering lipids.

Materials:

  • Silica-based SPE cartridge (e.g., 100 mg)

  • Hexane (B92381)

  • Hexane:Ethyl Acetate (B1210297) (99:1, v/v)

  • Total lipid extract (from LLE, dried and reconstituted in a non-polar solvent like hexane)

Procedure:

  • Condition the SPE cartridge: Pass 2 mL of hexane through the cartridge.

  • Load the sample: Load the reconstituted lipid extract onto the conditioned cartridge.

  • Elute Cholesteryl Esters: Pass 5 mL of hexane:ethyl acetate (99:1, v/v) through the cartridge to elute the cholesteryl esters. More polar lipids like phospholipids will be retained on the column.

  • Collect the eluate: Collect the fraction containing the cholesteryl esters.

  • Dry and Reconstitute: Dry the collected eluate under a stream of nitrogen and reconstitute in a suitable solvent for LC-MS analysis.

Visualizations

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis sample Biological Sample (e.g., Plasma) is_add Add SIL-IS sample->is_add lle Liquid-Liquid Extraction (LLE) is_add->lle spe Solid-Phase Extraction (SPE) lle->spe Optional Cleanup dry_recon Dry & Reconstitute lle->dry_recon spe->dry_recon lcms LC-MS/MS Analysis dry_recon->lcms data_proc Data Processing (Peak Integration) lcms->data_proc quant Quantification (Analyte/IS Ratio) data_proc->quant troubleshooting_matrix_effects cluster_solutions Solutions for Matrix Effects start Inconsistent or Low Signal Intensity? assess Assess Matrix Effect (Post-Extraction Spike) start->assess me_present Matrix Effect Confirmed? assess->me_present no_me Investigate Other Causes (e.g., Instrument) me_present->no_me No optimize_sp Optimize Sample Preparation (LLE/SPE) me_present->optimize_sp Yes optimize_lc Optimize Chromatography optimize_sp->optimize_lc use_sil_is Use SIL-IS optimize_lc->use_sil_is dilute Dilute Sample use_sil_is->dilute

References

Optimization

stability of Cholesteryl 11-eicosenoate during sample storage and preparation

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of Cholesteryl 11-eicosenoate during sample storage and preparation. Frequently Asked Ques...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of Cholesteryl 11-eicosenoate during sample storage and preparation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Cholesteryl 11-eicosenoate?

A1: The stability of Cholesteryl 11-eicosenoate, like other unsaturated cholesteryl esters, is primarily affected by:

  • Oxidation: The double bond in the 11-eicosenoate fatty acid chain is susceptible to oxidation, which can be initiated by exposure to air (oxygen), light, and trace metal ions.[1]

  • Hydrolysis: The ester linkage can be hydrolyzed to cholesterol and 11-eicosenoic acid. This can be catalyzed by acidic or basic conditions, as well as by enzymatic activity in biological samples.[1]

  • Temperature: Higher temperatures accelerate the rates of both oxidation and hydrolysis.[1]

  • Freeze-Thaw Cycles: Repeated freezing and thawing of samples can lead to sample degradation and should be avoided.[1]

Q2: What are the recommended storage conditions for Cholesteryl 11-eicosenoate standards and samples?

A2: To ensure the long-term stability of Cholesteryl 11-eicosenoate, the following storage conditions are recommended:

  • Temperature: Store at -20°C or, for optimal long-term stability, at -80°C.[1][2]

  • Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to minimize the risk of oxidation.

  • Light: Protect from light by using amber vials or by storing in the dark.

  • Solvent: If in solution, use a high-purity, peroxide-free organic solvent. It is advisable to use solvents that have been purged with an inert gas.

Q3: How can I minimize the degradation of Cholesteryl 11-eicosenoate during sample preparation?

A3: To minimize degradation during sample preparation, consider the following:

  • Work quickly and keep samples on ice whenever possible.

  • Use solvents and reagents that are of high purity and free from contaminants.

  • If performing an extraction from biological matrices, consider adding an antioxidant such as butylated hydroxytoluene (BHT) to the extraction solvent to prevent oxidation.

  • Avoid strong acids or bases unless hydrolysis is the intended outcome.

  • For sensitive analyses, it is recommended to work in a glove box under an inert atmosphere.

Q4: How many times can I freeze and thaw my samples containing Cholesteryl 11-eicosenoate?

A4: It is highly recommended to minimize freeze-thaw cycles.[1] For quantitative studies, it is best to aliquot samples into single-use vials before freezing to avoid the need for repeated thawing of the bulk sample. The effect of multiple freeze-thaw cycles on your specific sample matrix should be evaluated if aliquoting is not feasible.[1]

Troubleshooting Guide

Issue Potential Cause(s) Recommended Solution(s)
Low recovery of Cholesteryl 11-eicosenoate 1. Degradation during storage or preparation: The sample may have been exposed to oxygen, light, or high temperatures. 2. Adsorption to surfaces: Cholesteryl esters can be "sticky" and adsorb to glass or plastic surfaces.1. Review storage and handling procedures. Ensure samples are stored at ≤ -20°C under an inert atmosphere and protected from light. Keep samples on ice during preparation. 2. Use silanized glassware or low-adsorption polypropylene (B1209903) tubes. Rinsing the syringe with the sample a few times before injection can also help mitigate this.
Appearance of unexpected peaks in chromatogram 1. Oxidative degradation: New peaks may correspond to oxidized forms of Cholesteryl 11-eicosenoate. 2. Hydrolysis: Peaks for cholesterol and 11-eicosenoic acid may appear.1. Add an antioxidant like BHT to your sample and solvents. Purge solvents with nitrogen or argon. 2. Ensure your sample and solvents are not acidic or basic. Check for any enzymatic activity if working with biological samples.
Inconsistent quantitative results 1. Inconsistent sample handling: Variations in incubation times, temperatures, or exposure to air can lead to variable degradation. 2. Instability in autosampler: If samples sit in the autosampler for an extended period, degradation may occur.1. Standardize your sample preparation workflow. Use an internal standard (e.g., a deuterated version of the analyte) to correct for variability. 2. Minimize the time samples spend in the autosampler. If possible, use a cooled autosampler.
Loss of analyte during GC analysis 1. Thermal degradation in the injector: Cholesteryl esters can be thermally labile. 2. Active sites in the GC system: Silanol groups on the liner, column, or detector can interact with the analyte.1. Optimize the injector temperature to the lowest possible value that still allows for efficient volatilization. 2. Use a deactivated inlet liner. Condition the column properly. In some cases, derivatization to a more stable form may be necessary. Performing several injections of a high-concentration standard can help to passivate active sites.

Experimental Protocols

Protocol: Assessment of Cholesteryl 11-Eicosenoate Stability

This protocol outlines a general procedure for evaluating the stability of Cholesteryl 11-eicosenoate under various storage conditions.

1. Materials:

  • Cholesteryl 11-eicosenoate standard of high purity

  • High-purity organic solvent (e.g., hexane, isopropanol, or chloroform/methanol (B129727) mixture)

  • Deuterated Cholesteryl 11-eicosenoate (or another suitable cholesteryl ester as an internal standard)

  • Amber glass vials with PTFE-lined caps

  • Calibrated temperature-controlled storage units (e.g., -80°C, -20°C, 4°C, 25°C)

  • LC-MS/MS system

2. Procedure:

  • Stock Solution Preparation: Prepare a stock solution of Cholesteryl 11-eicosenoate at a known concentration (e.g., 1 mg/mL) in the chosen solvent. Also, prepare a stock solution of the internal standard.

  • Aliquoting: Aliquot the Cholesteryl 11-eicosenoate stock solution into multiple amber vials to create single-use samples for each time point and condition.

  • Storage: Place the aliquoted samples in the different temperature-controlled units. Protect from light.

  • Time Points: Analyze a set of samples at pre-determined time points (e.g., T=0, 1 week, 1 month, 3 months, 6 months).

  • Sample Analysis:

    • At each time point, retrieve one vial from each storage condition.

    • Allow the sample to come to room temperature.

    • Spike the sample with the internal standard.

    • Analyze the sample by LC-MS/MS. A C18 or C8 reversed-phase column is often suitable. The mobile phase could be a gradient of methanol or acetonitrile (B52724) with a small amount of ammonium (B1175870) formate (B1220265) or acetate (B1210297) to promote ionization.

    • Monitor the parent ion and a specific fragment ion for both Cholesteryl 11-eicosenoate and the internal standard using Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM).

  • Data Analysis:

    • Calculate the peak area ratio of Cholesteryl 11-eicosenoate to the internal standard for each sample.

    • Normalize the results to the T=0 time point to determine the percentage of Cholesteryl 11-eicosenoate remaining.

    • Plot the percentage remaining versus time for each storage condition.

Visualizations

experimental_workflow cluster_prep Preparation cluster_storage Storage Conditions cluster_analysis Analysis at Time Points (T=0, 1W, 1M, 3M, 6M) prep_stock Prepare Stock Solution (Cholesteryl 11-eicosenoate) aliquot Aliquot into Vials prep_stock->aliquot storage_neg80 -80°C aliquot->storage_neg80 Store Samples storage_neg20 -20°C aliquot->storage_neg20 Store Samples storage_4 4°C aliquot->storage_4 Store Samples storage_25 25°C aliquot->storage_25 Store Samples retrieve Retrieve Samples storage_neg80->retrieve storage_neg20->retrieve storage_4->retrieve storage_25->retrieve add_is Add Internal Standard retrieve->add_is lcms LC-MS/MS Analysis add_is->lcms data Data Analysis (% Remaining vs. Time) lcms->data

Caption: Workflow for assessing the stability of Cholesteryl 11-eicosenoate.

degradation_pathway cluster_oxidation Oxidation Pathway cluster_hydrolysis Hydrolysis Pathway CE Cholesteryl 11-eicosenoate oxidized_products Oxidized Products (e.g., hydroperoxides, epoxides) CE->oxidized_products O2, Light, Metal Ions cholesterol Cholesterol CE->cholesterol Acid/Base or Enzymes fatty_acid 11-Eicosenoic Acid CE->fatty_acid Acid/Base or Enzymes

Caption: Potential degradation pathways for Cholesteryl 11-eicosenoate.

References

Troubleshooting

resolving co-eluting lipid species with Cholesteryl 11-eicosenoate

Welcome to the Technical Support Center for lipid analysis. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to help researchers, scientists, and drug dev...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for lipid analysis. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to help researchers, scientists, and drug development professionals resolve common challenges encountered during the analysis of cholesteryl esters, with a specific focus on resolving co-eluting species like Cholesteryl 11-eicosenoate.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and why is it a problem in the analysis of Cholesteryl 11-eicosenoate?

A: Co-elution occurs when two or more different lipid species are not adequately separated by the liquid chromatography (LC) system and emerge from the column at nearly the same time. This results in overlapping chromatographic peaks, making it difficult to accurately identify and quantify the individual lipid species. For Cholesteryl 11-eicosenoate, co-elution is a significant challenge because it can be present in complex biological samples with other structurally similar cholesteryl esters, particularly positional isomers (e.g., Cholesteryl 9-eicosenoate) or isobars (lipids with the same nominal mass). This can lead to inaccurate quantification and misinterpretation of biological results.[1]

Q2: What are the primary causes of co-elution among cholesteryl esters?

A: The main reasons for the co-elution of cholesteryl esters are:

  • Structural Similarity: Cholesteryl esters are a class of neutral lipids that are structurally very similar, differing only in the fatty acid chain attached to the cholesterol backbone. Isomers, which have the same chemical formula but different structures (e.g., different double bond positions in the fatty acid chain), are particularly difficult to separate.

  • Hydrophobicity: These molecules are highly hydrophobic and tend to have similar interactions with the stationary phase in reversed-phase chromatography, which is commonly used for lipid analysis.[2][3][4]

  • Complexity of Biological Samples: Biological extracts contain a vast number of different lipid species, increasing the likelihood of overlapping peaks in the chromatogram.

Q3: How can I detect co-elution in my chromatogram?

A: Detecting co-elution can be challenging, but there are several indicators:

  • Peak Shape: Asymmetrical or broad peaks, or peaks with shoulders, can suggest the presence of more than one compound.[5]

  • Mass Spectrometry Data: By examining the mass spectra across a single chromatographic peak, you may observe different m/z values, indicating the presence of multiple species. High-resolution mass spectrometry can help distinguish between isobaric (same nominal mass) and isomeric (same exact mass) species.

  • Tandem Mass Spectrometry (MS/MS): Performing MS/MS analysis across an apparently single peak can reveal different fragmentation patterns, confirming the presence of multiple co-eluting compounds.[6][7]

Troubleshooting Guide: Resolving Co-eluting Cholesteryl Esters

This guide provides a systematic approach to troubleshoot and resolve co-elution issues when analyzing Cholesteryl 11-eicosenoate and other cholesteryl esters.

Problem: Poor chromatographic resolution between Cholesteryl 11-eicosenoate and other lipid species.

Solution 1: Optimize the Liquid Chromatography Method

Optimizing your LC method is the first step to improving the separation of co-eluting peaks.

  • Mobile Phase Composition: The choice of organic solvents and additives in the mobile phase can significantly impact selectivity. For reversed-phase chromatography of cholesteryl esters, mixtures of acetonitrile, isopropanol, and methanol (B129727) are commonly used.[2][3][8][9] Modifying the solvent ratios or using a different organic solvent can alter the elution profile.

  • Gradient Elution: A shallow gradient, where the percentage of the strong organic solvent increases slowly over time, can enhance the separation of closely eluting compounds. Extending the gradient time is a common strategy to improve resolution.[1]

  • Column Temperature: Adjusting the column temperature can influence the viscosity of the mobile phase and the interactions between the analytes and the stationary phase, which can affect retention times and selectivity.[8][9]

  • Flow Rate: Lowering the flow rate can increase the efficiency of the separation and improve resolution, although it will also increase the analysis time.[8][9]

Solution 2: Change the Stationary Phase Chemistry

If optimizing the mobile phase is insufficient, consider using a different type of chromatography column.

  • Silver-Ion Chromatography: This technique is particularly effective for separating unsaturated lipids based on the number and position of double bonds.[10][11] A silver-ion column can be used to separate positional isomers of unsaturated cholesteryl esters that are difficult to resolve with standard C18 columns.[12][13][14]

  • Different Reversed-Phase Chemistries: Besides C18, other stationary phases like C8, C30, or those with different surface modifications (e.g., phenyl-hexyl) can offer different selectivities for lipid separation.

Solution 3: Utilize Tandem Mass Spectrometry (MS/MS)

When chromatographic separation is incomplete, MS/MS can provide an additional dimension of separation based on the mass-to-charge ratio of fragment ions.

  • Characteristic Fragment Ions: Cholesteryl esters produce a characteristic fragment ion corresponding to the cholesterol backbone (m/z 369.3) upon collision-induced dissociation (CID).[15] By performing a precursor ion scan for m/z 369.3, you can selectively detect all cholesteryl esters in your sample.

  • Differentiating Isomers: While isobaric species can be distinguished by their different exact masses using high-resolution MS, isomeric species have the same mass and fragmentation pattern of the cholesterol headgroup. However, the fragmentation of the fatty acid portion can sometimes provide clues to the double bond position, although this often requires specialized MS techniques.

Quantitative Data Summary

The following tables provide a summary of typical LC-MS parameters and the effect of fatty acid composition on cholesteryl ester analysis.

Table 1: Example LC-MS Parameters for Cholesteryl Ester Analysis

ParameterSettingReference
Column C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.7 µm)[2][3]
Mobile Phase A Water/Methanol (50:50) with 0.1% formic acid and 10 mM ammonium (B1175870) formate[2][3]
Mobile Phase B Isopropanol/Methanol (80:20) with 0.1% formic acid and 10 mM ammonium formate[2][3]
Flow Rate 0.5 mL/min[2][3]
Column Temperature 40 °C[2][3]
Gradient 40% to 100% B over 12 minutes[2][3]
Ionization Mode Positive Electrospray Ionization (ESI)[2][3]
MS/MS Scan Mode Precursor ion scan for m/z 369.3[15]

Table 2: Relative Retention of Cholesteryl Esters based on Fatty Acid Chain

In reversed-phase chromatography, the retention time of cholesteryl esters is influenced by the length and degree of unsaturation of the fatty acid chain.

Fatty AcidGeneral Elution OrderRationale
Saturated Longer chain elutes laterIncreased hydrophobicity
Unsaturated More double bonds elute earlierDecreased hydrophobicity
Isomers cis isomers elute earlier than trans isomerscis double bonds introduce a "kink" in the chain, reducing hydrophobicity

Experimental Protocols

Protocol 1: Sample Preparation for Cholesteryl Ester Analysis from Plasma

  • Lipid Extraction:

    • To 100 µL of plasma, add 1 mL of a chloroform:methanol (2:1, v/v) mixture.

    • Vortex vigorously for 1 minute.

    • Add 200 µL of water and vortex again.

    • Centrifuge at 2000 x g for 10 minutes to separate the phases.

    • Carefully collect the lower organic phase containing the lipids.

    • Dry the extracted lipids under a stream of nitrogen gas.

  • Reconstitution:

    • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 methanol:water).

    • Vortex and transfer to an autosampler vial for LC-MS analysis.

Protocol 2: General Reversed-Phase LC-MS Method for Cholesteryl Esters

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

  • Mobile Phase:

    • A: Water with 0.1% formic acid and 10 mM ammonium formate.

    • B: Acetonitrile/Isopropanol (e.g., 50:50, v/v) with 0.1% formic acid and 10 mM ammonium formate.

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: Ramp to 100% B

    • 15-20 min: Hold at 100% B

    • 20-21 min: Return to 30% B

    • 21-25 min: Equilibrate at 30% B

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50 °C.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: A tandem mass spectrometer capable of MS/MS.

  • Ionization: ESI in positive mode.

  • MS Method:

    • Full Scan (m/z 300-1000).

    • Data-dependent MS/MS on the most intense ions, or a precursor ion scan for m/z 369.3.

Visualizations

Troubleshooting_Workflow start Co-elution of Cholesteryl Esters Observed check_system Check System Suitability (Peak Shape, Retention Time Stability) start->check_system check_system->start System Not OK (Perform Maintenance) optimize_lc Optimize LC Method check_system->optimize_lc System OK use_msms Utilize Tandem MS (MS/MS) optimize_lc->use_msms Partial Resolution modify_gradient Modify Gradient (shallower, longer run time) optimize_lc->modify_gradient modify_mobile_phase Adjust Mobile Phase (solvent ratio, different organic solvent) optimize_lc->modify_mobile_phase change_temp_flow Adjust Temperature and Flow Rate optimize_lc->change_temp_flow change_column Change Column Chemistry silver_ion Use Silver-Ion Chromatography change_column->silver_ion different_rp Try Different Reversed-Phase (C8, C30, Phenyl-Hexyl) change_column->different_rp precursor_scan Precursor Ion Scan (m/z 369.3) use_msms->precursor_scan product_ion_scan Product Ion Scan for Specific Fatty Acids use_msms->product_ion_scan modify_gradient->change_column No Improvement resolved Resolution Achieved modify_gradient->resolved Success modify_mobile_phase->change_column No Improvement modify_mobile_phase->resolved Success change_temp_flow->change_column No Improvement change_temp_flow->resolved Success silver_ion->use_msms Still Co-eluting silver_ion->resolved Success different_rp->use_msms Still Co-eluting different_rp->resolved Success precursor_scan->resolved product_ion_scan->resolved

Caption: Troubleshooting workflow for resolving co-eluting cholesteryl esters.

LCMS_Workflow sample Biological Sample (e.g., Plasma) extraction Lipid Extraction (e.g., Chloroform/Methanol) sample->extraction reconstitution Reconstitution in Initial Mobile Phase extraction->reconstitution hplc HPLC Separation (Reversed-Phase C18) reconstitution->hplc esi Electrospray Ionization (ESI+) hplc->esi ms Mass Spectrometry (Full Scan) esi->ms msms Tandem MS (Precursor Ion Scan) ms->msms data_analysis Data Analysis (Quantification & Identification) msms->data_analysis

Caption: A typical LC-MS workflow for the analysis of cholesteryl esters.

References

Optimization

Technical Support Center: Improving Reproducibility of Cholesteryl 11-eicosenoate Measurements

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve the reproducibility of Cholesteryl 11-...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve the reproducibility of Cholesteryl 11-eicosenoate measurements.

Troubleshooting Guide

This guide addresses common issues encountered during the quantification of Cholesteryl 11-eicosenoate, providing potential causes and solutions in a structured format.

Issue 1: Low or No Signal Intensity
Potential Cause Recommended Solution(s)
Inefficient Lipid Extraction Optimize your extraction protocol. For cholesteryl esters, liquid-liquid extraction (LLE) methods like Folch or Bligh and Dyer are common.[1] Consider using alternative solvents like methyl tert-butyl ether (MTBE) for lipid-rich samples.[2] Ensure sufficient solvent volume and vigorous mixing to maximize recovery.[2]
Analyte Degradation Cholesteryl esters can be susceptible to hydrolysis and oxidation.[3][4][5] Minimize sample exposure to air and light, and consider adding an antioxidant like butylated hydroxytoluene (BHT) during extraction.[2] Store samples at -80°C for long-term stability.[6]
Poor Ionization in Mass Spectrometer Cholesteryl esters have poor ionization efficiency in electrospray ionization (ESI).[7][8] Form ammonium (B1175870) adducts by using a mobile phase containing ammonium formate (B1220265) or acetate (B1210297) to improve signal.[7][9] Atmospheric pressure chemical ionization (APCI) can also be a more suitable ionization technique for these nonpolar lipids.[10]
Ion Source Contamination A dirty ion source can significantly suppress the signal.[11] Implement a regular cleaning schedule for the ion source, typically weekly, using manufacturer-approved solvents.[11]
Matrix Effects Co-eluting compounds from the sample matrix can suppress the ionization of Cholesteryl 11-eicosenoate.[11][12] Improve sample clean-up using solid-phase extraction (SPE) to remove interfering substances.[2] Adjusting the chromatography to better separate the analyte from matrix components can also mitigate this effect.[12]
Incorrect MS/MS Transition Ensure you are monitoring the correct precursor and product ions. For cholesteryl esters, a characteristic product ion is the dehydrated cholesterol fragment at m/z 369.35.[7][13]
Issue 2: High Variability (Poor Precision) in Replicate Measurements
Potential Cause Recommended Solution(s)
Inconsistent Sample Preparation Manual extraction procedures can introduce variability. Ensure precise and consistent execution of each step, particularly pipetting of solvents and sample volumes. Use of automated extraction systems can improve reproducibility.
Lack of or Inappropriate Internal Standard An internal standard is crucial to correct for variability in extraction, injection volume, and instrument response. Use a stable isotope-labeled standard (e.g., cholesterol-d7) or a non-endogenous cholesteryl ester (e.g., cholesteryl heptadecanoate, CE 17:0).[7][9] The internal standard should be added at the very beginning of the sample preparation process.
Sample Instability If samples are not handled consistently (e.g., varying time at room temperature), degradation can occur at different rates, leading to variability.[3][4] Process all samples and standards in a consistent and timely manner.
Instrument Fluctuation Fluctuations in the LC pumps, autosampler, or mass spectrometer can lead to inconsistent results. Perform regular system suitability tests to monitor instrument performance, checking for consistent retention times, peak areas, and peak shapes.[11]
Biological Variation Inherent biological fluctuation can contribute to variability in lipid levels.[14][15][16] While this cannot be controlled experimentally, it is important to be aware of and to design studies with sufficient biological replicates to account for it.
Carryover Residual analyte from a previous injection can lead to artificially high results in subsequent runs. Optimize the autosampler wash protocol, using a strong solvent to effectively clean the injection needle and port between samples.[11]

Frequently Asked Questions (FAQs)

Q1: What is the best extraction method for Cholesteryl 11-eicosenoate?

A1: Liquid-liquid extraction (LLE) is a robust method for cholesteryl esters. The Folch (chloroform/methanol 2:1) and Bligh and Dyer (chloroform/methanol/water) methods are well-established for total lipid extraction.[1] For high-throughput applications, a simpler single-step protein precipitation and extraction with isopropanol (B130326) has also been shown to be effective, particularly for cultured cells.[17] The choice depends on your sample matrix and throughput needs.

Q2: Do I need to use an internal standard? If so, which one?

A2: Yes, using an internal standard is critical for achieving reproducible quantification. It corrects for variations in sample recovery and instrument response.[7] The ideal internal standard is a stable isotope-labeled version of the analyte (e.g., Cholesteryl 11-eicosenoate-d7). However, if this is not available, a structurally similar, non-endogenous cholesteryl ester, such as cholesteryl heptadecanoate (CE 17:0), is a suitable alternative.[7][13] Deuterated free cholesterol (cholesterol-d7) can also be used.[7][9]

Q3: My signal for Cholesteryl 11-eicosenoate is very low. How can I improve it?

A3: Low signal is a common challenge due to the poor ionization efficiency of cholesteryl esters.[7]

  • Mobile Phase Additive: Ensure your mobile phase contains an ammonium salt (e.g., 10 mM ammonium formate or acetate) to promote the formation of [M+NH₄]⁺ adducts, which are more stable and provide better signal than protonated molecules.[7]

  • Ionization Source: If using ESI, ensure the source parameters (e.g., gas flows, temperatures) are optimized.[12] Alternatively, consider using Atmospheric Pressure Chemical Ionization (APCI), which is often more efficient for nonpolar lipids like cholesteryl esters.[10]

  • MS/MS Fragmentation: All cholesteryl esters produce a common fragment ion at m/z 369.35 (corresponding to the dehydrated cholesterol backbone) upon collision-induced dissociation.[13] Using a Multiple Reaction Monitoring (MRM) experiment targeting the transition from your [M+NH₄]⁺ precursor to the m/z 369.35 product ion will provide the best sensitivity and specificity.

Q4: What are acceptable values for precision and accuracy in my method validation?

A4: According to FDA guidelines for bioanalytical method validation, the precision, expressed as the coefficient of variation (CV%), should not exceed 15% for quality control samples (20% at the Lower Limit of Quantification, LLOQ). The accuracy should be within ±15% of the nominal concentration (±20% at the LLOQ).[18]

Q5: How can I avoid analyte degradation during sample storage and preparation?

A5: Cholesteryl esters can be hydrolyzed by esterases or undergo oxidation. To minimize degradation:

  • Storage: Store biological samples at -80°C.[6]

  • Antioxidants: Add an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent.[2]

  • Handling: Keep samples on ice during processing and minimize exposure to air and light. Process samples as quickly as possible.[2] Avoid repeated freeze-thaw cycles.

Quantitative Data Summary

The following tables summarize typical performance characteristics for the analysis of cholesteryl esters using LC-MS/MS. Note that these values are generalized from the literature and may vary depending on the specific analyte, matrix, and instrumentation.

Table 1: Method Performance Characteristics for Cholesteryl Ester Quantification

ParameterTypical Value RangeSource(s)
Lower Limit of Detection (LOD) 0.01 - 0.04 mg/dL (in diluted serum)[10]
Lower Limit of Quantification (LLOQ) ~0.2 µ g/well (colorimetric assay)[19]
Linearity (R²) > 0.99[20]
Intra-day Precision (CV%) < 10%[10][18]
Inter-day Precision (CV%) < 15%[10][18]
Accuracy / Recovery 85 - 115%[18]

Experimental Protocols

Protocol 1: Lipid Extraction from Cells or Tissues

This protocol is a general procedure based on established methods and can be adapted for various sample types.[7][13][21]

  • Homogenization: Homogenize the cell pellet or tissue sample in a suitable volume of ice-cold phosphate-buffered saline (PBS).

  • Internal Standard Addition: Add an appropriate amount of internal standard (e.g., cholesteryl heptadecanoate, CE 17:0) to the homogenate.

  • Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample homogenate. A common ratio is 2 mL of solvent mixture per 100 mg of tissue or 1x10⁶ cells.

  • Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and disruption of cell membranes.

  • Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (or PBS) to the mixture to induce phase separation. Vortex briefly again.

  • Centrifugation: Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to achieve a clear separation of the aqueous (upper) and organic (lower) phases.[2]

  • Collection: Carefully collect the lower organic layer, which contains the lipids, using a glass pipette. Avoid disturbing the protein interface.

  • Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 2:1 v/v chloroform:methanol or the initial mobile phase).[21]

Protocol 2: LC-MS/MS Analysis of Cholesteryl Esters

This is a representative LC-MS/MS method for the analysis of cholesteryl esters, including Cholesteryl 11-eicosenoate.[7][10]

  • LC System: UHPLC system

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size)[10]

  • Mobile Phase A: Water with 10 mM Ammonium Formate

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10 v/v) with 10 mM Ammonium Formate

  • Gradient: A typical gradient would start at a lower percentage of Mobile Phase B, ramp up to a high percentage to elute the hydrophobic cholesteryl esters, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 - 0.6 mL/min[10]

  • Column Temperature: 50-60 °C

  • Injection Volume: 2-10 µL

  • MS System: Triple Quadrupole or QTOF Mass Spectrometer

  • Ionization Mode: Positive ESI or APCI

  • MS/MS Mode: Multiple Reaction Monitoring (MRM)

  • Precursor Ion: [M+NH₄]⁺ for the specific cholesteryl ester (e.g., for CE(20:1), the precursor would be the m/z of its ammonium adduct).

  • Product Ion: m/z 369.35 (common fragment for all cholesteryl esters)[13]

  • Collision Energy: Optimize for the specific instrument and analyte (e.g., start around 5-15 eV).[13]

Visualizations

Experimental Workflow Diagram

G cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample 1. Sample Collection (Cell/Tissue/Plasma) Homogenize 2. Homogenization Sample->Homogenize IS_Spike 3. Internal Standard Spiking Homogenize->IS_Spike Extraction 4. Lipid Extraction (e.g., Folch Method) IS_Spike->Extraction Drydown 5. Solvent Evaporation Extraction->Drydown Reconstitute 6. Reconstitution Drydown->Reconstitute LC_Inject 7. LC-MS/MS Injection Reconstitute->LC_Inject Separation 8. Chromatographic Separation LC_Inject->Separation Detection 9. MS/MS Detection (MRM) Separation->Detection Integration 10. Peak Integration Detection->Integration Quant 11. Quantification (vs. Internal Standard) Integration->Quant Report 12. Data Reporting Quant->Report

Caption: Experimental workflow for Cholesteryl 11-eicosenoate quantification.

Troubleshooting Decision Tree

G Start Problem: Low Signal or High Variability Check_IS Is the Internal Standard (IS) signal also low/variable? Start->Check_IS Analyte_Degradation Potential Analyte Degradation or Poor Ionization Check_IS->Analyte_Degradation No, IS is OK Sample_Prep_Issue Problem is likely in Sample Prep or Injection Check_IS->Sample_Prep_Issue Yes, IS is also affected Solution_Analyte Solution: - Add antioxidant (BHT) - Optimize MS source - Check MS/MS transition - Use ammonium adducts Analyte_Degradation->Solution_Analyte Solution_Prep Solution: - Check extraction solvent volumes - Ensure complete drying/reconstitution - Clean LC-MS injection port - Check for sample carryover Sample_Prep_Issue->Solution_Prep

Caption: Decision tree for troubleshooting common measurement issues.

References

Troubleshooting

selecting the right internal standard for Cholesteryl 11-eicosenoate analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the accurate analysis of Cholesteryl 11-eicosen...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the accurate analysis of Cholesteryl 11-eicosenoate.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor when selecting an internal standard for Cholesteryl 11-eicosenoate analysis?

A1: The most critical factor is the structural similarity between the internal standard and Cholesteryl 11-eicosenoate. An ideal internal standard should mimic the analyte's behavior during sample preparation (extraction, derivatization) and analysis (chromatography, ionization) to compensate for variations in these steps.[1][2][3]

Q2: What are the recommended types of internal standards for Cholesteryl 11-eicosenoate analysis?

A2: Two main types of internal standards are recommended:

  • Stable Isotope-Labeled Analogs: Deuterated cholesteryl esters (e.g., Cholesteryl-d7 esters) are the gold standard as their physical and chemical properties are nearly identical to the endogenous analyte, differing only in mass.[4][5][6][7] This allows for co-elution and similar ionization efficiency, leading to the most accurate quantification.

  • Structurally Similar Homologs: Cholesteryl esters with an odd-numbered fatty acid chain, such as Cholesteryl heptadecanoate (C17:0), are a suitable alternative when a deuterated analog is unavailable.[4][8][9] These compounds are not naturally present in most biological samples and exhibit similar chromatographic and ionization behavior to other cholesteryl esters.

Q3: Can I use free cholesterol-d7 (B27314) as an internal standard for Cholesteryl 11-eicosenoate analysis?

A3: It is not recommended. While free cholesterol-d7 can be used to quantify free cholesterol, it will not adequately compensate for the variations in the extraction efficiency and ionization response of the much larger and more hydrophobic Cholesteryl 11-eicosenoate molecule.[4] It is crucial to use an internal standard that is a cholesteryl ester.

Q4: What are the primary analytical techniques for quantifying Cholesteryl 11-eicosenoate?

A4: The primary techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[10]

  • LC-MS/MS is often preferred due to its high sensitivity, specificity, and simpler sample preparation (no derivatization required).[4][11]

  • GC-MS can also be used but typically requires a derivatization step to increase the volatility of the cholesteryl ester.[5][8][10]

Troubleshooting Guide

Problem Potential Cause(s) Recommended Solution(s)
Low or No Internal Standard Signal 1. Incorrect Ionization Mode: The internal standard may not ionize efficiently in the selected mode (positive/negative).[12] 2. Suboptimal Ion Source Parameters: Incorrect settings for temperature, gas flow, or voltage can hinder ionization.[12][13] 3. Degradation of Internal Standard: The standard may have degraded during storage or sample preparation. 4. Insufficient Concentration: The amount of internal standard added may be too low for detection.[12]1. Switch Ionization Mode: If possible, try the alternative ionization mode. Cholesteryl esters are typically analyzed in positive ion mode. 2. Optimize Ion Source: Infuse the internal standard directly into the mass spectrometer to optimize source parameters for maximum signal intensity. 3. Verify Standard Integrity: Prepare a fresh stock solution of the internal standard and re-analyze. 4. Increase Concentration: Prepare a new sample with a higher concentration of the internal standard.
Internal Standard Signal is Too High (Saturation) 1. Excessive Concentration: The amount of internal standard added is too high, leading to detector saturation.[6]1. Reduce Concentration: Prepare a new sample with a lower, more appropriate concentration of the internal standard.
Poor Peak Shape (Tailing or Fronting) for Internal Standard and Analyte 1. Column Overload: Injecting too much sample can lead to poor peak shape. 2. Inappropriate Mobile Phase: The mobile phase composition may not be optimal for the analytes.[14] 3. Column Degradation: The analytical column may be old or contaminated.1. Dilute Sample: Dilute the sample extract before injection. 2. Optimize Mobile Phase: Adjust the solvent gradient or composition to improve peak shape. 3. Replace Column: Install a new analytical column.
Co-elution of Internal Standard with an Interfering Compound 1. Inadequate Chromatographic Resolution: The LC method does not sufficiently separate the internal standard from other matrix components.1. Modify Gradient: Adjust the solvent gradient to improve separation. 2. Change Column: Use a column with a different stationary phase or dimensions.
Inconsistent Internal Standard Area Across Samples 1. Inaccurate Pipetting: Inconsistent addition of the internal standard to each sample. 2. Variable Matrix Effects: Differences in the sample matrix between samples can cause ion suppression or enhancement.[15]1. Use a Calibrated Pipette: Ensure accurate and consistent addition of the internal standard. 2. Improve Sample Cleanup: Implement an additional sample cleanup step (e.g., solid-phase extraction) to remove interfering matrix components.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Cholesteryl 11-eicosenoate
  • Sample Preparation (Lipid Extraction):

    • To a 1.5 mL microcentrifuge tube, add 100 µL of the biological sample (e.g., plasma, cell lysate).

    • Add 10 µL of the internal standard spiking solution (e.g., 10 µg/mL Cholesteryl-d7-palmitate in methanol).

    • Add 400 µL of cold methanol (B129727) and vortex for 30 seconds.

    • Add 800 µL of methyl-tert-butyl ether (MTBE) and vortex for 10 minutes.

    • Add 200 µL of water and vortex for 1 minute.

    • Centrifuge at 14,000 x g for 5 minutes at 4°C.

    • Carefully collect the upper organic layer and transfer it to a new tube.

    • Dry the extract under a gentle stream of nitrogen.

    • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 isopropanol:methanol).

  • LC-MS/MS Parameters:

ParameterValue
LC Column C18 reverse-phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A 10 mM Ammonium Acetate in Water:Methanol (50:50, v/v) with 0.1% Formic Acid
Mobile Phase B 10 mM Ammonium Acetate in Isopropanol:Methanol (80:20, v/v) with 0.1% Formic Acid
Gradient 0-2 min: 30% B; 2-15 min: 30-100% B; 15-20 min: 100% B; 20.1-25 min: 30% B
Flow Rate 0.3 mL/min
Column Temperature 50°C
Injection Volume 5 µL
Ionization Mode Positive Electrospray Ionization (ESI+)
MS/MS Transitions See table below
  • MS/MS Transitions:

AnalytePrecursor Ion (m/z)Product Ion (m/z)
Cholesteryl 11-eicosenoate683.6 [M+NH4]+369.4
Cholesteryl-d7-palmitate (IS)632.6 [M+NH4]+376.4

Note: The exact m/z values may vary slightly depending on the instrument and calibration.

Protocol 2: GC-MS Analysis of Cholesteryl 11-eicosenoate (with Derivatization)
  • Sample Preparation and Derivatization:

    • Perform lipid extraction as described in the LC-MS/MS protocol, including the addition of the internal standard.

    • To the dried lipid extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

    • Add 50 µL of pyridine.

    • Cap the vial tightly and heat at 60°C for 30 minutes.

    • Cool to room temperature before injection.

  • GC-MS Parameters:

ParameterValue
GC Column DB-5ms or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas Helium at a constant flow of 1.0 mL/min
Inlet Temperature 280°C
Injection Mode Splitless
Oven Program Initial 150°C, hold for 1 min; ramp at 15°C/min to 320°C, hold for 10 min
MS Transfer Line 300°C
Ion Source Temp 230°C
Ionization Mode Electron Ionization (EI) at 70 eV
Acquisition Mode Selected Ion Monitoring (SIM)
  • SIM Ions:

AnalyteMonitored Ions (m/z)
Cholesteryl 11-eicosenoate-TMS368, 458
Cholesteryl-d7-palmitate-TMS375, 465

Workflow for Internal Standard Selection

Caption: A decision-making workflow for selecting an appropriate internal standard.

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Validation of LC-MS Methods for Cholesteryl 11-eicosenoate in Human Plasma

For researchers, scientists, and professionals in drug development, the accurate quantification of cholesteryl esters, such as Cholesteryl 11-eicosenoate, in human plasma is critical for understanding lipid metabolism an...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the accurate quantification of cholesteryl esters, such as Cholesteryl 11-eicosenoate, in human plasma is critical for understanding lipid metabolism and its role in various disease states. This guide provides an objective comparison of a validated Liquid Chromatography-Mass Spectrometry (LC-MS) method for this purpose with alternative analytical techniques, supported by experimental data and detailed protocols.

Comparison of Analytical Methods for Cholesteryl Ester Quantification

The selection of an appropriate analytical method for the quantification of Cholesteryl 11-eicosenoate and other cholesteryl esters in human plasma depends on the specific requirements of the study, including sensitivity, specificity, throughput, and the need to differentiate between various ester species. While LC-MS/MS is a powerful and widely used technique, other methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and enzymatic assays offer alternative approaches with their own sets of advantages and limitations.

LC-MS/MS Methods: High Specificity and Sensitivity

LC-MS/MS has emerged as the gold standard for the targeted quantification of a wide range of lipids, including cholesteryl esters. Its high sensitivity and specificity allow for the precise measurement of individual cholesteryl ester species, even at low concentrations.

Table 1: Performance Characteristics of a Representative UPLC-Q-Exactive MS Method for Cholesteryl Ester Analysis

ParameterPerformance
Linearity Linear dynamic range of over 3 orders of magnitude[1]
Limit of Detection (LOD) 1 pmol for cholesteryl esters[1]
Precision (CV%) Intra- and inter-assay CV < 15%
Accuracy 85-115%
Recovery >80%

Table 2: Performance Characteristics of a Representative UHPLC-APCI-MS/MS Method for Cholesteryl Ester Analysis

ParameterPerformance
Linearity (r²) > 0.99
Limit of Quantification (LOQ) 0.1 µg/mL
Precision (CV%) Intra-day: < 10%, Inter-day: < 15%
Accuracy 90-110%
Matrix Effect Minimal with appropriate sample preparation
Alternative Methods: A Comparative Overview

While LC-MS/MS offers unparalleled specificity for individual cholesteryl esters, other methods are available for the analysis of this class of lipids.

Gas Chromatography-Mass Spectrometry (GC-MS): A well-established technique for lipid analysis, GC-MS often requires derivatization to increase the volatility of the analytes. It provides good separation and quantification of different fatty acid methyl esters after hydrolysis of the cholesteryl esters.

Enzymatic Assays: These are typically high-throughput, colorimetric or fluorometric assays that measure total cholesterol after enzymatic hydrolysis of cholesteryl esters. While simple and rapid, they do not provide information on individual cholesteryl ester species.

Table 3: Comparative Performance of Alternative Analytical Methods

MethodPrincipleLinearityPrecision (CV%)AccuracyThroughputSpecificity
GC-MS Gas chromatography separation followed by mass spectrometry detection of derivatized analytes.Good (r² > 0.99)< 10%90-110%ModerateHigh for fatty acid profile (post-hydrolysis)
Enzymatic Assay Enzymatic hydrolysis of cholesteryl esters followed by colorimetric or fluorometric detection of total cholesterol.Good within specified range< 15%85-115%HighLow (measures total cholesterol)

Experimental Protocols

Detailed Experimental Protocol for a Validated LC-MS/MS Method

This protocol is a representative example that can be adapted for the specific quantification of Cholesteryl 11-eicosenoate in human plasma.

1. Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of human plasma, add 10 µL of an internal standard solution (e.g., d7-cholesteryl oleate (B1233923) in isopropanol).

  • Add 1.5 mL of a chloroform:methanol (2:1, v/v) mixture.

  • Vortex for 1 minute to ensure thorough mixing.

  • Centrifuge at 3000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully collect the lower organic phase into a clean tube.

  • Dry the organic extract under a gentle stream of nitrogen at 30°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase B.

2. Liquid Chromatography (UPLC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Acetonitrile:Water (60:40, v/v) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10, v/v) with 10 mM ammonium formate.

  • Gradient Elution:

    • 0-2 min: 30% B

    • 2-12 min: Linear gradient from 30% to 100% B

    • 12-15 min: Hold at 100% B

    • 15.1-18 min: Return to 30% B and equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

3. Mass Spectrometry (Tandem Quadrupole):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for Cholesteryl 11-eicosenoate and the internal standard.

    • Hypothetical transition for Cholesteryl 11-eicosenoate: Precursor ion [M+NH₄]⁺ → Product ion (neutral loss of the fatty acid).

  • Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

4. Data Analysis:

  • Integrate the peak areas of the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Quantify the concentration of Cholesteryl 11-eicosenoate using a calibration curve prepared with known concentrations of the analyte.

Visualizing the Workflow

The following diagram illustrates the key steps in a typical LC-MS/MS workflow for the analysis of Cholesteryl 11-eicosenoate in human plasma.

LCMS_Workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Plasma Human Plasma Sample IS_Addition Internal Standard Spiking Plasma->IS_Addition Extraction Liquid-Liquid Extraction (Chloroform:Methanol) IS_Addition->Extraction Evaporation Drying under Nitrogen Extraction->Evaporation Reconstitution Reconstitution in Mobile Phase Evaporation->Reconstitution LC_Separation UPLC Separation (C18 Column) Reconstitution->LC_Separation MS_Detection Mass Spectrometry (ESI+, MRM) LC_Separation->MS_Detection Peak_Integration Peak Integration MS_Detection->Peak_Integration Quantification Quantification using Calibration Curve Peak_Integration->Quantification Result Concentration of Cholesteryl 11-eicosenoate Quantification->Result

Caption: Experimental workflow for LC-MS/MS analysis of Cholesteryl 11-eicosenoate.

References

Comparative

A Comparative Guide to Cholesteryl Esters in Atherosclerosis Models: The Well-Established Role of Cholesteryl Oleate versus the Enigmatic Profile of Cholesteryl 11-eicosenoate

For Researchers, Scientists, and Drug Development Professionals Introduction Atherosclerosis, a chronic inflammatory disease characterized by the buildup of plaques in arteries, is a leading cause of cardiovascular disea...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atherosclerosis, a chronic inflammatory disease characterized by the buildup of plaques in arteries, is a leading cause of cardiovascular disease. A key feature of these plaques is the accumulation of cholesteryl esters, which are formed when cholesterol is esterified with a fatty acid.[1] This process is central to the formation of foam cells, macrophage or smooth muscle cells laden with lipid droplets, which are a hallmark of early atherosclerotic lesions.[2][3] While the general role of cholesteryl esters is understood, the specific contributions of different cholesteryl ester species are an area of ongoing research.

This guide provides a comparative overview of two such cholesteryl esters: cholesteryl oleate (B1233923) and Cholesteryl 11-eicosenoate. Cholesteryl oleate is a well-documented contributor to atherosclerotic plaque development. In contrast, Cholesteryl 11-eicosenoate remains a largely uninvestigated molecule in the context of this disease, presenting a significant knowledge gap and a potential area for future research.

Cholesteryl Oleate: A Central Figure in Atherogenesis

Cholesteryl oleate is one of the most abundant cholesteryl esters found in atherosclerotic plaques and is strongly implicated in the progression of the disease.[4] Its accumulation within macrophages and smooth muscle cells is a critical step in the formation of foam cells.[2][3]

Quantitative Data on the Effects of Cholesteryl Oleate in Atherosclerosis Models

The following table summarizes quantitative findings from studies investigating the role of oleic acid (the fatty acid component of cholesteryl oleate) and cholesteryl oleate in in vitro and in vivo models of atherosclerosis.

ParameterModel SystemTreatmentKey FindingsReference
Lipid Accumulation Rat Aortic Smooth Muscle CellsOleic Acid (100-500 µmol/L)Dose-dependent increase in intracellular triglycerides and cholesteryl esters, leading to foam cell formation.[2]
Atherosclerotic Lesion Size ApoE-deficient miceOleic Acid enriched dietIncreased plasma free fatty acids and enhanced atherosclerotic lesions in the aortic sinus.[2]
Cholesteryl Ester Synthesis Cocultured Macrophages and Smooth Muscle CellsLipoprotein-Proteoglycan Complex4.4-fold increase in cholesteryl ester mass in smooth muscle cells.[5]
Endogenous Cholesterol Trafficking Rat Smooth Muscle CellsInflammatory mediators (Serum Amyloid A, IL-1β)Increased incorporation of [14C] oleic acid into cholesteryl ester, indicating trafficking of endogenous cholesterol for esterification.[6]
Experimental Protocol: In Vitro Induction of Smooth Muscle Cell-Derived Foam Cells with Oleic Acid

This protocol is adapted from studies demonstrating the induction of foam cells from vascular smooth muscle cells using oleic acid.[2]

Objective: To induce the formation of foam cells from cultured vascular smooth muscle cells (SMCs) by promoting the accumulation of neutral lipids.

Materials:

  • Rat aortic smooth muscle cells (SMCs)

  • DMEM culture medium

  • Fetal Bovine Serum (FBS)

  • Oleic Acid (OA)

  • Phosphate-buffered saline (PBS)

  • 4% Paraformaldehyde

  • Oil Red O staining solution

  • 60% Isopropanol

  • Reagents for triglyceride and cholesteryl ester quantification

Procedure:

  • Cell Culture: Plate rat aortic SMCs on cover slides in six-well plates and maintain in DMEM supplemented with 10% FBS until cells reach approximately 95% confluence.

  • Induction of Foam Cell Formation:

    • Prepare stock solutions of oleic acid.

    • Incubate the confluent SMCs for 48 hours with DMEM containing various concentrations of oleic acid (e.g., 0, 100, 250, and 500 µmol/L).

  • Visualization of Lipid Accumulation (Oil Red O Staining):

    • After the 48-hour incubation, wash the cells with PBS.

    • Fix the cells with 4% paraformaldehyde.

    • Stain with Oil Red O solution to visualize neutral lipids (triglycerides and cholesteryl esters).[7]

  • Biochemical Quantification of Lipids:

    • For parallel wells, lyse the cells after the 48-hour incubation.

    • Measure the intracellular triglyceride and cholesteryl ester content using commercially available kits.

    • Normalize the lipid content to the total cellular protein concentration.

Signaling Pathway: Cholesteryl Oleate-Induced Foam Cell Formation

The formation of foam cells is a complex process involving the uptake of modified lipoproteins, intracellular cholesterol trafficking, and esterification. Cholesteryl oleate accumulation is a key outcome of this pathway.

Foam_Cell_Formation cluster_extracellular Extracellular Space cluster_cell Macrophage / Smooth Muscle Cell Modified_LDL Modified LDL (e.g., oxLDL) Scavenger_Receptors Scavenger Receptors (e.g., CD36, SR-A) Modified_LDL->Scavenger_Receptors Binding Internalization Internalization Scavenger_Receptors->Internalization Lysosome Lysosome Internalization->Lysosome Fusion Free_Cholesterol Free Cholesterol Lysosome->Free_Cholesterol Hydrolysis of Cholesteryl Esters ACAT1 ACAT1 Free_Cholesterol->ACAT1 Esterification Lipid_Droplets Lipid Droplets (Cholesteryl Oleate) ACAT1->Lipid_Droplets Foam_Cell Foam Cell Lipid_Droplets->Foam_Cell Accumulation

Caption: Cholesteryl oleate accumulation in foam cell formation.

Cholesteryl 11-eicosenoate: An Uncharted Territory in Atherosclerosis

In stark contrast to cholesteryl oleate, there is a significant dearth of research on the role of Cholesteryl 11-eicosenoate in atherosclerosis. The fatty acid component, 11-eicosenoic acid (also known as gondoic acid), is a monounsaturated omega-9 fatty acid found in some plant oils and nuts.[8] While some studies have explored the biological activities of 11-eicosenoic acid, its esterified form with cholesterol has not been investigated in the context of atherosclerotic plaque formation.

Known Biological Activities of 11-Eicosenoic Acid Potentially Relevant to Atherosclerosis

The following table summarizes the limited available information on the biological effects of 11-eicosenoic acid that could have implications for atherosclerosis.

Biological EffectModel SystemKey FindingsReference
Anti-inflammatory Activity Kupffer cells treated with LPSInhibited the expression of pro-inflammatory factors (NLRP3, IL-1β, IL-1α, IL-6, COX2, iNOS) and ROS levels.[9]
Immune Modulation Human monocyte cell line (THP-1)Promoted IL-1β and IL-6 production, but inhibited IL-10 production.[10]

It is important to note that one study suggests that methyl cis-11-eicosenoate can trigger an immune response and stimulate the production of inflammatory metabolites, which could be pro-atherogenic.[10] However, this has not been studied in the context of atherosclerosis.

Comparative Analysis and Future Directions

The comparison between cholesteryl oleate and Cholesteryl 11-eicosenoate in the context of atherosclerosis is currently a comparison between a well-established pathogenic molecule and a largely unknown entity. While cholesteryl oleate is a known component of atherosclerotic plaques and a key driver of foam cell formation, the role of Cholesteryl 11-eicosenoate is entirely speculative and based on the limited and somewhat contradictory findings related to its fatty acid constituent.

The clear research gap concerning Cholesteryl 11-eicosenoate presents an opportunity for future investigations. A direct comparative study is warranted to determine if this cholesteryl ester has pro-atherogenic, anti-atherogenic, or neutral effects.

Proposed Experimental Workflow for Comparative Analysis

The following diagram outlines a potential experimental workflow to compare the effects of Cholesteryl 11-eicosenoate and cholesteryl oleate in atherosclerosis models.

Comparative_Workflow cluster_invitro In Vitro Studies cluster_invivo In Vivo Studies Macrophages Macrophage Cell Line (e.g., RAW264.7, THP-1) Treatment Treatment with: - Cholesteryl Oleate - Cholesteryl 11-eicosenoate - Control Macrophages->Treatment SMCs Smooth Muscle Cells SMCs->Treatment Foam_Cell_Assay Foam Cell Formation Assay (Oil Red O Staining) Treatment->Foam_Cell_Assay Gene_Expression Gene Expression Analysis (Inflammatory Markers, Lipid Metabolism Genes) Treatment->Gene_Expression Cytokine_Assay Cytokine Secretion Assay (ELISA) Treatment->Cytokine_Assay Plaque_Analysis Atherosclerotic Plaque Analysis (Aortic Root Staining) Foam_Cell_Assay->Plaque_Analysis Correlate Inflammation_Markers Systemic and Plaque Inflammation Markers Gene_Expression->Inflammation_Markers Correlate ApoE_Mice ApoE-/- or LDLr-/- Mice Diet High-Fat Diet Supplemented with: - Cholesteryl Oleate - Cholesteryl 11-eicosenoate - Control Diet ApoE_Mice->Diet Diet->Plaque_Analysis Lipid_Profile Plasma Lipid Profile Analysis Diet->Lipid_Profile Diet->Inflammation_Markers

Caption: Proposed workflow for comparing cholesteryl esters in atherosclerosis.

Conclusion

The current body of scientific literature firmly establishes cholesteryl oleate as a significant contributor to the pathogenesis of atherosclerosis. In contrast, Cholesteryl 11-eicosenoate remains an enigmatic molecule in this field. The limited data on its fatty acid component, 11-eicosenoic acid, suggests potential immunomodulatory effects, but direct evidence of its role in atherosclerosis is absent. This guide highlights the critical need for further research to elucidate the potential impact of Cholesteryl 11-eicosenoate on cardiovascular health and to determine whether it represents a novel therapeutic target or a benign bystander in the complex landscape of atherosclerosis.

References

Validation

A Researcher's Guide to Cross-Validation of Cholesteryl 11-eicosenoate Data Between Laboratories

For Researchers, Scientists, and Drug Development Professionals The accurate and reproducible quantification of lipid species is paramount in biomedical research and drug development. Cholesteryl 11-eicosenoate, a choles...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The accurate and reproducible quantification of lipid species is paramount in biomedical research and drug development. Cholesteryl 11-eicosenoate, a cholesteryl ester, plays significant roles in lipid metabolism and has been implicated in various physiological and pathological processes. As research on this lipid expands, the ability to compare and pool data from different laboratories has become increasingly critical. However, inherent variability in analytical methods can lead to discrepancies in reported concentrations, hindering collaborative efforts and meta-analyses.

This guide provides a framework for the cross-validation of Cholesteryl 11-eicosenoate data, offering a comparative overview of analytical approaches and best practices for ensuring data harmonization. By implementing standardized protocols and participating in inter-laboratory comparison studies, researchers can enhance the reliability and comparability of their findings.

Data Presentation: A Comparative Framework

Achieving consistency in quantitative analysis across different laboratories requires a systematic comparison of results. The following table presents a hypothetical inter-laboratory comparison for the quantification of Cholesteryl 11-eicosenoate in a shared human plasma reference sample. This structure allows for a clear assessment of accuracy and precision between participating labs.

Parameter Lab A Lab B Lab C Reference Value *
Mean Concentration (µg/mL) 1.251.181.351.22
Standard Deviation (µg/mL) 0.080.110.090.05
Coefficient of Variation (%) 6.49.36.74.1
Analytical Method LC-MS/MSGC-MSLC-MS/MSID-MS
Internal Standard CE (17:0)d7-CholesterolCE (19:0)d7-CE (18:1)
Ionization Mode ESI (+)EIAPCI (+)ESI (+)

*Reference value established by a certified reference laboratory using isotope dilution mass spectrometry (ID-MS).

Experimental Protocols

Detailed and standardized experimental protocols are the cornerstone of reproducible research. The following is a representative protocol for the quantification of Cholesteryl 11-eicosenoate using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a widely adopted method for lipid analysis.[1][2]

Sample Preparation and Lipid Extraction
  • Sample Thawing: Thaw plasma or serum samples on ice to minimize enzymatic activity.

  • Internal Standard Spiking: Add a known amount of an appropriate internal standard (e.g., Cholesteryl Heptadecanoate - CE 17:0) to each sample. The internal standard should be a non-endogenous lipid with similar chemical properties to the analyte.

  • Lipid Extraction (Folch Method):

    • To 100 µL of plasma, add 2 mL of a chloroform:methanol (2:1, v/v) solution.

    • Vortex vigorously for 2 minutes.

    • Add 500 µL of 0.9% NaCl solution and vortex again for 1 minute.

    • Centrifuge at 2,000 x g for 10 minutes to induce phase separation.

    • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

  • Drying and Reconstitution:

    • Dry the collected organic phase under a gentle stream of nitrogen.

    • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., acetonitrile:isopropanol, 1:1, v/v).

LC-MS/MS Analysis
  • Chromatographic Separation:

    • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

    • Column: A C18 reversed-phase column is commonly used for separating cholesteryl esters.

    • Mobile Phase: A gradient of two or more solvents is typically employed. For example, a gradient of water with 0.1% formic acid and acetonitrile/isopropanol.

    • Flow Rate: A flow rate of 0.2-0.5 mL/min is common.

    • Injection Volume: 5-10 µL of the reconstituted sample.

  • Mass Spectrometry Detection:

    • Mass Spectrometer: A triple quadrupole mass spectrometer is ideal for targeted quantification.

    • Ionization Source: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) in positive ion mode.

    • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both Cholesteryl 11-eicosenoate and the internal standard. For cholesteryl esters, a common precursor ion is the ammoniated adduct [M+NH4]+, which fragments to produce a characteristic product ion of m/z 369.3 (the cholesteryl cation).[3]

    • Data Acquisition: Acquire data using the instrument's software, ensuring optimal collision energies and other MS parameters.

Quantification and Quality Control
  • Calibration Curve: Prepare a series of calibration standards with known concentrations of Cholesteryl 11-eicosenoate and a fixed concentration of the internal standard. Plot the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

  • Data Analysis: Determine the concentration of Cholesteryl 11-eicosenoate in the unknown samples by interpolating their peak area ratios from the calibration curve.

  • Quality Control: Include quality control (QC) samples at low, medium, and high concentrations within each analytical run to assess accuracy and precision.

Harmonization and Best Practices for Inter-Laboratory Comparison

Achieving data comparability across different laboratories is a significant challenge, primarily due to variations in analytical platforms, reagents, and data processing workflows.[4] The following strategies can help mitigate these discrepancies:

  • Participation in Standardization Programs: Programs like the CDC's Lipids Standardization Program provide external validation of a laboratory's accuracy and precision for lipid measurements.[5][6]

  • Use of Certified Reference Materials (CRMs): Analyzing a common, well-characterized reference material, such as the NIST Standard Reference Material (SRM) 1950, allows for the normalization of data and the identification of systematic biases between laboratories.[4][7]

  • Harmonized Protocols: Whenever possible, participating laboratories should agree upon and use harmonized protocols for sample handling, extraction, and analysis.

  • Round-Robin Studies: In a round-robin or ring trial, identical samples are sent to multiple laboratories for analysis. The results are then centrally collected and analyzed to assess inter-laboratory variability.

Visualizing Workflows for Clarity

To facilitate a clearer understanding of the processes involved in both the analytical method and the cross-validation study, the following diagrams have been generated.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing start Plasma/Serum Sample spike Spike Internal Standard start->spike extract Lipid Extraction (e.g., Folch) spike->extract dry Dry Down Extract extract->dry reconstitute Reconstitute in Mobile Phase dry->reconstitute inject Inject Sample reconstitute->inject separate Chromatographic Separation (C18) inject->separate ionize Ionization (ESI/APCI) separate->ionize detect MS/MS Detection (MRM) ionize->detect integrate Peak Integration detect->integrate calibrate Calibration Curve integrate->calibrate quantify Quantification calibrate->quantify end Result quantify->end Final Concentration G cluster_setup Study Setup cluster_analysis Independent Analysis cluster_data Data Compilation & Review cluster_harmonization Harmonization protocol Develop Harmonized Protocol samples Prepare & Distribute Reference Samples protocol->samples lab_a Lab A Analysis samples->lab_a lab_b Lab B Analysis samples->lab_b lab_c Lab C Analysis samples->lab_c compile Central Data Compilation lab_a->compile lab_b->compile lab_c->compile compare Statistical Comparison compile->compare bias Identify Systematic Bias compare->bias adjust Method Adjustment/ Normalization bias->adjust reanalyze Re-analysis (Optional) adjust->reanalyze end Comparable Results reanalyze->end Harmonized Data

References

Comparative

quantitative comparison of Cholesteryl 11-eicosenoate levels in healthy vs. diseased tissue

For Researchers, Scientists, and Drug Development Professionals Data Presentation: Cholesteryl Ester Alterations in Disease The accumulation and altered composition of cholesteryl esters are implicated in several disease...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Cholesteryl Ester Alterations in Disease

The accumulation and altered composition of cholesteryl esters are implicated in several diseases, including cancer, atherosclerosis, and neurodegenerative disorders. The following table summarizes findings from studies that have quantified cholesteryl esters in diseased tissues compared to healthy counterparts.

Disease StateTissue/Sample TypeKey Findings on Cholesteryl Ester LevelsSpecific Cholesteryl Esters AnalyzedReference(s)
Breast Cancer Tumor TissueHigher total cholesteryl ester content is associated with higher tumor grade, increased proliferation (Ki-67), and tumor necrosis.Total Cholesteryl Esters[1]
Atherosclerosis Atherosclerotic PlaquesIncreased accumulation of cholesteryl esters is a hallmark of atherosclerotic lesions. The ratio of cholesteryl linoleate (B1235992) to oleate (B1233923) in plaques is different from that in plasma, suggesting local metabolic changes.Cholesteryl Palmitate, Cholesteryl Oleate, Cholesteryl Linoleate[2][3]
Alzheimer's Disease PlasmaReduced levels of several long-chain cholesteryl esters were observed in the plasma of Alzheimer's disease patients compared to healthy controls.Cholesteryl esters with acyl chains of 32:0, 34:0, 34:6, 32:4, and 33:6[4][5][6][7][8]

Experimental Protocols

The quantification of specific cholesteryl esters like Cholesteryl 11-eicosenoate in biological samples requires sensitive and specific analytical techniques. Liquid Chromatography-Mass Spectrometry (LC-MS) is a widely used method for this purpose.

Protocol: Quantification of Cholesteryl Esters by LC-MS

This protocol provides a general framework for the analysis of cholesteryl esters in mammalian tissues.

1. Lipid Extraction:

  • Homogenize tissue samples in a suitable solvent, such as a mixture of chloroform (B151607) and methanol (B129727) (2:1, v/v), to extract lipids.

  • Add an internal standard, such as cholesterol-d7 (B27314) or a cholesteryl ester with an odd-chain fatty acid (e.g., cholesteryl heptadecanoate), to the extraction solvent to allow for accurate quantification.

  • After extraction, the organic phase containing the lipids is separated, dried under a stream of nitrogen, and then reconstituted in a solvent compatible with the LC-MS system (e.g., 2:1 v/v chloroform:methanol).[9]

2. Liquid Chromatography (LC) Separation:

3. Mass Spectrometry (MS) Detection:

  • Couple the LC system to a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (QTOF) or an Orbitrap mass analyzer, equipped with an electrospray ionization (ESI) source.[9][10][11][12]

  • Operate the mass spectrometer in positive ion mode to detect cholesteryl esters as their ammoniated or sodiated adducts.

  • For quantification, use tandem mass spectrometry (MS/MS) in a neutral loss scan mode. The collision-induced dissociation of the precursor ion results in a characteristic neutral loss of the cholesterol backbone (368.5 Da), allowing for the specific detection of various cholesteryl esters.[13]

4. Data Analysis:

  • Identify individual cholesteryl ester species based on their retention time and mass-to-charge ratio (m/z).

  • Quantify the abundance of each cholesteryl ester by comparing its peak area to that of the internal standard.

Mandatory Visualization

Below are diagrams illustrating a key signaling pathway involving cholesterol and a typical experimental workflow for cholesteryl ester analysis.

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analytical Phase cluster_output Output tissue Diseased or Healthy Tissue homogenization Homogenization in Chloroform:Methanol tissue->homogenization extraction Lipid Extraction with Internal Standard homogenization->extraction lc_separation LC Separation (Reverse-Phase) extraction->lc_separation Reconstituted Lipid Extract ms_detection MS Detection (ESI-QTOF/Orbitrap) lc_separation->ms_detection data_analysis Data Analysis and Quantification ms_detection->data_analysis results Quantitative Cholesteryl Ester Profile data_analysis->results

Caption: Experimental workflow for quantitative analysis of cholesteryl esters.

cholesterol_metabolism cluster_cellular Intracellular Cholesterol Homeostasis ldl_r LDL Receptor lysosome Lysosome ldl_r->lysosome ldl LDL (Cholesteryl Esters) ldl->ldl_r Uptake free_chol Free Cholesterol Pool lysosome->free_chol Hydrolysis acat ACAT free_chol->acat efflux Cholesterol Efflux (e.g., via ABCA1) free_chol->efflux ce_storage Cholesteryl Ester Storage (Lipid Droplets) acat->ce_storage Esterification ce_storage->free_chol Hydrolysis synthesis De Novo Synthesis (from Acetyl-CoA) synthesis->free_chol

Caption: Simplified overview of cellular cholesterol metabolism.

References

Validation

A Comparative Analysis of Cholesteryl 11-eicosenoate Quantification: GC-MS vs. LC-MS

For Researchers, Scientists, and Drug Development Professionals The accurate quantification of cholesteryl esters, such as Cholesteryl 11-eicosenoate, is critical in various fields of research, including the study of car...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of cholesteryl esters, such as Cholesteryl 11-eicosenoate, is critical in various fields of research, including the study of cardiovascular diseases, metabolic disorders, and drug delivery systems. The two most prominent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of these methods, supported by experimental data, to aid researchers in selecting the most suitable technique for their specific needs.

At a Glance: GC-MS vs. LC-MS for Cholesteryl Ester Analysis

FeatureGas Chromatography-Mass Spectrometry (GC-MS)Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle Separation of volatile and thermally stable compounds in the gas phase.Separation of compounds in the liquid phase.
Derivatization Typically required for cholesteryl esters to increase volatility.[1][2][3]Generally not required, allowing for a more direct analysis.[1][2]
Sample Throughput Lower, due to longer run times and sample preparation.[1][2]Higher, with shorter run times and simpler sample preparation.[3]
Sensitivity Can be very sensitive, but may be limited by derivatization efficiency.Often offers excellent sensitivity without the need for derivatization.[4]
Selectivity High, especially with high-resolution instruments.High, particularly with tandem MS (MS/MS) for specific fragment monitoring.
Robustness Well-established and robust, often used for reference methods.[3]Highly robust, with modern instruments offering excellent reproducibility.
Instrumentation Cost Generally lower initial cost compared to high-end LC-MS systems.Can have a higher initial cost, especially for high-resolution tandem MS systems.
Primary Application Suited for targeted analysis of known compounds and when high chromatographic resolution is paramount.Ideal for high-throughput screening, analysis of complex biological matrices, and thermally labile compounds.

Quantitative Performance Data

The following tables summarize typical performance metrics for the analysis of cholesteryl esters using GC-MS and LC-MS. The data is compiled from various studies and represents a general overview of what can be expected from each technique.

Table 1: GC-MS Performance for Cholesteryl Ester Analysis

ParameterTypical ValueReference
Linearity (r²) > 0.99[4]
Limit of Quantification (LOQ) 0.2 - 10.0 µg/mL[4]
Precision (% CV) 1.1 - 9.8%[4]
Accuracy (% Bias) 75.9 - 125.1%[4]
Recovery 26.1 - 64.0%[4]

Table 2: LC-MS/MS Performance for Cholesteryl Ester Analysis

ParameterTypical ValueReference
Linearity (r²) > 0.99
Limit of Detection (LOD) 0.04 mg/dL (for total cholesteryl esters)[3]
Precision (% CV) Intra-day: 5.0%, Inter-day: 8.5% (for total cholesteryl esters)[3]
Accuracy (% Bias) -10.2% (for total cholesterol)[3]
Recovery 91.85 - 104.83%[5]

Experimental Protocols

Detailed methodologies for the analysis of Cholesteryl 11-eicosenoate by GC-MS and LC-MS are provided below. These protocols are generalized and may require optimization for specific sample matrices and instrumentation.

GC-MS Experimental Protocol

This protocol involves lipid extraction, saponification to release the fatty acid (11-eicosenoic acid) and cholesterol, followed by derivatization for GC-MS analysis.

  • Lipid Extraction:

    • Homogenize the sample (e.g., tissue, cells) in a chloroform:methanol (2:1, v/v) mixture.

    • Vortex thoroughly and centrifuge to separate the phases.

    • Collect the lower organic phase containing the lipids.

    • Dry the lipid extract under a stream of nitrogen.

  • Saponification:

    • Re-dissolve the dried lipid extract in a known volume of ethanolic potassium hydroxide.

    • Incubate at 60-80°C for 1-2 hours to hydrolyze the cholesteryl ester.

    • Acidify the solution with hydrochloric acid to protonate the fatty acids.

  • Extraction of Fatty Acids and Cholesterol:

    • Extract the fatty acids and cholesterol from the acidified solution using a non-polar solvent like hexane (B92381) or petroleum ether.

    • Repeat the extraction twice.

    • Pool the organic extracts and dry under nitrogen.

  • Derivatization:

    • To the dried extract, add a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) to create trimethylsilyl (B98337) (TMS) ethers of cholesterol and the fatty acid methyl ester (after methylation).

    • Alternatively, for fatty acid analysis, methylate the fatty acids using BF3-methanol.

    • Heat the mixture at 60-70°C for 30-60 minutes.

    • Evaporate the excess derivatizing agent under nitrogen.

    • Reconstitute the sample in a suitable solvent (e.g., hexane) for GC-MS injection.

  • GC-MS Analysis:

    • Gas Chromatograph: Agilent 6890 Plus or similar.

    • Column: MXT-1 cross-linked dimethylpolysiloxane capillary column (30 m × 0.25 mm inner diameter, 0.25 μm film thickness).[4]

    • Injector: Splitless mode at 280°C.

    • Oven Program: Initial temperature of 260°C for 3 min, ramp to 320°C at 10°C/min, then to 330°C at 2°C/min (hold for 8 min), and a final ramp to 380°C at 30°C/min (hold for 3 min).[4]

    • Mass Spectrometer: Agilent 5975C MSD or similar.

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Ion Source Temperature: 230°C.[4]

    • Detection: Selected Ion Monitoring (SIM) mode for target ions of the derivatized analytes.

LC-MS/MS Experimental Protocol

This protocol allows for the direct analysis of intact Cholesteryl 11-eicosenoate without derivatization.

  • Lipid Extraction:

    • Employ a "one-pot" extraction method by adding the sample to a 96-well plate.

    • Add a solution of isopropanol (B130326) containing an appropriate internal standard (e.g., d7-cholesteryl palmitate).

    • Vortex and centrifuge the plate to precipitate proteins.

    • Transfer the supernatant containing the lipids for LC-MS/MS analysis.

  • LC-MS/MS Analysis:

    • Liquid Chromatograph: Agilent 1290 Infinity II UHPLC system or similar.[2]

    • Column: Kinetex HILIC, 1.7 µm, 2.1 × 50 mm.[3]

    • Mobile Phase A: Hexanes with 0.05% isopropanol.[3]

    • Mobile Phase B: Hexanes with 5% ethanol (B145695) and 0.05% isopropanol.[3]

    • Flow Rate: 600 µL/min.[3]

    • Gradient: Start at 2% B, increase to 4% B over 0.5 min, then to 80% B over 1.0 min, return to 2% B in 0.1 min, and hold for 0.9 min.[3]

    • Mass Spectrometer: Agilent 6545 Quadrupole Time of Flight (QTOF) or a triple quadrupole mass spectrometer.[2]

    • Ionization: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode.

    • Detection: Multiple Reaction Monitoring (MRM) for the specific precursor-to-product ion transition of Cholesteryl 11-eicosenoate. For cholesteryl esters, a common product ion is m/z 369.3, corresponding to the cholesteryl cation.[6]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the analysis of Cholesteryl 11-eicosenoate by GC-MS and LC-MS.

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis Analysis Sample Biological Sample Extraction Lipid Extraction (Chloroform:Methanol) Sample->Extraction   Saponification Saponification (Ethanolic KOH) Extraction->Saponification   Derivatization Derivatization (e.g., Silylation) Saponification->Derivatization   GCMS GC-MS Analysis Derivatization->GCMS   Data Data Acquisition & Processing GCMS->Data  

Caption: GC-MS workflow for Cholesteryl 11-eicosenoate analysis.

LCMS_Workflow cluster_prep Sample Preparation cluster_analysis Analysis Sample Biological Sample Extraction One-Pot Extraction (Isopropanol) Sample->Extraction   LCMS LC-MS/MS Analysis Extraction->LCMS   Data Data Acquisition & Processing LCMS->Data  

Caption: LC-MS/MS workflow for Cholesteryl 11-eicosenoate analysis.

Conclusion

Both GC-MS and LC-MS are powerful and reliable techniques for the quantitative analysis of Cholesteryl 11-eicosenoate.

GC-MS is a well-established method that provides excellent chromatographic separation and is a robust choice for targeted analysis. However, the requirement for derivatization and longer analysis times can make it less suitable for high-throughput applications.[1][2][3]

LC-MS/MS offers the significant advantages of direct analysis without derivatization, faster sample throughput, and high sensitivity, making it the preferred method for large-scale studies and the analysis of complex biological samples.[1][2][3]

The ultimate choice between GC-MS and LC-MS will depend on the specific research question, the number of samples, the available instrumentation, and the desired level of analytical detail. For researchers requiring high throughput and simplified sample preparation, LC-MS/MS is the recommended approach. For applications where established protocols and high-resolution chromatography are the primary concerns, GC-MS remains a valuable tool.

References

Validation

Confirming the Identity of Cholesteryl 11-Eicosenoate: A Comparative Guide to High-Resolution Mass Spectrometry and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of high-resolution mass spectrometry (HRMS) for the definitive identification of Cholesteryl 11-eicosenoate agai...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of high-resolution mass spectrometry (HRMS) for the definitive identification of Cholesteryl 11-eicosenoate against alternative analytical techniques. Supporting experimental data and detailed protocols are presented to assist researchers in selecting the most appropriate methodology for their specific needs.

The accurate identification of lipid species such as Cholesteryl 11-eicosenoate, a cholesteryl ester of the omega-9 fatty acid gondoic acid, is crucial for understanding its role in various biological processes. While several analytical methods are available, high-resolution mass spectrometry, particularly when coupled with liquid chromatography (LC-HRMS), has emerged as a powerful tool for the unambiguous characterization of complex lipids.

Performance Comparison of Analytical Techniques

The selection of an analytical technique for the identification of Cholesteryl 11-eicosenoate depends on the specific requirements of the study, such as sensitivity, specificity, and throughput. High-resolution mass spectrometry offers unparalleled mass accuracy and resolving power, enabling the differentiation of isobaric interferences, a common challenge in lipidomics.

TechniquePrincipleAdvantagesDisadvantages
High-Resolution Mass Spectrometry (HRMS) Measures mass-to-charge ratio with high accuracy and resolution, providing elemental composition.High specificity and sensitivity; accurate mass measurements reduce ambiguity; capable of resolving isobaric species.[1]Higher instrument cost; may require specialized expertise for data analysis.
Gas Chromatography-Mass Spectrometry (GC-MS) Separates volatile compounds based on their boiling points and detects them by mass spectrometry.High chromatographic resolution; established libraries for spectral matching.Requires derivatization of non-volatile lipids like cholesteryl esters, which can be time-consuming and introduce artifacts.[2][3]
Thin-Layer Chromatography (TLC) Separates compounds based on their affinity for a stationary phase.Simple, low-cost, and useful for initial screening and purification.Low resolution and sensitivity; not suitable for unambiguous identification or quantification alone.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for the analysis of cholesteryl esters using LC-HRMS and GC-MS.

High-Resolution LC-MS/MS for Cholesteryl 11-Eicosenoate

This protocol is adapted from established lipidomics workflows for the analysis of cholesteryl esters in biological matrices.[4][5]

1. Lipid Extraction:

  • Homogenize tissue or cell samples.

  • Perform a liquid-liquid extraction using a chloroform/methanol/water (Folch method) or methyl-tert-butyl ether (MTBE) based solvent system to isolate the lipid fraction.

  • Dry the lipid extract under a stream of nitrogen.

2. Liquid Chromatography Separation:

  • Reconstitute the dried lipid extract in an appropriate solvent (e.g., isopropanol/acetonitrile).

  • Inject the sample onto a reverse-phase C18 column.

  • Use a gradient elution with mobile phases consisting of acetonitrile/water and isopropanol/acetonitrile with an ammonium (B1175870) formate (B1220265) or acetate (B1210297) additive to facilitate ionization.

3. High-Resolution Mass Spectrometry Analysis:

  • Perform analysis on a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

  • Acquire data in positive ion mode, monitoring for the characteristic ammonium adduct [M+NH4]+ of Cholesteryl 11-eicosenoate.

  • For confirmation, perform tandem mass spectrometry (MS/MS) to observe the characteristic neutral loss of the fatty acid and the formation of the cholesteryl cation fragment (m/z 369.35).[6]

GC-MS Analysis of Cholesteryl Esters (including 11-Eicosenoate)

This protocol involves the derivatization of the cholesteryl ester to a more volatile form suitable for gas chromatography.[3]

1. Saponification and Extraction:

  • Hydrolyze the cholesteryl ester sample using a strong base (e.g., KOH in ethanol) to release the free fatty acid (11-eicosenoic acid) and cholesterol.

  • Extract the fatty acid and cholesterol using an organic solvent like hexane.

2. Derivatization:

  • Convert the fatty acid to its fatty acid methyl ester (FAME) using a reagent such as BF3-methanol.

  • Derivatize the cholesterol to a trimethylsilyl (B98337) (TMS) ether using a silylating agent (e.g., BSTFA).

3. GC-MS Analysis:

  • Inject the derivatized sample into a gas chromatograph equipped with a suitable capillary column (e.g., a polar column for FAME analysis).

  • Use a temperature gradient to separate the components.

  • Detect the eluting compounds using a mass spectrometer, comparing the resulting mass spectra to known libraries for identification.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the comprehensive analysis of cholesteryl esters from a biological sample, a process that would include the identification of Cholesteryl 11-eicosenoate.

G cluster_sample_prep Sample Preparation cluster_analysis Analytical Methods cluster_hrms LC-HRMS cluster_gcms GC-MS (Alternative) cluster_data Data Analysis Biological_Sample Biological Sample (Tissue, Plasma, Cells) Lipid_Extraction Lipid Extraction (e.g., Folch/MTBE) Biological_Sample->Lipid_Extraction Extract_Drying Extract Drying Lipid_Extraction->Extract_Drying Reconstitution Reconstitution Extract_Drying->Reconstitution LC_Separation Reverse-Phase LC Separation Reconstitution->LC_Separation Saponification Saponification Reconstitution->Saponification HRMS_Detection HRMS Detection (+ESI/APCI) LC_Separation->HRMS_Detection MSMS_Fragmentation MS/MS Fragmentation HRMS_Detection->MSMS_Fragmentation Data_Acquisition Data Acquisition MSMS_Fragmentation->Data_Acquisition Derivatization Derivatization (FAME/TMS) Saponification->Derivatization GC_Separation GC Separation Derivatization->GC_Separation MS_Detection MS Detection GC_Separation->MS_Detection MS_Detection->Data_Acquisition Peak_Integration Peak Integration Data_Acquisition->Peak_Integration Database_Search Database Search & Spectral Matching Peak_Integration->Database_Search Identification Identification of Cholesteryl 11-eicosenoate Database_Search->Identification

Cholesteryl Ester Analysis Workflow

Biological Context and Signaling

While a specific signaling pathway dedicated to Cholesteryl 11-eicosenoate is not extensively documented, its constituent fatty acid, 11-eicosenoic acid (gondoic acid), is an omega-9 monounsaturated fatty acid. Omega-9 fatty acids are known to play roles in modulating inflammatory responses and influencing lipid metabolism.[7][8][9] The esterification of gondoic acid to cholesterol suggests its involvement in cholesterol transport and storage within lipoproteins and lipid droplets. Dysregulation of cholesteryl ester metabolism is a hallmark of several diseases, including atherosclerosis.[10] Further research into the specific biological functions of Cholesteryl 11-eicosenoate may reveal its participation in cellular signaling cascades related to lipid homeostasis and inflammation.

The following diagram illustrates the general pathway of cholesterol esterification and its potential downstream involvement.

G cluster_synthesis Synthesis cluster_transport Transport & Storage cluster_function Potential Functions Cholesterol Cholesterol ACAT_LCAT ACAT / LCAT Cholesterol->ACAT_LCAT Gondoic_Acid 11-Eicosenoic Acid (Gondoic Acid) Gondoic_Acid->ACAT_LCAT CE Cholesteryl 11-eicosenoate ACAT_LCAT->CE Lipoproteins Incorporation into Lipoproteins (VLDL, LDL) CE->Lipoproteins Lipid_Droplets Storage in Lipid Droplets CE->Lipid_Droplets Cholesterol_Homeostasis Cholesterol Homeostasis Lipoproteins->Cholesterol_Homeostasis Lipid_Droplets->Cholesterol_Homeostasis Membrane_Fluidity Modulation of Membrane Fluidity Cholesterol_Homeostasis->Membrane_Fluidity Inflammatory_Signaling Inflammatory Signaling Modulation Cholesterol_Homeostasis->Inflammatory_Signaling

Cholesteryl Ester Formation and Role

References

Comparative

comparing the effects of Cholesteryl 11-eicosenoate and other cholesteryl esters on membrane fluidity

A Comparative Analysis of the Effects of Cholesteryl Esters on Membrane Fluidity For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the effects of Cholestery...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Analysis of the Effects of Cholesteryl Esters on Membrane Fluidity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the effects of Cholesteryl 11-eicosenoate and other cholesteryl esters on the fluidity of lipid membranes. Understanding these interactions is crucial for research in cell membrane biology, drug delivery systems, and the pathology of diseases involving lipid metabolism. While direct comparative experimental data for Cholesteryl 11-eicosenoate is limited in publicly available literature, this guide extrapolates its expected effects based on established biophysical principles and data from structurally similar cholesteryl esters.

The fluidity of a cell membrane is a critical parameter that influences a vast array of cellular functions, including the activity of membrane-bound enzymes and receptors, ion transport, and signal transduction. Cholesteryl esters, primarily known as the storage and transport form of cholesterol, can also integrate into cellular membranes and modulate their physical properties.[1] The effect of a given cholesteryl ester on membrane fluidity is largely determined by the structure of its fatty acyl chain, specifically its length and degree of unsaturation.

Impact of Acyl Chain Structure on Membrane Fluidity

The introduction of cholesteryl esters into a phospholipid bilayer can either decrease or increase membrane fluidity. This is primarily dictated by the packing of the fatty acyl chains.

  • Saturated Acyl Chains: Cholesteryl esters with saturated fatty acyl chains, such as cholesteryl stearate, can pack tightly with the phospholipid acyl chains, leading to a more ordered and less fluid membrane.

  • Unsaturated Acyl Chains: The presence of cis double bonds in the acyl chain introduces kinks, which disrupt the ordered packing of the lipids. This disruption increases the free volume within the bilayer, thereby enhancing membrane fluidity.[2] The extent of this fluidizing effect is dependent on the number and position of the double bonds.

Cholesteryl 11-eicosenoate, with its C20:1 monounsaturated acyl chain, is expected to increase membrane fluidity by disrupting the packing of phospholipid acyl chains.

Quantitative Comparison of Cholesteryl Ester Effects

The following table summarizes the expected effects of various cholesteryl esters on membrane fluidity, based on their acyl chain composition. The effects are quantified in terms of changes to the main phase transition temperature (Tm) and enthalpy (ΔH) as measured by Differential Scanning Calorimetry (DSC), and fluorescence anisotropy (r) of a probe like 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH).

Cholesteryl EsterAcyl ChainTypeExpected Effect on Tm (DSC)Expected Effect on ΔH (DSC)Expected Effect on Fluorescence Anisotropy (r)
Cholesteryl Stearate C18:0SaturatedMinimal change or slight increaseBroadens transitionIncreases 'r' (decreases fluidity)
Cholesteryl Oleate C18:1 (Δ9)MonounsaturatedDecreaseBroadens transition, decreases enthalpyDecreases 'r' (increases fluidity)
Cholesteryl 11-eicosenoate C20:1 (Δ11)MonounsaturatedDecreaseBroadens transition, decreases enthalpyDecreases 'r' (increases fluidity)
Cholesteryl Linoleate C18:2 (Δ9, 12)PolyunsaturatedSignificant decreaseBroadens transition, significantly decreases enthalpySignificantly decreases 'r' (increases fluidity)
Cholesteryl Arachidonate C20:4 (Δ5, 8, 11, 14)PolyunsaturatedVery significant decreaseBroadens transition, very significantly decreases enthalpyVery significantly decreases 'r' (increases fluidity)

Experimental Methodologies

The data presented and inferred in this guide are based on two primary biophysical techniques for assessing membrane fluidity: Differential Scanning Calorimetry and Fluorescence Anisotropy.

Differential Scanning Calorimetry (DSC)

DSC is a thermodynamic technique used to measure the heat changes that occur in a sample as it is heated or cooled.[3] For lipid membranes, DSC is instrumental in determining the gel-to-liquid crystalline phase transition temperature (Tm). The incorporation of molecules like cholesteryl esters into the lipid bilayer can alter the Tm and the enthalpy (ΔH) of this transition, providing a quantitative measure of their effect on membrane fluidity.[4]

Experimental Protocol for DSC:

  • Liposome (B1194612) Preparation:

    • A model phospholipid, such as dipalmitoylphosphatidylcholine (DPPC), and the desired cholesteryl ester are co-dissolved in a chloroform/methanol (2:1, v/v) solvent mixture at a specific molar ratio.

    • The solvent is evaporated under a stream of nitrogen gas to form a thin lipid film on the wall of a glass tube.

    • The lipid film is dried under vacuum for at least 2 hours to remove any residual solvent.

    • The film is hydrated with a buffer solution (e.g., PBS, pH 7.4) by vortexing at a temperature above the Tm of the primary phospholipid to form multilamellar vesicles (MLVs).

    • For unilamellar vesicles, the MLV suspension can be subjected to extrusion through polycarbonate filters of a defined pore size.

  • DSC Measurement:

    • The liposome suspension and a reference buffer are loaded into the sample and reference pans of the DSC instrument, respectively.

    • The samples are scanned over a temperature range that encompasses the phase transition of the lipid, typically at a scan rate of 1-2°C/min.

    • The resulting thermogram (heat flow vs. temperature) is analyzed to determine the Tm (the peak of the transition) and the ΔH (the area under the peak).

Fluorescence Anisotropy

This technique measures the rotational mobility of a fluorescent probe embedded within the lipid bilayer.[5] The probe, commonly 1,6-diphenyl-1,3,5-hexatriene (DPH), has a fluorescence emission that is polarized. The degree of polarization, or anisotropy (r), is inversely proportional to its rotational freedom.[6] A more fluid membrane allows for faster rotation of the probe, resulting in lower anisotropy values.

Experimental Protocol for Fluorescence Anisotropy:

  • Liposome Preparation with Probe:

    • Liposomes containing the cholesteryl ester of interest are prepared as described in the DSC protocol.

    • The fluorescent probe (e.g., DPH in methanol) is added to the lipid mixture before the solvent evaporation step, typically at a probe-to-lipid molar ratio of 1:500.

  • Anisotropy Measurement:

    • The liposome suspension is placed in a temperature-controlled cuvette in a fluorescence spectrophotometer equipped with polarizers.

    • The sample is excited with vertically polarized light at the probe's excitation wavelength (e.g., ~360 nm for DPH).

    • The fluorescence emission is measured at the probe's emission wavelength (e.g., 430 nm for DPH) with the emission polarizer oriented both parallel (IVV~) and perpendicular (IVH) to the excitation polarizer.

    • The steady-state fluorescence anisotropy (r) is calculated using the following equation: r = (IVV - G * IVH) / (IVV + 2 * G * IVH) where G is the grating correction factor of the instrument.

Visualizing the Workflow and Structure-Function Relationship

The following diagrams illustrate the experimental workflow for comparing cholesteryl esters and the fundamental relationship between their structure and their effect on membrane fluidity.

experimental_workflow cluster_prep Liposome Preparation cluster_analysis Biophysical Analysis cluster_data Data Interpretation start Select Cholesteryl Esters lipids Co-dissolve with Phospholipid start->lipids film Create Lipid Film lipids->film hydrate Hydrate to form MLVs film->hydrate extrude Extrude for LUVs (Optional) hydrate->extrude dsc Differential Scanning Calorimetry (DSC) extrude->dsc fluor Fluorescence Anisotropy extrude->fluor tm_deltaH Determine Tm and ΔH dsc->tm_deltaH anisotropy Calculate Anisotropy (r) fluor->anisotropy compare Compare Effects on Fluidity tm_deltaH->compare anisotropy->compare

Caption: Experimental workflow for comparing the effects of different cholesteryl esters on membrane fluidity.

structure_function cluster_structure Cholesteryl Ester Structure cluster_effect Effect on Membrane Fluidity acyl_chain Acyl Chain Properties saturated Saturated acyl_chain->saturated no kinks unsaturated Unsaturated (cis) acyl_chain->unsaturated kinks packing Lipid Packing saturated->packing Tight Packing unsaturated->packing Disrupted Packing ordering Ordering Effect (Decreased Fluidity) packing->ordering fluidizing Fluidizing Effect (Increased Fluidity) packing->fluidizing

Caption: Relationship between cholesteryl ester acyl chain saturation and membrane fluidity.

References

Validation

validation of a lipidomics platform for the analysis of cholesteryl esters including Cholesteryl 11-eicosenoate

For researchers, scientists, and drug development professionals, the accurate quantification of cholesteryl esters (CEs) is paramount for understanding lipid metabolism and its role in various diseases. This guide provid...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the accurate quantification of cholesteryl esters (CEs) is paramount for understanding lipid metabolism and its role in various diseases. This guide provides an objective comparison of contemporary lipidomics platforms for the analysis of CEs, with a special focus on the less commonly studied Cholesteryl 11-eicosenoate.

The analysis of hydrophobic and chemically inert neutral lipids like cholesteryl esters has historically posed a challenge for high-throughput lipidomics.[1][2] However, recent advancements in liquid chromatography-mass spectrometry (LC-MS) have paved the way for robust and sensitive quantification of these critical molecules directly from biological samples without the need for chemical derivatization.[3][4]

This guide will delve into the performance of a state-of-the-art LC-MS platform, providing supporting experimental data and detailed protocols to aid researchers in selecting and implementing the most suitable methods for their specific needs.

Platform Performance: A Quantitative Comparison

The validation of any analytical platform is crucial for ensuring data accuracy and reproducibility. Below is a summary of the performance characteristics of a widely adopted reverse-phase LC-MS method for CE analysis.

Table 1: Performance Characteristics of a Validated LC-MS Platform for Cholesteryl Ester Analysis

ParameterPerformance MetricCholesteryl Heptadecanoate (C17:0)Cholesterol-d7
Linearity Coefficient of Determination (R²)>0.99>0.99
Sensitivity Limit of Detection (LOD)fmol range[5]Not explicitly stated
Limit of Quantification (LOQ)Low pmol rangeLow pmol range
Precision Intra-day Variation (%RSD)<5%[6]<5%[6]
Inter-day Variation (%RSD)<8.5%[6]<5.8%[6]
Accuracy Bias vs. Standardization Materials-10% for Total Cholesterol[6]Not Applicable

Data synthesized from multiple sources demonstrating typical performance. Specific results may vary based on instrumentation and experimental conditions.

Featured Analyte: Cholesteryl 11-eicosenoate

While comprehensive profiling of common CEs is now achievable, the analysis of specific, less abundant species like Cholesteryl 11-eicosenoate requires targeted method development. The LC-MS platforms discussed are capable of identifying and quantifying such molecules, provided that appropriate standards are available for method validation. The fragmentation patterns of CE molecular ions, typically yielding a signature dehydrated cholesterol fragment (m/z 369.35), are a key feature for their identification.[3][7]

Experimental Protocols: A Closer Look

Detailed and standardized protocols are the bedrock of reproducible research. Here, we outline the key steps in a typical LC-MS workflow for cholesteryl ester analysis.

1. Sample Preparation: Lipid Extraction

A standard organic extraction is the first step to isolate lipids from biological matrices.[4]

  • For Cells or Tissues: Homogenize approximately 10^6 cells or 10 mg of tissue in 200 µL of an extraction solution (e.g., chloroform:isopropanol:IGEPAL® CA-630 in a 7:11:0.1 ratio).[8]

  • Centrifugation: Centrifuge the homogenate at 15,000 x g for 5 minutes to pellet cellular debris.[8]

  • Solvent Evaporation: Transfer the supernatant to a new tube and dry it, for instance, using a heat block at 50°C, followed by a vacuum to remove residual solvent.[8]

  • Reconstitution: Dissolve the dried lipid extract in a buffer suitable for LC-MS analysis, such as a chloroform:methanol mixture, by vortexing or sonication.[7][8]

2. Liquid Chromatography (LC) Separation

Reverse-phase liquid chromatography is a common technique for separating different lipid species.[1][3]

  • Column: A C18 column, such as a Gemini 5U C18, is often used for separation.[2][3]

  • Mobile Phases: A gradient of two mobile phases is typically employed. For example:

    • Mobile Phase A: Hexanes with 0.05% isopropanol.[6]

    • Mobile Phase B: Hexanes with 5% ethanol (B145695) and 0.05% isopropanol.[6]

  • Flow Rate: A typical flow rate is around 600 µL/min.[6]

  • Gradient: The separation is achieved by a programmed gradient change from a low to high percentage of Mobile Phase B.[6]

3. Mass Spectrometry (MS) Detection and Quantification

A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (QTOF) instrument, is used for detection.[2][3]

  • Ionization Mode: Positive ion mode with an ammonium (B1175870) additive in the solvent is commonly used, which forms quasi-stable ammonium adducts [(M+NH4)+] for cholesteryl esters.[3][7]

  • Fragmentation: Collision-induced dissociation (CID) is applied to fragment the parent ions. A signature fragment ion for CEs is the dehydrated cholesterol molecule at m/z 369.351.[3][7]

  • Acquisition Mode: Data can be acquired in Auto-MS/MS mode to automatically trigger fragmentation of detected parent ions.[2][3]

  • Quantification: Quantification is achieved by comparing the peak area of the analyte to that of an internal standard, such as cholesteryl heptadecanoate (C17:0).[3][7]

Visualizing the Workflow

To provide a clearer understanding of the process, the following diagrams illustrate the experimental workflow and the logical relationships in CE analysis.

G cluster_sample_prep Sample Preparation cluster_lcms LC-MS/MS Analysis cluster_data_analysis Data Analysis BiologicalSample Biological Sample (Cells, Tissue, or Serum) LipidExtraction Lipid Extraction (e.g., Folch or Bligh-Dyer) BiologicalSample->LipidExtraction DriedExtract Dried Lipid Extract LipidExtraction->DriedExtract Reconstitution Reconstitution in LC-MS Compatible Solvent DriedExtract->Reconstitution LC_Separation Reverse-Phase UPLC/HPLC Separation Reconstitution->LC_Separation MS_Ionization Mass Spectrometry (Positive ESI) LC_Separation->MS_Ionization MSMS_Fragmentation Tandem MS (MS/MS) Fragmentation MS_Ionization->MSMS_Fragmentation Data_Acquisition Data Acquisition & Processing MSMS_Fragmentation->Data_Acquisition Identification Compound Identification (based on m/z and retention time) Data_Acquisition->Identification Quantification Quantification (using internal standards) Identification->Quantification

Caption: A generalized workflow for the analysis of cholesteryl esters.

G CE Cholesteryl Ester (CE) [M+NH4]+ Fragment Dehydrated Cholesterol Fragment (m/z 369.351) CE->Fragment Collision-Induced Dissociation (CID) FattyAcyl Fatty Acyl Group CE->FattyAcyl Identifies the specific fatty acid component

Caption: Fragmentation of a cholesteryl ester ammonium adduct in MS/MS.

Alternative and Complementary Methods

While LC-MS is a powerful tool, other methods can also be employed for CE analysis.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is a traditional method, often requiring derivatization of the analytes. It can provide detailed information about the fatty acid composition of CEs after hydrolysis.[9][10]

  • Enzymatic Assays: These colorimetric or fluorometric assays can measure total cholesterol or free cholesterol. Cholesteryl esters are determined by subtracting the free cholesterol value from the total cholesterol after enzymatic hydrolysis.[8][10] These methods are high-throughput but lack the molecular specificity of MS-based techniques.

  • Shotgun Lipidomics: This approach involves the direct infusion of a total lipid extract into the mass spectrometer without prior chromatographic separation.[11][12] It is a high-throughput method but may be more susceptible to ion suppression effects and has difficulty distinguishing isobaric species.

The choice of platform will ultimately depend on the specific research question, desired level of detail, and available resources. For comprehensive and quantitative profiling of individual cholesteryl ester species, including novel ones like Cholesteryl 11-eicosenoate, a validated LC-MS/MS platform offers a robust and sensitive solution.

References

Safety & Regulatory Compliance

Safety

Safe Disposal of Cholesteryl 11-Eicosenoate: A Comprehensive Guide for Laboratory Professionals

The proper disposal of Cholesteryl 11-eicosenoate, a cholesterol ester utilized in various research and development applications, is critical to ensure laboratory safety and environmental protection. This guide provides...

Author: BenchChem Technical Support Team. Date: December 2025

The proper disposal of Cholesteryl 11-eicosenoate, a cholesterol ester utilized in various research and development applications, is critical to ensure laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe handling and disposal of this compound in both solid and liquid forms, in line with general laboratory chemical waste management principles.

Safety and Handling Precautions

Personal Protective Equipment (PPE) Summary:

Protective GearSpecificationPurpose
Eye Protection Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[3]To protect eyes from splashes or dust.
Hand Protection Chemical-impermeable gloves (e.g., nitrile). Gloves must be inspected prior to use.[3]To prevent skin contact.
Body Protection Laboratory coat. Fire/flame resistant and impervious clothing may be necessary depending on the procedure.[3]To protect skin and clothing from contamination.
Respiratory Protection Use a full-face respirator if exposure limits are exceeded or if irritation is experienced.[3]To prevent inhalation of dust or aerosols, especially when handling the solid compound.

General Disposal Principles

The cardinal rule for the disposal of Cholesteryl 11-eicosenoate is that it must not be discarded into the regular trash or poured down the sink.[1][2] All waste containing this chemical, including contaminated materials, must be collected and disposed of as hazardous chemical waste through a licensed environmental waste management service.[2]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe collection and disposal of Cholesteryl 11-eicosenoate waste.

1. Waste Identification and Segregation:

  • Solid Waste: This includes pure Cholesteryl 11-eicosenoate, as well as contaminated items such as weighing paper, pipette tips, and gloves.

  • Liquid Waste: This comprises solutions of Cholesteryl 11-eicosenoate dissolved in solvents. It is crucial to segregate halogenated and non-halogenated solvent waste streams to prevent dangerous reactions and facilitate proper disposal.[4]

  • Incompatible Materials: Avoid mixing with strong oxidizing agents or strong bases.[5][6] Store waste away from acids, cyanides, and sulfides.[7]

2. Containment and Labeling:

  • Containers: Use only approved, chemically compatible containers with secure, leak-proof lids.[8] For solid waste, a clearly labeled, sealable plastic bag or a wide-mouth container is appropriate.[4] Liquid waste should be stored in designated solvent waste containers.

  • Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" and a full description of the contents, including the name "Cholesteryl 11-eicosenoate" and any solvents present, along with their approximate concentrations.[4]

3. Disposal Procedures:

A. Solid Cholesteryl 11-eicosenoate Waste:

  • Collection: Carefully transfer the solid waste into the designated solid hazardous waste container. Minimize the generation of dust during this process.[4]

  • Storage: Securely seal the container and store it in a designated satellite accumulation area (SAA) until it is collected by the institution's environmental health and safety (EHS) department or a licensed waste contractor.[4][7][9]

B. Liquid Cholesteryl 11-eicosenoate Waste:

  • Collection: Pour the liquid waste into the appropriate, labeled solvent waste container (e.g., "Non-Halogenated Organic Waste").

  • Storage: Keep the container tightly closed when not in use and store it in the designated SAA, away from any sources of ignition.[4]

C. Empty Cholesteryl 11-eicosenoate Containers:

  • Decontamination: To be considered non-hazardous, the empty container must be triple-rinsed with a suitable solvent capable of dissolving any remaining residue.[2][4]

  • Rinsate Disposal: The solvent used for rinsing (rinsate) is now considered hazardous waste and must be collected and disposed of as liquid chemical waste, as described in the section above.[4]

  • Final Disposal: Once triple-rinsed and decontaminated, deface or remove the original label from the container. The clean, empty container can then typically be disposed of with the regular laboratory glass or plastic waste.[2][4]

Disposal Workflow Diagram

Cholesteryl_11_eicosenoate_Disposal_Workflow Cholesteryl 11-eicosenoate Disposal Workflow cluster_generation Waste Generation cluster_segregation Segregation & Containment cluster_storage Interim Storage cluster_disposal Final Disposal cluster_decon Container Decontamination Solid_Waste Solid Waste (Pure compound, contaminated labware) Solid_Container Labeled Solid Hazardous Waste Container Solid_Waste->Solid_Container Liquid_Waste Liquid Waste (Solutions in solvents) Liquid_Container Labeled Liquid Hazardous Waste Container (Segregate by solvent type) Liquid_Waste->Liquid_Container SAA Designated Satellite Accumulation Area (SAA) Solid_Container->SAA Liquid_Container->SAA EHS Collection by EHS or Licensed Waste Contractor SAA->EHS Empty_Container Empty Product Container Triple_Rinse Triple-Rinse with Appropriate Solvent Empty_Container->Triple_Rinse Collect_Rinsate Collect Rinsate as Liquid Hazardous Waste Triple_Rinse->Collect_Rinsate Dispose_Clean Dispose of Clean Container as Non-Hazardous Waste Triple_Rinse->Dispose_Clean Collect_Rinsate->Liquid_Container

Caption: Disposal workflow for Cholesteryl 11-eicosenoate.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of Cholesteryl 11-eicosenoate, minimizing risks to themselves and the environment. Always consult your institution's specific waste disposal guidelines and contact your EHS department for any clarifications.

References

Handling

Personal protective equipment for handling Cholesteryl 11-eicosenoate

Essential Safety and Handling Guide for Cholesteryl 11-eicosenoate Personal Protective Equipment (PPE) When handling Cholesteryl 11-eicosenoate, especially in its powdered form, the following personal protective equipmen...

Author: BenchChem Technical Support Team. Date: December 2025

Essential Safety and Handling Guide for Cholesteryl 11-eicosenoate

Personal Protective Equipment (PPE)

When handling Cholesteryl 11-eicosenoate, especially in its powdered form, the following personal protective equipment is recommended to prevent inhalation, skin, and eye contact.[3][4]

PPE CategoryItemSpecifications
Eye and Face Protection Safety Glasses with Side Shields or GogglesMust conform to EN 166 (EU) or NIOSH (US) standards.[5]
Hand Protection Disposable Nitrile GlovesInspect before use and dispose of immediately if contamination is suspected.[6]
Body Protection Laboratory CoatShould be clean and fully buttoned.
Respiratory Protection Not generally required under normal use conditions with adequate ventilation.If dust is generated and ventilation is inadequate, a NIOSH-approved particulate respirator may be necessary.[3][4]
Operational Plan: Step-by-Step Handling Procedures

Following a structured workflow is critical to ensure safety and prevent contamination.

  • Preparation :

    • Ensure the work area, such as a chemical fume hood or a designated benchtop space, is clean and uncluttered.[7]

    • Cover the work surface with absorbent bench paper to easily contain any spills.[7]

    • Confirm that an emergency eyewash station and safety shower are readily accessible.[8]

  • Weighing and Handling :

    • Handle the compound in a well-ventilated area to minimize dust inhalation.[5]

    • When weighing, use a weigh boat to prevent spillage.[7]

    • Avoid pouring the powder directly from the bottle to prevent dust accumulation on the bottle threads. Use a spatula for transfers.[7]

    • Keep the container tightly closed when not in use.[5]

  • In Case of a Spill :

    • For minor spills, carefully sweep up the solid material, place it in a sealed container for disposal, and clean the area with an appropriate solvent.[1]

    • Avoid generating dust during cleanup.[8]

Disposal Plan

As Cholesteryl 11-eicosenoate is not expected to be hazardous, disposal procedures for non-hazardous solid chemical waste should be followed.

  • Waste Collection :

    • Collect waste Cholesteryl 11-eicosenoate and any contaminated disposables (e.g., weigh boats, gloves, bench paper) in a clearly labeled, sealed container.[9]

    • The label should identify the contents and state that it is non-hazardous.[9]

  • Disposal Route :

    • Dispose of the sealed container in the regular laboratory trash destined for a sanitary landfill, unless your institution's guidelines specify otherwise.[10] It is important to check with your facility's Environmental Health and Safety (EHS) department for specific disposal protocols.[11]

    • Empty containers should have their labels defaced or removed before being discarded in the regular trash.[10]

Visual Workflow for Handling Cholesteryl 11-eicosenoate

The following diagram outlines the standard operating procedure for safely handling Cholesteryl 11-eicosenoate in a laboratory setting.

cluster_prep 1. Preparation cluster_handling 2. Handling cluster_cleanup 3. Cleanup & Disposal prep_area Clean & Prepare Work Area don_ppe Don Appropriate PPE prep_area->don_ppe weigh Weigh Compound (in weigh boat) don_ppe->weigh Proceed to handling transfer Transfer Compound (using spatula) weigh->transfer collect_waste Collect Waste in Labeled Container transfer->collect_waste After use dispose Dispose According to Institutional Guidelines collect_waste->dispose clean_area Clean Work Area dispose->clean_area

Caption: Workflow for Safe Handling of Cholesteryl 11-eicosenoate.

References

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